Asatone

Core Science & Biosynthesis

What are the physical and chemical properties of acetone for lab use?

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of acetone (B3395972) for laboratory use. It includes quantitative data, detailed experimental protocols for property determination, and essential safety and handling information to ensure proper and safe utilization in a research environment.

Physical Properties of Acetone

Acetone is a colorless, volatile, and flammable liquid with a characteristic sweetish odor.[1][2] It is the simplest and smallest ketone, with the chemical formula (CH₃)₂CO.[3] Below is a summary of its key physical properties.

Property	Value	Temperature (°C)	Pressure
Molecular Weight	58.08 g/mol	N/A	N/A
Boiling Point	56.05 - 56.2 °C	N/A	760 mmHg
Melting Point	-94.7 to -95.35 °C	N/A	N/A
Density	0.7845 - 0.791 g/cm³	20 - 25	N/A
Vapor Pressure	184.5 - 270 mmHg	20 - 30	N/A
Flash Point	-18 to -20 °C	N/A	N/A
Autoignition Temperature	465 °C	N/A	N/A
Solubility in Water	Miscible	N/A	N/A
Viscosity	0.36 cP	20	N/A
Refractive Index	1.359	20	N/A
Explosive Limits	2.5 - 12.8% by volume in air	N/A	N/A

Chemical Properties of Acetone

Acetone is a polar aprotic solvent, meaning it has a dipole moment but does not donate protons, which allows it to dissolve a wide range of substances.[3]

Property	Description
Reactivity	Acetone is relatively stable but can react violently with strong oxidizing agents (e.g., peroxides), organic acids, and strong reducing agents.[4] It can also react with chloroform (B151607) and bromoform (B151600) under basic conditions, creating a fire and explosion hazard.
Flammability	Highly flammable liquid and vapor. Vapors can form explosive mixtures with air and may travel to a source of ignition and flash back.
Decomposition	Hazardous decomposition products can include carbon monoxide and carbon dioxide upon combustion.
Polymerization	Can polymerize rapidly due to heat and under the influence of air, light, and contact with catalysts, strong oxidizers, and certain metals.

Experimental Protocols for Property Determination

Determination of Boiling Point (Distillation Range) - Based on ASTM D1078

This method determines the distillation range of volatile organic liquids.

Apparatus:

• Distillation flask (100-mL)

• Condenser and cooling bath

• Flask support

• Heat source (heating mantle or bath)

• Graduated cylinder (100-mL) for receiving distillate

• Thermometer (calibrated)

• Barometer

Procedure:

• Measure 100 mL of the acetone sample into the distillation flask.

• Add a few boiling chips to the flask to ensure smooth boiling.

• Assemble the distillation apparatus, ensuring all connections are tight. The thermometer bulb should be positioned correctly, with the top of the bulb level with the bottom of the side arm of the flask.

• Adjust the heat source to achieve a uniform distillation rate of 4 to 5 mL per minute.

• Record the temperature at which the first drop of distillate falls from the condenser into the receiving cylinder as the initial boiling point.

• Continue the distillation and record the temperature at regular volume intervals of the collected distillate.

• Record the final boiling point when the last of the liquid evaporates from the bottom of the flask.

• Correct the observed boiling points for any deviation in atmospheric pressure from standard pressure (760 mmHg).

Determination of Density using a Pycnometer

This method provides a precise determination of the density of a liquid.

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)

• Analytical balance (accurate to ±0.001 g)

• Constant temperature bath

• Thermometer

Procedure:

• Thoroughly clean and dry the pycnometer and its stopper.

• Weigh the empty, dry pycnometer (m₀).

• Fill the pycnometer with distilled water of a known density (ρ_water) at a specific temperature.

• Insert the stopper, allowing excess water to exit through the capillary. Wipe the outside of the pycnometer dry.

• Place the filled pycnometer in a constant temperature bath to allow it to reach thermal equilibrium.

• Remove the pycnometer from the bath, wipe it dry, and weigh it (m₁).

• Empty and dry the pycnometer.

• Fill the pycnometer with the acetone sample and repeat steps 4-6 to obtain the weight of the pycnometer filled with acetone (m₂).

• Calculate the density of acetone (ρ_acetone) using the following formula: ρ_acetone = ((m₂ - m₀) / (m₁ - m₀)) * ρ_water

Determination of Flash Point - Based on ASTM D56 (Tag Closed-Cup Method)

This test determines the lowest temperature at which vapors of a volatile material will ignite.

Apparatus:

• Tag Closed-Cup Tester (consisting of a test cup, lid with an ignition source, and a heating bath)

• Thermometer (calibrated)

• Graduated cylinder

Procedure:

• Ensure the Tag Closed-Cup Tester is clean and in good working order.

• Measure 50 mL of the acetone sample into the test cup. The sample should be at a temperature at least 10°C below the expected flash point.

• Place the lid on the test cup and place the assembly in the heating bath.

• Heat the sample at a slow, constant rate (approximately 1°C per minute).

• As the temperature rises, apply the test flame at specified temperature intervals.

• The flash point is the lowest temperature at which the application of the test flame causes the vapor above the liquid to ignite with a distinct flash inside the cup.

• Record the flash point and correct for the ambient barometric pressure.

Determination of Viscosity using an Ubbelohde Viscometer

This method measures the kinematic viscosity of a liquid.

Apparatus:

• Ubbelohde viscometer

• Constant temperature bath

• Stopwatch

• Pipette or syringe for filling

Procedure:

• Select an Ubbelohde viscometer with a capillary size appropriate for the expected viscosity of acetone.

• Clean and dry the viscometer thoroughly.

• Filter the acetone sample to remove any particulate matter.

• Introduce the sample into the viscometer's filling tube.

• Place the viscometer vertically in the constant temperature bath, ensuring the sample reaches the desired temperature (e.g., 20°C).

• Use suction to draw the acetone up through the capillary into the measuring bulb, above the upper timing mark.

• Release the suction and allow the liquid to flow back down the capillary under gravity.

• Start the stopwatch when the meniscus of the liquid passes the upper timing mark and stop it when it passes the lower timing mark.

• Repeat the measurement at least three times to ensure accuracy.

• Calculate the kinematic viscosity (ν) by multiplying the average flow time (t) by the viscometer's calibration constant (K): ν = K * t.

Safety, Handling, and Disposal

Proper handling and storage of acetone are crucial to prevent accidents in the laboratory.

Safe Handling and Storage Workflow

Caption: Workflow for the safe handling and storage of acetone in a laboratory setting.

Chemical Compatibility

Acetone is a powerful solvent and can degrade certain materials. It is crucial to use compatible materials for storage containers, transfer equipment, and personal protective equipment.

Caption: Chemical compatibility of acetone with common laboratory materials.

Disposal Procedures

Acetone must be disposed of as hazardous waste.

• Collection: Collect waste acetone in a dedicated, properly labeled, and sealed container. The container should be made of a compatible material (e.g., glass or HDPE).

• Labeling: The waste container must be clearly labeled as "Hazardous Waste - Acetone" and include the date when waste was first added.

• Storage of Waste: Store the waste container in a designated, well-ventilated area, away from incompatible materials and ignition sources, until it is collected by a licensed hazardous waste disposal company.

• Do Not: Never pour acetone down the drain or dispose of it in regular trash.

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug development professionals can ensure the safe and effective use of acetone in the laboratory.

References

• 1. scribd.com [scribd.com]
• 2. chemistry.csueastbay.edu [chemistry.csueastbay.edu]
• 3. store.astm.org [store.astm.org]
• 4. fpharm.uniba.sk [fpharm.uniba.sk]

Navigating the Spectrum of Purity: A Technical Guide to Acetone Grades for Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

In the exacting realm of scientific research and pharmaceutical development, the purity of reagents is not a matter of preference but a prerequisite for reliable and reproducible results. Acetone (B3395972), a ubiquitous solvent, is no exception. Its efficacy in applications ranging from routine laboratory cleaning to sophisticated analytical chromatography is intrinsically linked to its purity grade. This technical guide provides an in-depth exploration of the various purity grades of acetone, their specific applications, and the methodologies used to ascertain their quality, empowering researchers to make informed decisions for their critical work.

Understanding Acetone Purity Grades

The designation of an acetone grade signifies its purity level and the maximum allowable limits for various impurities. These grades are established by organizations such as the American Chemical Society (ACS) and the United States Pharmacopeia (USP) to ensure consistency and quality for specific applications. The primary grades of acetone encountered in a scientific setting are Technical, ACS, USP, and various application-specific grades like HPLC and GC grade.

Data Presentation: A Comparative Analysis of Acetone Grades

The following table summarizes the typical specifications for common acetone purity grades. It is important to note that specifications can vary slightly between manufacturers, and it is always recommended to consult the Certificate of Analysis (CoA) for a specific lot.[1]

Parameter	Technical Grade	ACS Reagent Grade	USP Grade	HPLC Grade	GC Grade
Assay (Purity)	Variable, typically lower than other grades	≥ 99.5%[1]	≥ 99.0% (anhydrous basis)[2]	≥ 99.5% to > 99.9%[3]	≥ 99.8% to ≥ 99.9%[4]
Water Content	Not specified	≤ 0.5%	≤ 0.5%	≤ 0.05% to ≤ 0.5%	≤ 0.05%
Residue after Evaporation	Not specified	≤ 0.001%	≤ 0.004%	≤ 5 ppm to ≤ 10 ppm	≤ 3.0 mg/L
Titrable Acid	Not specified	≤ 0.0003 meq/g	Not specified in the same terms	≤ 0.0003 meq/g	Not specified
Aldehyde (as Formaldehyde)	Not specified	≤ 0.002%	Not specified	≤ 0.002%	Not specified
Substances Reducing Permanganate	Not specified	Passes test	Passes test	Passes test	Not specified
UV Absorbance (at specific wavelengths)	Not specified	Not specified	Not specified	Specified limits at various UV wavelengths (e.g., at 330, 340, 350, 400 nm)	Specified limits at various UV wavelengths

The Critical Role of Purity in Scientific Applications

The selection of an appropriate acetone grade is paramount as impurities can have significant detrimental effects on experimental outcomes.

• In Drug Development: In pharmaceutical manufacturing, the use of high-purity solvents like USP grade acetone is critical to ensure the safety, efficacy, and stability of the final drug product. Impurities can lead to unwanted side reactions, degradation of the active pharmaceutical ingredient (API), and potential toxicity. Pharma-grade acetone, which meets the stringent requirements of pharmacopeias like the USP, BP, and EP, is essential for processes such as crystallization, extraction, and purification of APIs.

• In Analytical Chemistry: For sensitive analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), the presence of impurities in the solvent can introduce extraneous peaks, alter baseline stability, and interfere with the detection of target analytes. HPLC and GC grade acetones are specifically purified and tested to minimize impurities that absorb UV light or are volatile, ensuring accurate and reproducible analytical results.

Experimental Protocols for Purity Assessment

A battery of analytical tests is employed to verify the purity of acetone and ensure it meets the specifications for its designated grade. The following are detailed methodologies for key experiments.

Assay and Impurity Profile by Gas Chromatography (GC)

Gas chromatography is a powerful technique for determining the purity of acetone and identifying and quantifying volatile organic impurities.

Methodology:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is typically used.

• Column: A capillary column suitable for the separation of polar compounds, such as a wax-type column (e.g., CP-Wax 52 CB) or a G43 phase column, is recommended.

• Carrier Gas: High-purity helium or nitrogen is used as the carrier gas at a constant flow rate.

• Sample Preparation: The acetone sample is typically injected directly into the GC system without any dilution. For quantitative analysis of specific impurities, a standard solution containing known concentrations of the impurities in high-purity acetone is prepared for calibration.

• GC Conditions:

  • Injector Temperature: Typically set around 200-250°C.

  • Oven Temperature Program: An initial temperature of around 40°C is held for a few minutes, followed by a temperature ramp (e.g., 10-20°C/min) to a final temperature of approximately 240-250°C.

  • Detector Temperature: Typically set around 280-300°C.

• Data Analysis: The area of the acetone peak is compared to the total area of all peaks in the chromatogram to determine the purity (assay). The identity of impurity peaks is determined by comparing their retention times with those of known standards. Quantification is achieved by comparing the peak areas of the impurities in the sample to those in the calibration standards.

Water Content by Karl Fischer Titration

The Karl Fischer titration is the standard method for the determination of water content in organic solvents.

Methodology:

• Instrumentation: A volumetric or coulometric Karl Fischer titrator is used.

• Reagents: A specialized Karl Fischer reagent that is suitable for ketones is required to prevent side reactions with acetone.

• Procedure:

  • The titration vessel of the Karl Fischer apparatus is filled with the appropriate solvent and titrated to a stable, anhydrous endpoint with the Karl Fischer reagent.

  • A known weight of the acetone sample is accurately injected into the conditioned titration vessel.

  • The sample is then titrated with the Karl Fischer reagent until the endpoint is reached, which is typically detected by a persistent color change or an electrochemical endpoint.

  • The volume of titrant consumed is used to calculate the water content in the sample.

Non-Volatile Residue (NVR)

This gravimetric method determines the amount of residue remaining after the evaporation of the solvent.

Methodology:

• Apparatus: A clean, tared evaporating dish, a steam bath or hot plate, a drying oven, and a desiccator are required.

• Procedure:

  • A known volume of the acetone sample is placed in the tared evaporating dish.

  • The acetone is evaporated on a steam bath or hot plate in a well-ventilated fume hood.

  • Once the solvent has completely evaporated, the dish is placed in a drying oven at a specified temperature (e.g., 105°C) for a set period (e.g., 1 hour) to remove any remaining volatile traces.

  • The dish is then cooled to room temperature in a desiccator and weighed.

  • The non-volatile residue is calculated as the difference between the final and initial weights of the dish, and is typically expressed in percent or parts per million (ppm).

UV-Vis Spectroscopy for Absorbance Characteristics

UV-Vis spectroscopy is particularly important for grades like HPLC grade acetone, where low UV absorbance is critical. This method does not determine overall purity but assesses the presence of UV-absorbing impurities.

Methodology:

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Sample and Reference: High-purity water or a non-UV-absorbing solvent is used as the reference (blank). The acetone sample is placed in a quartz cuvette.

• Procedure:

  • The spectrophotometer is set to scan a specific range of UV wavelengths as specified for the particular grade (e.g., from 400 nm down to the UV cutoff, which for acetone is around 330 nm).

  • A baseline is recorded with the reference solution in both the sample and reference beams.

  • The reference cuvette is then replaced with the cuvette containing the acetone sample, and the absorbance spectrum is recorded.

• Data Analysis: The absorbance values at the specified wavelengths are compared against the limits set for that particular grade. High absorbance values indicate the presence of UV-absorbing impurities.

Mandatory Visualizations

Hierarchy of Acetone Purity Grades

References

• 1. alliancechemical.com [alliancechemical.com]
• 2. uspbpep.com [uspbpep.com]
• 3. ecolink.com [ecolink.com]
• 4. cbic.yale.edu [cbic.yale.edu]

Acetone's Role as a Polar Aprotic Solvent in Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Acetone (B3395972), the simplest ketone, is a versatile and widely utilized solvent in organic synthesis. Its unique combination of polarity and aprotic nature makes it an indispensable tool for a variety of chemical transformations. This technical guide provides an in-depth exploration of acetone's properties, its role in facilitating key reactions, and detailed experimental considerations for its application in research and development.

Core Properties of Acetone

Acetone's utility as a solvent is rooted in its distinct physicochemical properties. It is classified as a polar aprotic solvent; it possesses a significant dipole moment due to the electronegative oxygen atom of the carbonyl group, but it lacks acidic protons (i.e., it cannot donate hydrogen bonds).[1][2][3] This duality governs its solvation behavior and its influence on reaction kinetics.

A summary of key quantitative data for acetone is presented in Table 1. Its miscibility with water and many organic solvents, coupled with a low boiling point, makes it easy to use and subsequently remove from reaction mixtures.[1][4]

Property	Value	Reference(s)
Molecular Formula	C₃H₆O
Molar Mass	58.080 g·mol⁻¹
Appearance	Colorless liquid
Density	0.7845 g/cm³ (at 25 °C)
Melting Point	-94.9 °C
Boiling Point	56.08 °C
Solubility in water	Miscible
Dielectric Constant	20.7 (at 25 °C)
Dipole Moment	2.88 D	N/A
Flash Point	-20 °C
Viscosity	0.295 cP (at 25 °C)

Table 1: Physicochemical Properties of Acetone

Role in Nucleophilic Substitution (SN2) Reactions

Acetone's most significant role in organic synthesis is as a solvent for bimolecular nucleophilic substitution (SN2) reactions. The SN2 mechanism involves a backside attack on an electrophilic carbon by a nucleophile, proceeding through a single, concerted transition state. The choice of solvent is critical, as it directly influences the nucleophile's reactivity.

Polar protic solvents (e.g., water, methanol) can form strong hydrogen bonds with anionic nucleophiles, creating a "solvent cage" that sterically hinders the nucleophile and reduces its energy and reactivity. In contrast, polar aprotic solvents like acetone dissolve the ionic nucleophile but solvate the anion weakly. This leaves the nucleophile relatively "naked" and highly reactive, thereby accelerating the rate of the SN2 reaction. For instance, the reaction between bromoethane (B45996) and potassium iodide is reported to be 500 times faster in acetone than in methanol.

Case Study: The Finkelstein Reaction

The Finkelstein reaction is a classic example of an SN2 process that heavily relies on the properties of acetone. This reaction involves the conversion of an alkyl chloride or bromide to an alkyl iodide by treatment with sodium iodide (NaI) in acetone. The reaction's success is driven by Le Châtelier's principle. While NaI is soluble in acetone, the resulting sodium chloride (NaCl) or sodium bromide (NaBr) byproducts are not. The precipitation of these insoluble salts from the reaction mixture drives the equilibrium towards the formation of the alkyl iodide product.

Experimental Protocol: Synthesis of 1-Iodobutane from 1-Bromobutane (B133212) (Illustrative Finkelstein Reaction)

This protocol is an illustrative example based on the principles of the Finkelstein reaction.

• Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add sodium iodide (1.2 equivalents) and dry acetone. Stir the mixture until the sodium iodide is fully dissolved.

• Reaction: To the stirring solution, add 1-bromobutane (1.0 equivalent) via a syringe.

• Reflux: Heat the reaction mixture to a gentle reflux. The formation of a white precipitate (sodium bromide) should be observed as the reaction progresses. Monitor the reaction by thin-layer chromatography (TLC).

• Workup: After the reaction is complete (typically 1-3 hours), cool the mixture to room temperature. Filter the mixture through a pad of celite to remove the precipitated sodium bromide.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetone.

• Purification: To the residue, add water and extract the product with a suitable organic solvent (e.g., diethyl ether). Wash the combined organic layers with a solution of sodium thiosulfate (B1220275) to remove any residual iodine, followed by brine. Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 1-iodobutane. Further purification can be achieved by distillation.

The Williamson Ether Synthesis

The Williamson ether synthesis, another SN2 reaction, can also be performed using acetone. It involves the reaction of an alkoxide with a primary alkyl halide to form an ether. However, the use of acetone in this synthesis can be problematic. The strongly basic conditions required to form the alkoxide can promote the self-aldol condensation of acetone, leading to undesired side products and complicating purification. For this reason, other polar aprotic solvents like acetonitrile (B52724) or N,N-dimethylformamide (DMF) are often preferred for this transformation.

Acetone in Oxidation Reactions

Acetone is a common solvent for certain oxidation reactions, most notably the Jones oxidation. This reaction uses chromic acid (H₂CrO₄), prepared from chromium trioxide in aqueous sulfuric acid, to oxidize primary and secondary alcohols to carboxylic acids and ketones, respectively. Acetone is the solvent of choice because it is miscible with the aqueous Jones reagent, effectively dissolves the organic substrate, and is itself resistant to oxidation under these conditions. In contrast, other water-miscible organic solvents like ethanol (B145695) or tetrahydrofuran (B95107) would be readily oxidized.

Advantages and Limitations

The selection of acetone as a solvent requires careful consideration of its benefits and drawbacks for a specific transformation.

Advantages:

• Enhanced Nucleophilicity: As a polar aprotic solvent, it increases the reactivity of nucleophiles in SN2 reactions.

• Excellent Solvency: It dissolves a wide range of polar and non-polar organic compounds.

• Low Cost and Availability: Acetone is an inexpensive and readily available bulk chemical.

• Volatility: Its low boiling point facilitates easy removal from the reaction mixture post-reaction.

• Inertness to Oxidation: It is stable towards many oxidizing agents, making it suitable for oxidation reactions.

Limitations:

• Aldol Condensation: In the presence of strong acids or bases, acetone can undergo self-condensation, leading to impurities.

• Enolizability: The α-protons of acetone are weakly acidic (pKa ≈ 20), which can be a concern with very strong bases.

• Flammability: Acetone is highly flammable and has a low flash point, requiring careful handling.

Conclusion

Acetone's role as a polar aprotic solvent is a cornerstone of modern organic synthesis. Its ability to accelerate SN2 reactions by solvating cations while leaving anions relatively free is particularly valuable, as exemplified by the Finkelstein reaction. While its reactivity under strongly basic or acidic conditions imposes certain limitations, its excellent solvency, low cost, and stability in oxidative environments ensure its continued and widespread use in both academic research and industrial applications, including the development of new pharmaceutical agents. For the practicing scientist, a thorough understanding of acetone's properties is crucial for effective reaction design and optimization.

References

• 1. labproinc.com [labproinc.com]
• 2. Why is acetone polar aprotic? - Nanjing Huaxi Chemical Co.,Ltd [huaxichemical.com]
• 3. Is acetone protic or an aprotic polar solvent class 11 chemistry CBSE [vedantu.com]
• 4. Acetone - Wikipedia [en.wikipedia.org]

The Core Mechanism of Acetone Precipitation: A Technical Guide for Researchers

An in-depth examination of the physicochemical principles governing protein precipitation by acetone (B3395972), complete with quantitative data, detailed protocols, and workflow visualizations for laboratory application.

Executive Summary

Protein precipitation is a cornerstone technique in proteomics and protein biochemistry for concentrating, purifying, and fractionating proteins from complex biological samples. Among the various methods, precipitation using organic solvents, particularly acetone, is widely employed due to its efficacy, simplicity, and cost-effectiveness. This technical guide provides a detailed exploration of the molecular mechanism behind acetone-induced protein precipitation. It delves into the critical roles of the solvent's dielectric constant and the disruption of the protein's solvation shell, which collectively shift the equilibrium from protein-solvent to protein-protein interactions, leading to aggregation and precipitation. This document is intended for researchers, scientists, and drug development professionals, offering quantitative insights and standardized protocols to optimize protein recovery and purity for downstream applications.

The Physicochemical Mechanism of Action

The solubility of a protein in an aqueous solution is a delicate balance between intramolecular and intermolecular forces, including electrostatic repulsion, hydrogen bonding, and hydrophobic interactions, all heavily mediated by the surrounding water molecules. Acetone precipitation fundamentally works by altering the solvent environment to favor protein-protein interactions over protein-solvent interactions. The mechanism can be dissected into two primary, interconnected phenomena.

Reduction of the Solvent Dielectric Constant

Water is a highly polar solvent with a high dielectric constant (ε ≈ 80). This property allows it to effectively shield the electrostatic charges on the surface of protein molecules, preventing them from aggregating. Acetone, a water-miscible organic solvent, has a much lower dielectric constant (ε ≈ 21). When acetone is added to an aqueous protein solution, the dielectric constant of the resulting water-acetone mixture is significantly reduced.[1][2] This decrease in solvent polarity weakens the insulation between charged groups on adjacent protein molecules, thereby increasing the effective electrostatic attraction and repulsion forces. As proteins approach their isoelectric point, the net charge is minimized, and these enhanced attractive forces can lead to aggregation.[1]

Disruption of the Protein Solvation Shell

In an aqueous environment, proteins are surrounded by a tightly bound layer of oriented water molecules known as the hydration or solvation shell.[3] This layer is crucial for maintaining protein solubility and conformational stability. Acetone molecules are less polar than water and compete for interactions with water molecules. As the concentration of acetone increases, it progressively strips water molecules away from the protein surface, disrupting the hydration shell.[4] This desolvation exposes hydrophobic patches on the protein's exterior. To minimize their thermodynamically unfavorable contact with the polar solvent, these exposed hydrophobic regions on different protein molecules interact with each other, driving the formation of aggregates that precipitate out of solution.

The entire process, from a soluble protein to a precipitate, is visualized in the diagram below.

Caption: The sequential mechanism of protein precipitation by acetone.

Quantitative Analysis of Precipitation Efficiency

The efficiency of acetone precipitation is not absolute and is influenced by several factors. While pure acetone precipitation can result in poor recovery for some proteins (as low as 15%), modifications to the protocol can dramatically improve yields to nearly 100%.

Effect of Acetone Concentration and Ionic Strength

The concentration of acetone is a critical parameter. Generally, a final concentration of 75-80% acetone (a 4:1 ratio of acetone to protein solution) is used. However, the addition of salt at low millimolar concentrations has been shown to synergistically enhance protein recovery.

Protein/Sample Type	Acetone Conc.	Salt Condition	Protein Recovery (%)	Reference
10 Protein Standards (Average)	80%	No Salt	~15%
Proteome Mixtures	80%	No Salt	Poor
Individual Proteins & Proteomes	50-80%	1-30 mM NaCl	80-100%
Human Plasma	83% (5:1 ratio)	Not Specified	Higher than TCA/acetone
CSF Proteins	75%	Not Specified	~85%

Comparison with Other Precipitation Methods

Acetone precipitation is often compared to methods utilizing trichloroacetic acid (TCA). While TCA is a very effective precipitant, acetone often provides higher yields and results in a pellet that is easier to resolubilize.

Method	Sample Type	Relative Protein Yield	Pellet Solubility	Reference
Acetone	Human Plasma	100% (Normalized)	Higher
TCA/Acetone Wash	Human Plasma	~83.5%	Lower
TCA/Acetone	Human Plasma	~70.9%	Lower
TCA/Acetone	Agricultural Products	Higher than other methods	Lower

Note: The choice of method can be sample-dependent. For instance, TCA/acetone precipitation may yield more protein from plant tissues rich in contaminants.

Experimental Protocols

Successful and reproducible protein precipitation requires careful attention to detail, particularly regarding temperature and handling. Below are two standard protocols.

Standard Acetone Precipitation Protocol

This protocol is suitable for concentrating proteins and removing many common interfering substances like detergents and lipids.

Materials:

• Ice-cold 100% acetone (stored at -20°C)

• Acetone-compatible centrifuge tubes (e.g., polypropylene)

• Refrigerated centrifuge (capable of >13,000 x g)

• Resuspension buffer appropriate for downstream analysis

Methodology:

• Preparation: Place the aqueous protein sample in a pre-chilled, acetone-compatible tube.

• Acetone Addition: Add four volumes of ice-cold (-20°C) 100% acetone to the protein sample. For example, add 800 µL of cold acetone to 200 µL of sample.

• Mixing: Vortex the tube briefly to ensure thorough mixing.

• Incubation: Incubate the mixture at -20°C for at least 60 minutes. For very dilute samples, overnight incubation may improve yield.

• Centrifugation: Centrifuge the tubes at 13,000-15,000 x g for 10-15 minutes at 4°C to pellet the precipitated protein.

• Supernatant Removal: Carefully decant and discard the supernatant, being cautious not to disturb the protein pellet.

• Washing (Optional): To remove residual contaminants, add 100-200 µL of cold 90% acetone, gently vortex, and centrifuge again for 5 minutes at 4°C. Discard the supernatant.

• Drying: Air-dry the pellet at room temperature for 5-30 minutes. Do not over-dry, as this can make the pellet very difficult to resolubilize. The pellet should be slightly damp.

• Resuspension: Add the desired volume of an appropriate buffer (e.g., SDS-PAGE sample buffer, 2D-PAGE rehydration buffer) and vortex thoroughly to dissolve the protein pellet. Gentle heating or sonication may be required.

High-Efficiency Acetone/Salt Precipitation Protocol

This modified protocol is designed to maximize the recovery of water-soluble proteins.

Materials:

• Same as the standard protocol.

• Stock solution of NaCl (e.g., 1 M).

Methodology:

• Preparation: Place the aqueous protein sample in a pre-chilled, acetone-compatible tube.

• Salt Addition: Add NaCl to the protein sample to a final concentration of 10-20 mM.

• Acetone Addition: Add four volumes of ice-cold (-20°C) 100% acetone.

• Mixing: Vortex the tube briefly.

• Incubation: Incubate at room temperature. A full proteome can be recovered in as little as 2 minutes, though longer times can be used.

• Centrifugation, Washing, Drying, and Resuspension: Proceed with steps 5 through 9 of the Standard Acetone Precipitation Protocol.

The workflow for these protocols is illustrated below.

Caption: A step-by-step workflow for protein precipitation using acetone.

Key Influencing Factors, Advantages, and Limitations

Optimizing acetone precipitation requires considering several experimental variables.

References

• 1. Toward a Molecular Understanding of Protein Solubility: Increased Negative Surface Charge Correlates with Increased Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein solubility in solvent mixtures of low dielectric constant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bbrc.in [bbrc.in]
• 4. researchgate.net [researchgate.net]

Solubility of Organic Compounds in Acetone: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of various organic compounds in acetone (B3395972) at different temperatures. Designed for professionals in research and drug development, this document compiles quantitative solubility data, details common experimental methodologies for solubility determination, and presents a logical workflow for these procedures.

Introduction: Acetone as a Versatile Solvent

Acetone ((CH₃)₂CO) is a colorless, volatile, and flammable liquid that is miscible with water and a wide range of organic solvents.[1] Its polar aprotic nature makes it an effective solvent for a diverse array of organic compounds, a property that is crucial in various applications, including chemical synthesis, purification, and formulation development in the pharmaceutical industry.[2][3] The solubility of a compound in a given solvent is a fundamental physicochemical property that dictates its behavior in solution-based processes. Temperature is a critical factor influencing solubility, with the solubility of most solid organic compounds in acetone increasing with a rise in temperature.[4][5] This guide focuses on the temperature-dependent solubility of several key organic compounds in acetone.

Quantitative Solubility Data

The following tables summarize the solubility of various organic compounds in acetone at different temperatures. The data has been compiled from multiple scientific sources to provide a comparative reference.

Table 1: Solubility of Carboxylic Acids and Salicylates in Acetone

Organic Compound	Temperature (°C)	Temperature (K)	Solubility (g / 100g Acetone)	Mole Fraction (x)
Benzoic Acid	4.0	277.15	46.59	0.186
10.0	283.15	53.02	0.208
20.0	293.15	69.10	0.257
25.0	298.15	80.34	0.288
35.0	308.15	111.97	0.362
45.0	318.15	154.83	0.443
55.0	328.15	224.56	0.540
65.0	338.15	328.81	0.638
Salicylic Acid	10.0	283.15	-	0.219
20.0	293.15	-	0.283
30.0	303.15	-	0.358
40.0	313.15	-	0.444
50.0	323.15	-	0.540
Acetylsalicylic Acid	10.8	283.95	-	0.089
16.1	289.25	-	0.111
22.0	295.15	-	0.141
27.5	300.65	-	0.176
32.7	305.85	-	0.216
38.0	311.15	-	0.264
42.8	315.95	-	0.316
47.7	320.85	-	0.375
52.2	325.35	-	0.440

Note: Dashes indicate that the data was not available in the specified units in the cited sources.

Table 2: Solubility of Active Pharmaceutical Ingredients (APIs) in Acetone

Organic Compound	Temperature (°C)	Temperature (K)	Solubility (g / 100g Acetone)	Mole Fraction (x)
Paracetamol	-5.0	268.15	-	0.043
0.0	273.15	-	0.054
5.0	278.15	-	0.067
10.0	283.15	-	0.082
15.0	288.15	-	0.100
20.0	293.15	-	0.122
25.0	298.15	-	0.147
30.0	303.15	-	0.176
Fenofibrate	-30.0	243.15	-	0.003
-20.0	253.15	-	0.005
-10.0	263.15	-	0.009
0.0	273.15	-	0.015
10.0	283.15	-	0.024
Salicylamide	-30.0	243.15	-	0.012
-20.0	253.15	-	0.020
-10.0	263.15	-	0.032
0.0	273.15	-	0.050
10.0	283.15	-	0.075
Icariin	10.0	283.15	-	0.000015
15.0	288.15	-	0.000019
20.0	293.15	-	0.000023
25.0	298.15	-	0.000028
30.0	303.15	-	0.000034
35.0	308.15	-	0.000041
40.0	313.15	-	0.000050
45.0	318.15	-	0.000060

Note: Dashes indicate that the data was not available in the specified units in the cited sources.

Table 3: Solubility of Other Organic Compounds in Acetone

Organic Compound	Temperature (°C)	Temperature (K)	Solubility (g / 100g Acetone)	Mole Fraction (x)
Naphthalene	24.02	297.17	-	0.281
29.50	302.65	-	0.330
34.70	307.85	-	0.386
39.81	312.96	-	0.448
44.75	317.90	-	0.514
49.55	322.70	-	0.585
Cholesterol	10.0	283.15	1.13	-
20.0	293.15	1.45	-
30.0	303.15	1.85	-
40.0	313.15	2.37	-
50.0	323.15	3.03	-
Acetanilide	25.0	298.15	Very Soluble	-

Note: Dashes indicate that the data was not available in the specified units in the cited sources. "Very Soluble" for Acetanilide indicates a qualitative observation from the literature.

Experimental Protocols for Solubility Determination

The determination of solubility is a critical experimental procedure in chemical and pharmaceutical sciences. The following sections detail the methodologies for two common and reliable techniques: the Isothermal Shake-Flask Method and the Gravimetric Method.

Isothermal Shake-Flask Method

The isothermal shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a solid in a liquid. The principle is based on achieving a saturated solution at a constant temperature, followed by the analysis of the solute concentration.

Materials and Apparatus:

• Analytical balance

• Constant temperature water bath or incubator with shaking capabilities

• Vials or flasks with airtight seals

• Magnetic stirrer and stir bars (optional)

• Syringe filters (e.g., 0.45 µm PTFE or nylon)

• Volumetric flasks and pipettes

• Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis spectrophotometer)

• Organic compound (solute)

• Acetone (solvent)

Procedure:

• Preparation: An excess amount of the solid organic compound is added to a known volume or mass of acetone in a sealed vial or flask. The excess solid is crucial to ensure that equilibrium with the solid phase is reached.

• Equilibration: The sealed vessel is placed in a constant temperature shaker bath set to the desired temperature. The mixture is agitated for a sufficient period to allow the system to reach equilibrium. The equilibration time can vary significantly depending on the compound and temperature and may range from 24 to 72 hours. It is advisable to determine the necessary equilibration time by sampling at different time intervals until the concentration of the solute in the solution remains constant.

• Phase Separation: Once equilibrium is achieved, the agitation is stopped, and the suspension is allowed to stand at the constant temperature to allow the undissolved solid to sediment. A clear aliquot of the supernatant is then carefully withdrawn using a syringe fitted with a filter to remove any suspended solid particles. This step must be performed quickly to avoid temperature fluctuations that could alter the solubility.

• Analysis: The filtered saturated solution is then appropriately diluted with acetone. The concentration of the organic compound in the diluted solution is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy.

• Calculation: The solubility is calculated from the measured concentration, taking into account the dilution factor. The results are typically expressed in units such as g/100g of solvent, mol/L, or mole fraction.

Gravimetric Method

The gravimetric method is a direct and straightforward technique for determining solubility that relies on the mass of the dissolved solute. It is particularly useful when the solute is non-volatile and thermally stable.

Materials and Apparatus:

• Analytical balance

• Constant temperature water bath or oven

• Vials or flasks with airtight seals

• Filtration apparatus (e.g., filter paper and funnel, or sintered glass filter)

• Evaporating dish

• Desiccator

• Organic compound (solute)

• Acetone (solvent)

Procedure:

• Saturation: A saturated solution is prepared by adding an excess of the solid organic compound to a known mass of acetone in a sealed container. The mixture is then equilibrated at a constant temperature with continuous agitation for a predetermined period to ensure saturation.

• Filtration: A known mass of the clear, saturated supernatant is carefully separated from the excess solid by filtration. The filtration should be performed at the same temperature as the equilibration to prevent any change in solubility.

• Evaporation: The weighed portion of the saturated solution is transferred to a pre-weighed evaporating dish. The acetone is then carefully evaporated at a controlled temperature. For volatile solvents like acetone, this can be done at room temperature in a fume hood or at a slightly elevated temperature.

• Drying and Weighing: After the solvent has completely evaporated, the evaporating dish containing the solid residue is placed in an oven to dry to a constant weight. The dish is then cooled in a desiccator before being weighed on an analytical balance.

• Calculation: The solubility is calculated as the mass of the dried solute per mass of the solvent used.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the Isothermal Shake-Flask Method for determining the solubility of an organic compound in acetone.

Caption: Workflow for the Isothermal Shake-Flask Solubility Determination Method.

Conclusion

This technical guide provides valuable quantitative data and detailed methodologies for determining the solubility of organic compounds in acetone. The presented data tables offer a quick reference for the solubility of several key compounds at various temperatures, highlighting the general trend of increased solubility with increasing temperature. The detailed experimental protocols for the isothermal shake-flask and gravimetric methods serve as a practical guide for researchers to obtain accurate and reproducible solubility data. Understanding these solubility characteristics is fundamental for the successful design and implementation of processes in chemical research and pharmaceutical development.

References

• 1. researchgate.net [researchgate.net]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. echemi.com [echemi.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. chem.ws [chem.ws]

Asatone (Acetone) safety and handling precautions in a laboratory setting

An In-Depth Technical Guide to Acetone (B3395972) Safety and Handling in a Laboratory Setting

Introduction

Acetone, also known as propanone or dimethyl ketone, is a colorless, volatile, and flammable liquid with the chemical formula (CH₃)₂CO.[1][2] It is the simplest and smallest ketone and is widely utilized in laboratory settings as a solvent for cleaning, extraction, and in chemical synthesis.[3][4][5] Its efficacy in dissolving a wide range of organic and inorganic substances makes it an indispensable tool for researchers. However, its hazardous properties, primarily its high flammability and potential health effects, necessitate stringent safety and handling protocols to ensure the safety of laboratory personnel and the integrity of the research environment. This guide provides a comprehensive overview of the core safety principles, handling procedures, and emergency responses required when working with acetone in a professional laboratory environment.

Chemical and Physical Properties

Understanding the chemical and physical properties of acetone is fundamental to its safe handling. Acetone is a highly volatile organic compound (VOC) that evaporates quickly at room temperature, and its vapors are flammable. It is miscible with water and most organic solvents.

Property	Value
IUPAC Name	Propan-2-one
CAS Number	67-64-1
Molecular Formula	C₃H₆O
Molecular Weight	58.08 g/mol
Appearance	Colorless liquid with a distinct, sweet odor
Boiling Point	56.05 °C
Melting Point	-94.8 °C
Flash Point	-20 °C (-4 °F)
Density	0.791 g/cm³ at 20°C
Vapor Pressure	High at room temperature
Solubility	Miscible with water, alcohol, ether, and most oils
Flammability Limits in Air	2.5% to 12.8% by volume

Hazard Identification and Risk Assessment

The primary hazard associated with acetone is its extreme flammability. As a Class IB flammable liquid, its vapors can form an explosive mixture with air and can be ignited by static discharge, sparks, or open flames. Health hazards are also a significant concern, with exposure routes including inhalation, skin contact, and eye contact.

Health Hazards:

• Inhalation: Inhaling acetone vapors can irritate the respiratory tract and may cause drowsiness, dizziness, headache, and nausea.

• Skin Contact: Acetone defats the skin by removing natural oils, which can lead to dryness, cracking, and irritation upon repeated exposure.

• Eye Contact: Vapors and liquid splashes can cause serious eye irritation.

• Ingestion: Accidental ingestion can lead to serious health effects, including vomiting and headaches.

Hazard Classification	Category
Flammable Liquid	Category 2
Eye Irritation	Category 2A
Specific target organ toxicity (single exposure)	Category 3 (May cause drowsiness or dizziness)

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling acetone to minimize exposure and prevent injury.

PPE Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles with side shields. A face shield should be worn when there is a possibility of splashing.	Protects against splashes and vapors that can cause severe eye irritation.
Hand Protection	Milled butyl rubber or nitrile gloves are recommended. Gloves should be tested according to EN 374.	Provides a barrier against skin contact, preventing irritation and defatting. Nitrile gloves offer superior resistance compared to latex.
Body Protection	Chemical-resistant lab coat (flame-resistant recommended), long pants, and closed-toe shoes. A chemical-resistant apron may be necessary for large quantities.	Protects skin from accidental splashes and contamination.
Respiratory Protection	Required in areas with high vapor concentrations or inadequate ventilation. Respirator type depends on the concentration (e.g., chemical cartridge respirator for up to 2500 ppm).	Prevents inhalation of harmful vapors that can cause respiratory irritation and systemic effects.

Safe Handling and Experimental Protocols

Adherence to strict handling protocols is crucial for preventing accidents. All work with acetone should be conducted in a well-ventilated area, preferably within a certified laboratory chemical fume hood.

Protocol for General Handling:

• Preparation: Before handling, ensure the work area is clear of ignition sources such as open flames, hot surfaces, and spark-producing equipment. Post "No Smoking" signs in the vicinity.

• PPE: Don the appropriate PPE as specified in Section 4.0.

• Dispensing: When transferring acetone, use certified equipment like compatible funnels or pumps. To prevent static discharge during transfer between metal containers, electrically bond and ground the containers.

• Quantity: Use the smallest quantity of acetone necessary for the procedure to minimize potential hazards.

• Procedure: Perform all manipulations within a chemical fume hood to control vapor concentrations.

• Post-Handling: Tightly close the acetone container immediately after use. Wash hands thoroughly after removing gloves.

References

• 1. Acetone - Wikipedia [en.wikipedia.org]
• 2. Acetone | 67-64-1 [chemicalbook.com]
• 3. laballey.com [laballey.com]
• 4. Best Practices for Safe Acetone Handling in Pharma Laboratories [purosolv.com]
• 5. laballey.com [laballey.com]

Spectroscopic Properties of Acetone: An In-depth Technical Guide for Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of acetone (B3395972) (CH₃COCH₃), a widely used solvent and key chemical intermediate. Understanding its behavior under various spectroscopic techniques is crucial for its detection, quantification, and characterization in diverse analytical applications, including quality control in pharmaceutical manufacturing and environmental monitoring. This document details its characteristics in Ultraviolet-Visible (UV-Vis), Infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy, presenting quantitative data in structured tables, outlining experimental protocols, and illustrating key concepts with diagrams.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy of acetone is characterized by electronic transitions involving the carbonyl group (C=O), which acts as a chromophore. Acetone exhibits two main absorption bands in the UV region.

A weak absorption band, resulting from a forbidden n → π* transition, is observed around 275-280 nm.[1] This transition involves the promotion of a non-bonding electron from the oxygen atom to the antibonding π* orbital of the carbonyl group. The molar absorptivity (ε) for this transition is low, typically around 13.6 L mol⁻¹ cm⁻¹ in hexane.[2]

A much stronger absorption peak appears in the vacuum UV (VUV) region at approximately 195 nm.[3][4] This intense band is attributed to a π → π* transition, which is an allowed transition with a significantly higher molar absorptivity, around 9000 L mol⁻¹ cm⁻¹ in hexane. The peak height in the VUV region can be more than 500 times greater than that in the UV region, making VUV spectroscopy a highly sensitive method for acetone detection.

Quantitative Data

Spectroscopic Parameter	Value	Solvent	Reference
λmax (n → π* transition)	~275 nm	Acetonitrile
Molar Absorptivity (ε) at ~275 nm	~15 L mol⁻¹ cm⁻¹	Acetonitrile
λmax (π → π* transition)	~195 nm	Gas Phase
Molar Absorptivity (ε) at 195 nm	9000 L mol⁻¹ cm⁻¹	Hexane

Experimental Protocol: UV-Vis Spectrophotometric Determination of Acetone

This protocol describes a general procedure for the quantitative analysis of acetone using UV-Vis spectroscopy.

• Instrument Preparation:

  • Turn on the UV-Vis spectrophotometer and the deuterium (B1214612) lamp (for UV range).

  • Allow the instrument to warm up for at least 30 minutes to ensure stable readings.

  • Set the desired wavelength for analysis (e.g., 275 nm for the n → π* transition or 195 nm for the π → π* transition if using a VUV spectrophotometer).

• Sample and Standard Preparation:

  • Prepare a stock solution of acetone of a known concentration in a suitable UV-transparent solvent (e.g., hexane, acetonitrile).

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution.

  • Prepare a "blank" sample containing only the solvent.

• Measurement:

  • Fill a quartz cuvette with the blank solution and place it in the spectrophotometer.

  • Zero the instrument by recording the absorbance of the blank.

  • Rinse the cuvette with the first standard solution and then fill it with the same standard.

  • Measure and record the absorbance of the standard solution.

  • Repeat the rinsing and measurement process for each of the remaining standard solutions and the unknown sample.

• Data Analysis:

  • Plot a calibration curve of absorbance versus the concentration of the standard solutions.

  • Use the linear regression equation of the calibration curve (derived from the Beer-Lambert Law, A = εbc) to determine the concentration of the unknown acetone sample based on its measured absorbance.

Signaling Pathway Diagram

Caption: Electronic transitions of the carbonyl group in acetone.

Infrared (IR) Spectroscopy

The infrared spectrum of acetone provides a unique "fingerprint" based on the vibrational modes of its chemical bonds. The most prominent feature is the strong absorption peak corresponding to the C=O stretching vibration.

Key vibrational modes for acetone identification include:

• C=O Stretch: A very strong and sharp peak typically found around 1715 cm⁻¹. This is one of the most characteristic absorption bands for ketones.

• CH₃ Symmetric and Asymmetric Stretches: These appear in the region of 2900-3000 cm⁻¹.

• CH₃ Symmetric Deformation: This mode is observed around 1363 cm⁻¹.

• CCC Asymmetric Stretch: This vibration occurs around 1228 cm⁻¹.

The positions of these bands can be influenced by the molecular environment, such as the solvent or temperature.

Quantitative Data

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Reference
C=O Stretch	~1715	Very Strong
CH₃ Symmetric Deformation	~1363.4	-
CCC Asymmetric Stretch	~1228.4	-
CH₃ Symmetric Stretch	~2924	-

Experimental Protocol: FT-IR Analysis of Acetone

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has been allowed to stabilize.

  • Perform a background scan to account for atmospheric CO₂ and water vapor.

• Sample Preparation (Liquid Sample):

  • Place a small drop of the liquid acetone sample between two polished salt plates (e.g., NaCl or KBr).

  • Gently press the plates together to form a thin film of the sample.

  • Ensure there are no air bubbles in the light path.

• Measurement:

  • Place the salt plates in the sample holder of the FT-IR spectrometer.

  • Acquire the infrared spectrum, typically by co-adding multiple scans to improve the signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum (e.g., baseline correction, smoothing).

  • Identify and label the characteristic absorption peaks for acetone (C=O stretch, C-H bends, etc.).

  • Compare the obtained spectrum with a reference spectrum of acetone for confirmation.

Logical Relationship Diagram

Caption: Key vibrational modes of acetone in IR spectroscopy.

Raman Spectroscopy

Raman spectroscopy is another powerful vibrational spectroscopy technique that provides complementary information to IR spectroscopy. It is particularly useful for studying aqueous solutions and requires minimal sample preparation.

In the Raman spectrum of acetone, the C=O stretch is also a prominent feature, though typically weaker than in the IR spectrum. The symmetric C-C stretch is often the most intense band. Raman spectroscopy can be effectively used for the quantitative analysis of acetone, for instance, in headspace gas analysis of solutions.

Quantitative Data

Vibrational Mode	Raman Shift (cm⁻¹)	Reference
C=O Stretch	~1709
C-C Symmetric Stretch	~786
CH₃ Symmetric Stretch	~2925
CH₃ Asymmetric Stretch	~3005

Experimental Protocol: Raman Spectroscopic Analysis of Acetone

• Instrument Preparation:

  • Turn on the Raman spectrometer and the laser source.

  • Allow the system to warm up and stabilize.

  • Calibrate the spectrometer using a known standard (e.g., silicon).

• Sample Preparation:

  • Place the liquid acetone sample in a suitable container, such as a glass vial or a quartz cuvette.

  • For headspace analysis, the sample is placed in a sealed vial, and the laser is focused on the vapor phase above the liquid.

• Measurement:

  • Position the sample at the focal point of the laser beam.

  • Set the laser power, acquisition time, and number of accumulations.

  • Acquire the Raman spectrum.

• Data Analysis:

  • Process the spectrum (e.g., baseline correction, cosmic ray removal).

  • Identify the characteristic Raman bands of acetone.

  • For quantitative analysis, the intensity of a specific Raman peak can be correlated with the concentration of acetone using a calibration curve.

Experimental Workflow Diagram

Caption: General workflow for Raman spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For acetone, both ¹H and ¹³C NMR provide simple and characteristic signals.

• ¹H NMR: Due to the symmetry of the molecule, both methyl groups are chemically equivalent. This results in a single, sharp peak in the proton NMR spectrum. The chemical shift is typically around 2.09 ppm when using acetone-d6 (B32918) as the solvent.

• ¹³C NMR: The ¹³C NMR spectrum of acetone shows two distinct signals. The carbonyl carbon (C=O) appears significantly downfield due to the deshielding effect of the electronegative oxygen atom, typically around 206.7 ppm in acetone-d6. The methyl carbons (CH₃) are equivalent and appear upfield at around 30.6 ppm.

Quantitative Data

Nucleus	Chemical Shift (δ) in Acetone-d₆ (ppm)	Multiplicity	Reference
¹H (CH₃)	~2.09	Singlet
¹³C (C=O)	~206.7	-
¹³C (CH₃)	~30.6	-

Experimental Protocol: NMR Analysis of Acetone

• Sample Preparation:

  • Dissolve a small amount of the sample containing acetone in a deuterated solvent (e.g., acetone-d6, CDCl₃).

  • Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), if not already present in the solvent.

  • Transfer the solution to an NMR tube.

• Instrument Setup:

  • Place the NMR tube in the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity.

  • Tune the probe for the desired nucleus (¹H or ¹³C).

• Data Acquisition:

  • Set the appropriate acquisition parameters (e.g., pulse sequence, number of scans, relaxation delay).

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Perform a Fourier transform on the FID to obtain the NMR spectrum.

  • Phase the spectrum to obtain pure absorption peaks.

  • Perform baseline correction.

  • Integrate the peaks (for ¹H NMR) to determine relative proton ratios.

  • Reference the chemical shifts to the TMS signal (0 ppm).

This guide provides foundational spectroscopic information and methodologies for the analysis of acetone. For specific applications, optimization of the described protocols may be necessary.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. spiedigitallibrary.org [spiedigitallibrary.org]
• 4. Vacuum Ultraviolet Absorption Spectroscopy Analysis of Breath Acetone Using a Hollow Optical Fiber Gas Cell - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Acetone in Laboratory Glassware Cleaning

Introduction

Acetone (B3395972) ((CH₃)₂CO) is a colorless, volatile, and flammable organic solvent widely utilized in laboratory settings for cleaning and drying glassware.[1][2] Its efficacy stems from its ability to dissolve a broad spectrum of organic residues and its miscibility with water, facilitating rapid drying.[1][3][4] These application notes provide a comprehensive protocol for the safe and effective use of acetone for cleaning and drying laboratory glassware, intended for researchers, scientists, and drug development professionals.

Properties of Acetone

A summary of the key physical and chemical properties of acetone relevant to its application in glassware cleaning is presented in Table 1.

Property	Value	Significance in Glassware Cleaning
Molecular Formula	C₃H₆O	A simple ketone structure that is an effective solvent.
Molar Mass	58.08 g/mol	Influences its volatility and density.
Appearance	Clear, colorless liquid	Allows for easy visual inspection of cleanliness.
Odor	Faintly sweet, pungent	Provides an indication of its presence, important for safety.
Boiling Point	56 °C (133 °F)	Low boiling point contributes to its high volatility and rapid evaporation.
Flash Point	-20 °C (-4 °F)	Highly Flammable. Requires strict control of ignition sources.
Solubility	Miscible with water and many organic solvents	Allows it to dissolve organic residues and mix with water for easy removal.

Health and Safety Precautions

Acetone is a hazardous chemical that requires strict adherence to safety protocols to minimize risks of fire, explosion, and health effects.

Personal Protective Equipment (PPE)

When handling acetone, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles are essential to protect against splashes.

• Hand Protection: Butyl rubber or nitrile gloves are recommended for their resistance to acetone.

• Body Protection: A flame-resistant lab coat should be worn to protect against spills and splashes.

• Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors. For high concentrations, a respirator with an organic vapor cartridge may be necessary.

Handling and Storage

• Ventilation: Always use acetone in a well-ventilated area or a certified chemical fume hood to minimize vapor accumulation.

• Ignition Sources: Acetone is highly flammable and its vapors can travel a considerable distance. All potential ignition sources, such as open flames, sparks, and hot surfaces, must be eliminated from the work area.

• Storage: Store acetone in a tightly sealed, properly labeled container in a cool, dry, well-ventilated area away from direct sunlight and heat. It should be stored in a flammable-liquids cabinet.

• Incompatible Materials: Acetone should be stored separately from strong oxidizing agents (e.g., nitric acid, hydrogen peroxide), strong reducing agents, and strong bases, as it can react violently with them.

Waste Disposal

• Organic Waste: Do not pour acetone down the sink. All acetone waste, including rinses, must be collected in a designated and properly labeled hazardous waste container for organic solvents.

Applications in Glassware Cleaning

Acetone is a versatile solvent effective for removing a variety of common laboratory contaminants from glassware.

Contaminants Removed

Acetone is particularly effective at dissolving:

• Organic residues from chemical reactions.

• Grease and oils, including fingerprints.

• Many polymers, resins, and adhesives.

Mechanism of Action

Acetone's cleaning and drying capabilities are based on two primary principles:

• Solubilization: As a polar aprotic solvent, acetone can dissolve a wide range of organic compounds that are insoluble in water.

• Miscibility with Water: Acetone is fully miscible with water. When used as a final rinse after washing with aqueous detergents, it displaces the water from the glassware surface. Due to its high volatility, the acetone then evaporates quickly, leaving the glassware dry.

Experimental Protocols

Protocol for General Cleaning of Laboratory Glassware

This protocol is suitable for removing general organic residues from standard laboratory glassware.

Materials:

• Contaminated glassware

• Appropriate laboratory detergent (e.g., Alconox, Liquinox)

• Tap water

• Deionized (DI) water

• Acetone (reagent grade)

• Appropriate brushes

• Personal Protective Equipment (PPE)

• Designated organic waste container

Procedure:

• Initial Rinse (in a fume hood): Rinse the glassware with a small amount of acetone to remove the bulk of the organic residue. Collect this initial rinse in the designated organic waste container.

• Detergent Wash: Wash the glassware thoroughly with a laboratory detergent and warm tap water. Use appropriate brushes to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware extensively with tap water to remove all traces of detergent.

• Deionized Water Rinse: Rinse the glassware 3-4 times with deionized water to remove any remaining inorganic ions from the tap water.

• Final Acetone Rinse for Drying (in a fume hood): Rinse the glassware 2-3 times with a small amount of acetone to displace the deionized water. Swirl the acetone to ensure it contacts all surfaces.

• Evaporation: Allow the residual acetone to evaporate in a well-ventilated area or by placing the glassware on a drying rack. A gentle stream of dry air or nitrogen can be used to accelerate drying. Do not place acetone-rinsed glassware in a hot oven, as this can create a fire or explosion hazard.

Protocol for Cleaning Glassware with Water-Insoluble Organic Residues

This protocol is specifically for glassware contaminated with substances that do not readily dissolve in water.

Materials:

• Contaminated glassware

• Acetone (reagent grade)

• Ethanol (B145695) (optional)

• Appropriate laboratory detergent

• Tap water

• Deionized (DI) water

• Personal Protective Equipment (PPE)

• Designated organic waste container

Procedure:

• Solvent Rinse (in a fume hood): Rinse the glassware 2-3 times with acetone or ethanol to dissolve the water-insoluble organic material. Collect all rinses in the designated organic waste container.

• Detergent Wash: Proceed with the detergent wash as described in Protocol 5.1, step 2.

• Tap Water Rinse: Rinse thoroughly with tap water to remove detergent.

• Deionized Water Rinse: Rinse 3-4 times with deionized water.

• Final Acetone Rinse for Drying (in a fume hood): Perform a final rinse with acetone as described in Protocol 5.1, step 5.

• Evaporation: Allow the glassware to dry as described in Protocol 5.1, step 6.

Data Presentation

Qualitative Comparison of Glassware Drying Methods

Method	Speed	Energy Consumption	Potential for Contamination	Safety Considerations
Air Drying	Slow	Low	Low, if in a clean environment.	Minimal.
Oven Drying	Moderate to Fast	High	Low, if the oven is clean. Not suitable for volumetric glassware due to potential for expansion.	Risk of burns.
Acetone Rinse	Very Fast	Low	Minimal, if high-purity acetone is used.	High Flammability. Requires use in a fume hood and away from ignition sources.

Illustrative Quantitative Comparison of Glassware Drying Times

Disclaimer: The following data is illustrative and intended for comparative purposes. Actual drying times will vary based on glassware size and shape, ambient temperature, and airflow.

Glassware Type	Air Drying (minutes)	Oven Drying at 110°C (minutes)	Acetone Rinse (minutes)
100 mL Beaker	> 60	15 - 20	< 5
250 mL Erlenmeyer Flask	> 60	20 - 30	< 5
50 mL Burette	> 120	Not Recommended	< 10

Visualizations

Caption: Experimental workflow for cleaning and drying laboratory glassware using acetone.

Caption: Mechanism of acetone as a cleaning and drying agent for laboratory glassware.

References

• 1. Residual solvent analysis by GC-Headspace - Scharlab Internacional [scharlab.com]
• 2. cnlabglassware.com [cnlabglassware.com]
• 3. Using Acetone On Glass (Cleaning Guide) — Karen’s Green Cleaning [karensgreencleaning.com]
• 4. Acetone - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Acetone Precipitation of DNA/RNA

For researchers, scientists, and drug development professionals, the efficient precipitation of nucleic acids is a cornerstone of molecular biology. This document provides a detailed protocol for the acetone (B3395972) precipitation of DNA and RNA, a method for concentrating and purifying nucleic acids from aqueous solutions.

Introduction

Nucleic acid precipitation is a fundamental technique used to concentrate DNA or RNA and to remove contaminants such as salts, free nucleotides, and proteins. The most common methods employ alcohols like ethanol (B145695) or isopropanol (B130326), which, in the presence of salt, disrupt the hydration shell around the nucleic acid molecules, causing them to aggregate and precipitate out of solution. Acetone, another water-miscible organic solvent, can also be utilized for this purpose. While less common than ethanol or isopropanol precipitation, acetone precipitation can be an effective alternative, particularly in workflows where acetone is already in use for other applications, such as protein precipitation.

The principle behind acetone precipitation is similar to that of other alcohol-based methods. The presence of cations from a salt (e.g., sodium acetate) neutralizes the negative charges of the phosphate (B84403) backbone of DNA and RNA. Acetone, being less polar than water, reduces the solvation of the nucleic acids, thereby decreasing their solubility and promoting precipitation.

Experimental Protocol: Acetone Precipitation of DNA/RNA

This protocol provides a step-by-step guide for the precipitation of DNA and RNA from an aqueous solution using acetone.

Materials

• DNA/RNA sample in aqueous solution (e.g., TE buffer, nuclease-free water)

• 3 M Sodium Acetate, pH 5.2 (for DNA and RNA)

• Ice-cold 100% acetone (stored at -20°C)

• 70% ethanol (in nuclease-free water, stored at -20°C)

• Nuclease-free water or TE buffer for resuspension

• Microcentrifuge tubes (1.5 mL or 2.0 mL, acetone-compatible)

• Microcentrifuge capable of reaching ≥12,000 x g

• Pipettes and nuclease-free tips

Procedure

• Sample Preparation:

  • Start with your DNA or RNA sample in an aqueous solution in a microcentrifuge tube. If the volume is less than 200 µL, it is advisable to increase it to at least 200 µL with nuclease-free water to ensure efficient precipitation.

• Addition of Salt:

  • Add 1/10th volume of 3 M Sodium Acetate (pH 5.2) to your sample. For example, for a 200 µL sample, add 20 µL of 3 M Sodium Acetate.

  • Vortex briefly to mix thoroughly. The salt is crucial for neutralizing the negative charge on the nucleic acid backbone.

• Acetone Addition and Precipitation:

  • Add 2 to 2.5 volumes of ice-cold 100% acetone to the sample. For a 220 µL sample (200 µL sample + 20 µL salt), add 440 µL to 550 µL of cold acetone.

  • Invert the tube several times to mix. A white precipitate of nucleic acids may become visible.

  • Incubate the mixture at -20°C for at least 60 minutes. For very low concentrations of nucleic acids, the incubation time can be extended overnight to improve recovery.

• Pelleting the Nucleic Acids:

  • Centrifuge the tube at 12,000 - 15,000 x g for 15-30 minutes at 4°C.

  • After centrifugation, a small white pellet of DNA/RNA should be visible at the bottom of the tube.

• Washing the Pellet:

  • Carefully decant the supernatant without disturbing the pellet.

  • Add 500 µL of ice-cold 70% ethanol to the tube. This wash step removes residual acetone and salts.

  • Centrifuge at 12,000 - 15,000 x g for 5 minutes at 4°C.

• Drying the Pellet:

  • Carefully decant the ethanol. Use a fine pipette tip to remove any remaining droplets of ethanol.

  • Air-dry the pellet for 5-10 minutes at room temperature. It is important not to over-dry the pellet, as this can make it difficult to resuspend. The pellet should be translucent or slightly white and not completely desiccated.

• Resuspension:

  • Resuspend the nucleic acid pellet in a suitable volume of nuclease-free water or TE buffer (e.g., 20-50 µL), depending on the desired final concentration.

  • Pipette up and down gently to dissolve the pellet. If necessary, incubate at 55-65°C for 5-10 minutes to aid in resuspension.

Quantitative Data Summary

While direct, peer-reviewed quantitative comparisons of acetone precipitation with ethanol and isopropanol for nucleic acid recovery are not extensively available, the following table summarizes the well-established characteristics of ethanol and isopropanol precipitation. This information can serve as a benchmark when evaluating the efficacy of acetone precipitation in your experiments.

Parameter	Ethanol Precipitation	Isopropanol Precipitation	Acetone Precipitation (Inferred)
Volume of Alcohol Required	2 - 2.5 volumes	0.7 - 1 volume	2 - 2.5 volumes
Incubation Temperature	-20°C to -80°C	Room temperature or -20°C	-20°C (inferred from protein protocols)
Incubation Time	30 minutes to overnight	15 minutes to 1 hour	60 minutes to overnight (inferred)
Salt Co-precipitation	Lower risk, especially at low temperatures	Higher risk, especially at low temperatures	Expected to be similar to ethanol
Purity of Precipitate	Generally high	May require extra washes to remove salt	Expected to be high with proper washing
Efficiency for Small Nucleic Acids	Good, can be enhanced with carriers	Less efficient for very small fragments	To be determined experimentally
Typical Recovery Rate	~70-90%[1]	Generally comparable to ethanol	To be determined experimentally

Visual Workflow and Logical Relationships

To clarify the experimental process, the following diagrams illustrate the workflow of acetone precipitation and the logical relationship between the key steps.

Caption: Experimental workflow for acetone precipitation of DNA/RNA.

Caption: Logical relationships in nucleic acid precipitation.

References

• 1. bitesizebio.com [bitesizebio.com]

Application Notes and Protocols for the Use of Acetone in Natural Product Extraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetone (B3395972), a colorless and volatile organic solvent, is a versatile and effective medium for the extraction of a wide array of natural products from various biological sources, including plants and fungi.[1] Its intermediate polarity allows for the efficient dissolution of a broad spectrum of compounds, making it a valuable tool in phytochemical and pharmacological research.[1] This document provides detailed application notes and protocols for utilizing acetone in the extraction of bioactive compounds for research and drug development purposes.

Acetone's utility stems from its ability to dissolve a wide range of organic compounds, enhancing the purity and quality of extracts. It can effectively remove impurities such as waxes and resins, leading to cleaner extracts. Furthermore, acetone-based extracts often exhibit greater stability, preserving the integrity of sensitive compounds like antioxidants.

Key Properties of Acetone as an Extraction Solvent

Property	Description	Citation
Polarity	Intermediate polarity (Polarity Index: 5.1), making it suitable for extracting a wide range of compounds from non-polar to moderately polar.
Miscibility	Miscible with water and a variety of organic solvents, allowing for the creation of co-solvent systems to fine-tune selectivity.
Volatility	Low boiling point (56°C) and high vapor pressure, facilitating easy removal from the extract post-extraction.
Extraction Efficacy	Demonstrated high efficiency in extracting various classes of natural products, including flavonoids, phenolic acids, tannins, alkaloids, and terpenoids.
Food Grade Status	Approved for use in food product extraction in certain jurisdictions, provided it is used in accordance with Good Manufacturing Practices (GMP).

Applications in Natural Product Extraction

Acetone is widely employed for the extraction of numerous bioactive compounds. Its effectiveness is often compared with other solvents like ethanol, methanol, and water.

Comparative Extraction Efficiency

Natural Product Source	Target Compounds	Acetone's Performance Comparison	Citation
Quince (Cydonia oblonga Mill.)	Phenolic Acids & Flavonoids	Higher extraction yields of polyphenolic compounds were achieved with 60-75% aqueous acetone.
Grape Skin	Condensed Tannins	Acetone-water mixtures (50-70% v/v) were more effective than ethanol-water mixtures.
Ageratum conyzoides	Total Phenolics & Flavonoids	n-hexane extract showed significantly higher total phenolic and flavonoid content compared to acetone extract.
Arnebia benthamii	Various Phytochemicals	Acetone proved to be a good solvent for the extraction of alkaloids, proteins, amino acids, flavonoids, and carbohydrates.
Lychee Flowers	Polyphenols	Acetone was more efficient in extracting polyphenols compared to methanol, water, and ethanol.

Quantitative Data on Acetone Extraction

Total Phenolic, Flavonoid, and Tannin Content in Ageratum conyzoides Extracts

Parameter	Unit	Acetone Extract	n-hexane Extract
Total phenolic content	mg of GAE/gm of extract	25.70a ± 2.00	34.62b ± 0.94
Total flavonoids content	mg Quercetin/gm dried extract	721.98a ± 72.61	1172.55b ± 17.69
Non-tannin content	mg of GAE/gm of extract	4.03a ± 0.35	12.30b ± 0.97
Tannin content	mg of GAE/gm of extract	19.73a ± 2.56	22.70 a ± 1.77

Values are expressed as mean ± SE of three replicates. Different superscript letters indicate significant differences (P<0.05) between extracts.

Total Phenolic and Flavonoid Content in Marrubium vulgare (MV) and Cytisus triflorus (CT) Acetone Extracts

Parameter	MV Extract	CT Extract
Total Phenolic Content (GAE/g dry weight)	7.22	8.41
Total Flavonoid Content	Higher in MV	Lower in CT

Experimental Protocols

The choice of extraction method depends on the nature of the plant material, the target compounds, and the desired scale of extraction.

General Workflow for Natural Product Extraction using Acetone

General workflow for acetone-based extraction.

Protocol 1: Maceration Extraction

Maceration is a simple and widely used technique for extracting thermolabile compounds.

Materials:

• Dried and powdered plant material

• Acetone (analytical grade)

• Airtight container (e.g., glass jar with a lid)

• Shaker or magnetic stirrer (optional)

• Filter paper or centrifuge

• Rotary evaporator

Procedure:

• Weigh the desired amount of powdered plant material.

• Place the plant material in the airtight container.

• Add acetone to the container, ensuring the plant material is fully submerged. A common solvent-to-solid ratio is 10:1 (v/w).

• Seal the container and keep it at room temperature for a specified period (typically 24-72 hours), with occasional shaking to ensure thorough mixing.

• After the maceration period, separate the extract from the solid residue by filtration or centrifugation.

• Collect the supernatant (the acetone extract).

• Concentrate the extract by removing the acetone using a rotary evaporator at a controlled temperature (e.g., 40°C).

• The resulting crude extract can be stored for further analysis.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction utilizes acoustic cavitation to disrupt cell walls, enhancing solvent penetration and extraction efficiency, often with shorter extraction times.

Materials:

• Dried and powdered plant material

• Acetone (analytical grade)

• Beaker or flask

• Ultrasonic bath or probe sonicator

• Filter paper or centrifuge

• Rotary evaporator

Procedure:

• Place a known amount of the powdered plant material into a beaker or flask.

• Add a specific volume of acetone to achieve the desired solvent-to-solid ratio.

• Place the beaker/flask in an ultrasonic bath or immerse the probe of a sonicator into the mixture.

• Apply ultrasonic waves for a predetermined time (e.g., 15-60 minutes) and at a specific frequency (e.g., 20-40 kHz).

• Monitor the temperature of the mixture to avoid degradation of thermolabile compounds.

• After sonication, separate the extract from the solid residue by filtration or centrifugation.

• Collect the liquid extract and concentrate it using a rotary evaporator.

Logical Relationship of Extraction Parameters

Key parameters influencing extraction efficiency.

Safety Precautions

Acetone is a highly flammable liquid and should be handled with care in a laboratory setting.

Personal Protective Equipment (PPE):

• Gloves: Nitrile gloves are recommended for their resistance to solvents.

• Eye Protection: Safety goggles are essential to protect against splashes.

• Lab Coat: A flame-resistant lab coat should be worn.

• Respiratory Protection: In poorly ventilated areas, a respirator with organic vapor cartridges may be necessary.

Handling and Storage:

• Work in a well-ventilated area, preferably within a fume hood.

• Keep acetone away from ignition sources such as open flames, sparks, and hot surfaces.

• Store acetone in approved, tightly closed containers in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible chemicals like oxidizing agents.

Spill and Waste Disposal:

• In case of a spill, use absorbent materials to contain it and ensure adequate ventilation.

• Dispose of acetone waste in designated, properly labeled hazardous waste containers. Do not pour acetone down the drain.

Conclusion

Acetone is a highly effective and versatile solvent for the extraction of a diverse range of natural products. Its intermediate polarity, miscibility with other solvents, and ease of removal make it an excellent choice for researchers in natural product chemistry and drug development. By following the detailed protocols and adhering to the necessary safety precautions outlined in these application notes, scientists can confidently and efficiently utilize acetone to isolate and study bioactive compounds from natural sources.

References

• 1. laballey.com [laballey.com]

Acetone Fixation of Biological Tissues: A Detailed Guide for Researchers

Application Notes and Protocols for Optimal Tissue Preservation

For researchers, scientists, and drug development professionals, proper tissue fixation is a critical first step to ensure the preservation of cellular morphology and antigenicity for downstream applications such as immunohistochemistry (IHC) and in situ hybridization (ISH). Acetone (B3395972), a non-additive, precipitating fixative, offers a rapid and effective alternative to cross-linking fixatives like formalin, particularly when working with fresh frozen tissues and sensitive epitopes. This document provides a comprehensive overview of acetone fixation, including its mechanism of action, advantages, limitations, and detailed protocols for its application.

Mechanism of Action

Acetone fixes tissues by dehydration and precipitation.[1][2][3] Unlike cross-linking fixatives that form covalent bonds between proteins, acetone removes and replaces water in cells and tissues. This process denatures and precipitates proteins, effectively immobilizing them and preserving cellular architecture.[2][3] This mechanism of action is advantageous for preserving the native conformation of some epitopes, which can be masked by the cross-linking action of aldehydes.

Advantages and Disadvantages of Acetone Fixation

Acetone fixation presents a distinct set of advantages and disadvantages that researchers must consider based on their specific experimental needs.

Table 1: Comparison of Acetone and Formalin Fixation

Feature	Acetone Fixation	Formalin Fixation
Mechanism	Dehydration and protein precipitation	Protein cross-linking
Speed	Rapid	Slower
Antigenicity	Generally good preservation of epitopes, often eliminating the need for antigen retrieval.	Can mask epitopes through cross-linking, frequently requiring antigen retrieval steps.
Morphology	May cause poorer morphological preservation, including cell shrinkage and distortion, compared to formalin.	Excellent preservation of tissue and cellular morphology.
Enzyme Activity	Better preservation of enzymatic activity.	Can inactivate many enzymes.
Nucleic Acids	Suitable for downstream DNA and RNA analysis.	Cross-linking can make DNA and RNA extraction and analysis more challenging.
Permeabilization	Simultaneously fixes and permeabilizes the cell membrane.	Requires a separate permeabilization step for intracellular targets.
Lipid Preservation	Poor, as it is an effective lipid solvent.	Better preservation of lipids.
Hazards	Highly flammable.	Toxic and a potential carcinogen.

Experimental Protocols

The following protocols provide detailed methodologies for fixing biological tissues with acetone. The optimal fixation time and temperature may need to be empirically determined for specific tissues and antigens.

Protocol 1: Acetone Fixation of Fresh Frozen Cryosections

This protocol is ideal for immunohistochemical staining of antigens that are sensitive to aldehyde fixation.

Materials:

• Optimal Cutting Temperature (OCT) compound

• Cryostat

• Superfrost™ Plus microscope slides

• Coplin jars or staining dishes

• 100% Acetone, pre-chilled to -20°C

• Phosphate-buffered saline (PBS)

Procedure:

• Tissue Preparation: Snap-freeze fresh tissue in OCT compound using liquid nitrogen or isopentane (B150273) cooled on dry ice. Store frozen blocks at -80°C until sectioning.

• Sectioning: Using a cryostat, cut tissue sections at a thickness of 5-12 µm at -18 to -20°C. Mount the sections onto Superfrost™ Plus microscope slides.

• Drying: Allow the sections to air-dry at room temperature for 3-5 minutes. For long-term storage, slides can be stored at -80°C.

• Fixation: On the day of staining, bring the slides to room temperature for a few minutes. Immerse the slides in pre-chilled 100% acetone at -20°C for 2-10 minutes.

• Post-Fixation Drying: After fixation, allow the slides to air-dry completely for 10-20 minutes.

• Washing: Wash the slides three times with PBS for 5-10 minutes each.

• Staining: The slides are now ready for the immunohistochemical staining protocol. No additional permeabilization step is required.

Table 2: Recommended Acetone Fixation Parameters for Cryosections

Parameter	Recommended Value	Source(s)
Acetone Concentration	100%
Temperature	-20°C
Fixation Time	2-10 minutes
Post-Fixation Drying	10-20 minutes

Protocol 2: Acetone Fixation of Adherent Cell Cultures

This protocol is suitable for immunocytochemistry (ICC) of cultured cells.

Materials:

• Cells grown on glass coverslips or chamber slides

• 100% Acetone, pre-chilled to -20°C

• Phosphate-buffered saline (PBS)

Procedure:

• Preparation: Remove the culture medium from the cells.

• Washing: Gently wash the cells twice with PBS.

• Fixation: Add ice-cold 100% acetone to the coverslips or slides and incubate for 5-10 minutes at -20°C.

• Washing: Gently wash the slides three times with PBS.

• Staining: The cells are now fixed, permeabilized, and ready for immunostaining.

Visualizing the Workflow

The following diagram illustrates the general workflow for acetone fixation of fresh frozen tissue sections.

Caption: A flowchart outlining the key steps in the acetone fixation protocol for fresh frozen tissue sections.

Concluding Remarks

Acetone fixation is a valuable technique in the histologist's toolbox, offering a rapid and effective method for preserving tissues, especially for applications where antigenicity is paramount. While it may not provide the same level of morphological detail as formalin, its ability to preserve sensitive epitopes and enzymatic activity, and its compatibility with nucleic acid studies, make it an excellent choice for a wide range of research applications. As with any histological technique, optimization of fixation parameters for the specific tissue and target of interest is crucial for achieving reliable and reproducible results.

References

• 1. stainsfile.com [stainsfile.com]
• 2. Comparing fixing agents: methanol vs acetone for IF - CiteAb BlogCiteAb Blog [blog.citeab.com]
• 3. bitesizebio.com [bitesizebio.com]

Acetone in Pharmaceutical Excipients: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of acetone (B3395972) as a versatile excipient in pharmaceutical formulations. This document details its primary applications, physical and chemical properties, and includes relevant experimental protocols and safety guidelines.

Introduction to Acetone in Pharmaceuticals

Acetone (propanone) is a colorless, volatile, and flammable liquid with the formula (CH₃)₂CO.[1] In the pharmaceutical industry, high-purity, "pharma-grade" acetone is utilized as a solvent and processing aid.[2] Its utility stems from its excellent solvent properties for a wide range of active pharmaceutical ingredients (APIs) and polymers, high volatility which facilitates easy removal, and its miscibility with water and other organic solvents.[3][4] Acetone is classified as a Class 3 solvent by the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH), indicating low toxic potential.[5]

Key Applications of Acetone in Pharmaceutical Formulations

Acetone's primary roles in pharmaceutical manufacturing include:

• Solvent for Wet Granulation: Acetone is used as a granulating fluid to form granules from a powder mixture, improving flowability and compressibility for tablet manufacturing.

• Solvent for Tablet Coating: It serves as a solvent for polymers used in film coating of tablets, ensuring a uniform and smooth finish.

• Solvent for Active Pharmaceutical Ingredients (APIs): Acetone is employed in the extraction, purification, and crystallization of APIs.

• Solubility Enhancement: It is used in techniques like antisolvent crystallization and the preparation of solid dispersions to improve the dissolution of poorly water-soluble drugs.

• Cleaning and Sterilization: Due to its solvent properties and rapid evaporation, acetone is an effective agent for cleaning and sterilizing pharmaceutical manufacturing equipment.

Quantitative Data

The following tables summarize key quantitative data for pharma-grade acetone relevant to its use as a pharmaceutical excipient.

Table 1: Physical and Chemical Properties of Pharma-Grade Acetone

Property	Value	Reference
CAS Number	67-64-1
Molecular Formula	C₃H₆O
Molecular Weight	58.08 g/mol
Appearance	Clear, colorless liquid
Density at 20°C	0.789 - 0.792 g/mL
Boiling Point	56.2°C
Water Content	≤ 0.25%
Residue on Evaporation	≤ 50 ppm
Acidity (as acetic acid)	Controlled to minimize impact on formulation stability
Solubility	Miscible with water, ethanol, ether, and chloroform

Table 2: Comparative Properties of Common Pharmaceutical Solvents

Property	Acetone	Ethanol	Isopropanol (B130326)
Polarity	Moderately Polar	Polar	Slightly less polar than ethanol
Volatility	High	Moderate	Moderate
Water Miscibility	High	High	High
Primary Applications	Granulation, Coating, API processing, Cleaning	Extraction, Formulation, Disinfection	Topical products, Cleaning
Toxicity	Low	Moderate	Moderate
Flammability	High	High	High

(Data compiled from multiple sources)

Experimental Protocols

Wet Granulation using Acetone

This protocol describes a general procedure for wet granulation using acetone as the granulating solvent. The specific quantities of ingredients will vary depending on the formulation.

Objective: To prepare granules with improved flow and compression characteristics.

Materials and Equipment:

• Active Pharmaceutical Ingredient (API)

• Diluent (e.g., microcrystalline cellulose)

• Binder (e.g., polyvinylpyrrolidone)

• Pharma-grade acetone

• Planetary mixer or high-shear granulator

• Drying oven

• Sieve

Protocol:

• Dry Mixing: Weigh and mix the API and diluent in the mixer until a homogenous powder blend is achieved.

• Binder Solution Preparation: Dissolve the binder in acetone to create the granulating solution. The concentration will depend on the specific binder and desired granule properties.

• Wet Massing: Slowly add the binder solution to the powder mixture while the mixer is running. Continue mixing until a suitable wet mass is formed. The endpoint can be determined by the "ball test," where a small amount of the mass, when squeezed in the palm, forms a ball that crumbles under moderate pressure.

• Wet Screening: Pass the wet mass through a sieve to produce granules of a desired size.

• Drying: Spread the wet granules in a shallow tray and dry in an oven at a controlled temperature (e.g., 40-50°C) until the residual acetone level is within the acceptable limits as per ICH guidelines. The rapid evaporation of acetone aids in a shorter drying time.

• Dry Screening: Once dried, pass the granules through a sieve to break any agglomerates and achieve a uniform granule size.

• Lubrication: Add a lubricant (e.g., magnesium stearate) to the dried granules and blend for a short period.

• Compression: The final granule mix is ready for compression into tablets.

Figure 1: Wet Granulation Workflow using Acetone.

Tablet Film Coating using an Acetone-Based Solution

This protocol outlines a general procedure for film-coating tablets using a polymer solution with acetone as the primary solvent.

Objective: To apply a uniform polymer coating to tablets for functional or aesthetic purposes.

Materials and Equipment:

• Uncoated tablet cores

• Film-forming polymer (e.g., Eudragit® RL/RS)

• Plasticizer (e.g., castor oil)

• Pharma-grade acetone

• Isopropanol (optional, as a co-solvent)

• Coating pan with a spray system

• Hot air supply

Protocol:

• Coating Solution Preparation:

  • Dissolve the film-forming polymer in a mixture of acetone and isopropanol (if used). For example, Eudragit® RL/RS can be prepared as a 12.5% solution in an isopropanol/acetone mixture.

  • Add the plasticizer to the polymer solution and stir until fully dissolved and homogenous.

• Tablet Loading: Load the uncoated tablet cores into the coating pan.

• Pre-heating: Start the rotation of the pan and supply hot air to pre-heat the tablets to the desired temperature.

• Spraying: Begin spraying the coating solution onto the rotating tablet bed at a controlled rate. The rapid evaporation of acetone facilitates the formation of a smooth and uniform film.

• Drying: Continue to supply hot air during the spraying process to ensure efficient drying of the coating solution on the tablet surface.

• Cooling: Once the desired amount of coating has been applied, stop the spray and continue to tumble the tablets with a supply of cool air.

• Curing (if required): Some coatings may require a curing step in a drying oven to ensure the complete coalescence of the film.

Figure 2: Tablet Film Coating Workflow.

Safety and Handling

Acetone is a highly flammable liquid and should be handled with care in a well-ventilated area, away from sources of ignition.

Personal Protective Equipment (PPE):

• Gloves: Nitrile or butyl gloves are recommended.

• Eye Protection: Safety goggles or a face shield should be worn.

• Lab Coat: A flame-resistant lab coat is advised.

• Respiratory Protection: In areas with poor ventilation, a respirator with an organic vapor cartridge may be necessary.

Storage:

• Store in approved, tightly sealed containers in a cool, dry, well-ventilated area.

• Segregate from oxidizing agents, acids, and bases.

Spill Management:

• In case of a spill, ensure the area is well-ventilated.

• Contain the spill with absorbent materials like sand or absorbent pads.

• Dispose of the waste in accordance with local regulations.

Conclusion

Pharma-grade acetone is a critical and versatile excipient in the pharmaceutical industry. Its excellent solvency, high volatility, and miscibility make it highly suitable for a range of applications, including wet granulation, tablet coating, and API processing. When handled with appropriate safety precautions, acetone provides an efficient and effective means to produce high-quality pharmaceutical dosage forms.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharma-Grade Acetone: A Crucial Component in Pharmaceutical Processing [purosolv.com]
• 3. Method of Analysis for Acetone | Pharmaguideline [pharmaguideline.com]
• 4. アセトン [sigmaaldrich.com]
• 5. Pharma-Grade Acetone in Microencapsulation Processes [purosolv.com]

Practical Applications of Acetone in Histology and Microscopy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetone (B3395972), a colorless and volatile organic solvent, serves as a versatile reagent in histology and microscopy. Its rapid action as a fixative and dehydrating agent makes it a valuable tool for specific applications, particularly in enzyme histochemistry and immunohistochemistry.[1][2] However, its use requires careful consideration of its advantages and limitations compared to other standard reagents like formalin. This document provides detailed application notes and protocols for the effective use of acetone in various histological and microscopic techniques.

Key Applications of Acetone

Acetone's primary roles in histology and microscopy are fixation, dehydration, and as a solvent. It is also utilized in specific staining procedures.

Acetone as a Fixative

Acetone is a non-additive, precipitant fixative that functions by rapidly dehydrating tissues and precipitating proteins.[3] This mechanism of action is particularly advantageous for preserving the enzymatic activity and antigenicity of many proteins, which can be masked by cross-linking fixatives like formalin.[4][5]

Advantages:

• Excellent Preservation of Antigens: Acetone fixation is often superior to formalin for preserving the antigenic activity of various proteins, making it a preferred choice for many immunohistochemistry (IHC) applications.

• Preservation of Enzyme Activity: It is widely recommended for the histochemical demonstration of enzymes, such as phosphatases and lipases, as it preserves their activity well, especially when used at cold temperatures (4°C).

• Rapid Fixation: Acetone acts quickly, which can be beneficial for high-throughput laboratories or when rapid diagnosis is required.

• No Cross-linking: As a non-cross-linking fixative, it avoids the formation of methylene (B1212753) bridges that can alter protein conformation and mask epitopes, thus often eliminating the need for antigen retrieval steps in IHC.

Disadvantages:

• Poor Morphological Preservation: Acetone can cause significant shrinkage and hardening of tissues, leading to suboptimal preservation of cellular and structural details compared to formalin. This can result in artifacts such as cytoplasmic vacuolization.

• Lipid Dissolution: Being an effective lipid solvent, acetone removes lipids from tissues, which can be a disadvantage when studying lipid-rich structures.

• Brittleness: Tissues fixed in acetone can become very brittle, making them difficult to section.

• Flammability and Volatility: Acetone is highly flammable and volatile, requiring special storage and handling precautions.

Acetone as a Dehydrating Agent

Acetone is an effective and rapid dehydrating agent used to remove water from tissues before embedding in paraffin (B1166041) or resin. It is miscible with both water and paraffin, allowing for efficient processing.

Advantages:

• Speed: Acetone dehydrates tissues much faster than ethanol.

• Cost-Effective: It is a relatively inexpensive solvent.

Disadvantages:

• Over-hardening: Prolonged exposure to acetone can make tissues excessively hard and brittle.

• Safety Concerns: Its high flammability and volatility pose a significant fire risk in the laboratory.

• Incompatibility with some Processors: Acetone can damage seals and gaskets in some automated tissue processors.

Acetone as a Clearing Agent

While less common, acetone can also be used as a clearing agent to remove the dehydrating agent (typically ethanol) and make the tissue transparent before infiltration with the embedding medium.

Acetone as a Solvent

Acetone is a powerful solvent used for various purposes in the histology lab, including:

• Cleaning: It is effective for cleaning laboratory glassware and removing certain stains from microscope slides.

• Dewaxing: In some protocols, acetone is used in the dewaxing process of paraffin-embedded sections before staining.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of acetone in histology.

Parameter	Application	Value/Range	Notes
Fixation Time	Enzyme Histochemistry	Overnight	At 4°C for optimal enzyme preservation.
Immunohistochemistry (Frozen Sections)	2 - 10 minutes	At -20°C.
Routine Histology (small specimens)	Several hours	At room temperature for a 3 mm thick tissue piece.
Fixation Temperature	Enzyme/Antigen Preservation	-20°C to 4°C	Cold temperatures are crucial for preserving sensitive biological molecules.
Dehydration Time	Manual Processing	Varies (typically shorter than ethanol)	Dependent on tissue size and type.
Concentration	Fixation & Dehydration	≥99.5% (Histology Grade)	Purity is important to avoid artifacts.

Experimental Protocols

Protocol 1: Acetone Fixation of Frozen Sections for Immunohistochemistry

This protocol is suitable for preserving sensitive epitopes for immunohistochemical analysis.

Materials:

• Fresh tissue, snap-frozen in isopentane (B150273) pre-cooled in liquid nitrogen

• OCT (Optimal Cutting Temperature) compound

• Cryostat

• Superfrost Plus slides

• Coplin jars

• Acetone, pre-chilled to -20°C

• Phosphate Buffered Saline (PBS)

Procedure:

• Embed the snap-frozen tissue in OCT compound.

• Cut 5-10 µm thick sections using a cryostat at -20°C.

• Mount the sections onto Superfrost Plus slides.

• Allow the sections to air dry for 30 minutes at room temperature.

• Immerse the slides in a Coplin jar containing pre-chilled acetone (-20°C) for 10 minutes.

• Remove the slides and allow them to air dry completely in a fume hood.

• Wash the slides three times in PBS for 5 minutes each.

• The sections are now ready for the immunohistochemical staining procedure.

Experimental Workflow for Acetone Fixation of Frozen Sections

Caption: Workflow for Acetone Fixation of Frozen Sections.

Protocol 2: Dehydration of Tissue using Acetone for Paraffin Embedding

This protocol outlines the steps for dehydrating fixed tissue using a graded series of acetone.

Materials:

• Fixed tissue specimens

• Acetone (70%, 90%, and 100%)

• Xylene (or other clearing agents)

• Paraffin wax

• Tissue cassettes

• Automated tissue processor or manual processing setup

Procedure:

• After adequate fixation (e.g., in 10% neutral buffered formalin), place the tissue specimens in cassettes.

• Begin the dehydration process by immersing the cassettes in 70% acetone for 1-2 hours.

• Transfer to 90% acetone for 1-2 hours.

• Transfer to the first change of 100% acetone for 1-2 hours.

• Transfer to a second change of 100% acetone for 1-2 hours.

• Transfer to a third change of 100% acetone for 1-2 hours to ensure complete dehydration.

• Proceed to clearing with xylene (or another suitable clearing agent) before paraffin infiltration.

Note: Dehydration times should be optimized based on the tissue type and size.

Dehydration and Embedding Workflow

Caption: Dehydration and Embedding Workflow using Acetone.

Signaling Pathway Considerations

While acetone fixation does not directly target specific signaling pathways, its primary advantage lies in the superior preservation of protein conformation and enzymatic function compared to cross-linking fixatives. This is crucial for studies involving the localization and activity of proteins within signaling cascades. For instance, the detection of phosphorylated proteins, which are key intermediates in many signaling pathways, can be enhanced by acetone fixation due to better epitope preservation.

Preservation of Protein Antigenicity: Acetone vs. Formalin

Caption: Preservation of Protein Antigenicity: Acetone vs. Formalin.

Conclusion

Acetone is a valuable and versatile reagent in histology and microscopy, offering distinct advantages for specific applications, particularly those requiring the preservation of enzyme activity and antigenicity. While it may not be suitable for routine morphological studies due to its tendency to cause tissue shrinkage and brittleness, its rapid action and effectiveness in immunohistochemistry and enzyme histochemistry make it an indispensable tool for researchers and drug development professionals. Proper understanding of its properties and adherence to optimized protocols will ensure reliable and high-quality results.

References

• 1. patholjournal.com [patholjournal.com]
• 2. Uncommon Fixatives: Fixation with Ethanol, Acetone, Picric Acid & More [leicabiosystems.com]
• 3. stainsfile.com [stainsfile.com]
• 4. sysy.com [sysy.com]
• 5. Comparison of formalin- and acetone-fixation for immunohistochemical detection of carcinoembryonic antigen (CEA) and keratin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Post-Synthesis Purification of Peptides Using Acetone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetone (B3395972) precipitation is a rapid and cost-effective method for the purification and concentration of synthetic peptides post-synthesis. This technique is particularly useful for removing a variety of process-related impurities, thereby enriching the target peptide in the crude mixture. The principle of this method relies on the differential solubility of the desired peptide and the impurities in a high concentration of a water-miscible organic solvent like acetone. While peptides, especially larger and more hydrophobic ones, tend to precipitate, many of the smaller organic and inorganic impurities from the synthesis and cleavage steps remain in solution. This application note provides a detailed overview, experimental protocols, and quantitative data on the use of acetone for the post-synthesis purification of peptides.

Principles of Acetone Precipitation for Peptide Purification

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone of peptide research and drug development. However, the crude product obtained after cleavage from the resin contains not only the target peptide but also a heterogeneous mixture of impurities. These include:

• Truncated and deletion sequences: Peptides that are shorter than the target sequence due to incomplete coupling or deprotection steps.

• Deprotection by-products: Scavengers (e.g., triisopropylsilane, thioanisole) and their derivatives.

• Cleavage reagents: High concentrations of acids like trifluoroacetic acid (TFA).

• Residual protecting groups and coupling reagents.

Acetone precipitation selectively crashes out the desired peptide from the cleavage cocktail, allowing for the removal of many of these soluble impurities in the supernatant. The efficiency of precipitation can be influenced by several factors, including the peptide's sequence (length, hydrophobicity, and charge), the concentration of acetone, temperature, and the presence of salts.

Advantages and Limitations

Advantages:

• Rapidity: The entire process can be completed in a short amount of time.

• Cost-effectiveness: Acetone is an inexpensive and readily available solvent.

• Concentration: The method allows for the concentration of the peptide sample.

• Removal of diverse impurities: Effective at removing a range of small-molecule impurities.

Limitations:

• Peptide Loss: Some peptides, particularly small or very hydrophilic ones, may remain soluble in acetone, leading to lower recovery.

• Co-precipitation: Some impurities may co-precipitate with the peptide.

• Pellet Solubility: The resulting peptide pellet can sometimes be difficult to re-solubilize.[1]

• Potential for Peptide Modification: Residual acetone has been reported to potentially modify certain peptides, particularly those with a glycine (B1666218) residue at the second position from the N-terminus.[2][3]

Experimental Protocols

Standard Acetone Precipitation Protocol

This protocol is a general guideline and may require optimization based on the specific characteristics of the peptide.

Materials:

• Crude peptide dissolved in a minimal amount of cleavage cocktail (e.g., TFA with scavengers).

• Cold acetone (-20°C).

• Acetone-compatible centrifuge tubes (e.g., polypropylene).

• Refrigerated centrifuge.

• Vortex mixer.

Procedure:

• Place the crude peptide solution in an acetone-compatible centrifuge tube.

• Add 4 to 6 volumes of cold (-20°C) acetone to the peptide solution.[4][5]

• Vortex the mixture thoroughly to ensure complete mixing.

• Incubate the mixture at -20°C for at least 1 hour. For some peptides, overnight incubation may improve precipitation.

• Centrifuge the mixture at high speed (e.g., 13,000-15,000 x g) for 10-15 minutes at 4°C.

• Carefully decant the supernatant, which contains the soluble impurities.

• Wash the pellet by adding another portion of cold acetone, vortexing briefly, and centrifuging again. This step can be repeated 2-3 times to enhance purity.

• After the final wash, carefully remove all the acetone and allow the pellet to air-dry for 10-30 minutes. Do not over-dry the pellet, as this can make it difficult to redissolve.

• Resuspend the purified peptide pellet in a suitable buffer for downstream applications (e.g., water, aqueous buffer, or a solution containing a chaotropic agent like urea (B33335) for difficult-to-dissolve peptides).

Salt-Enhanced Acetone Precipitation for Low Molecular Weight Peptides

The recovery of smaller or more hydrophilic peptides can be significantly improved by the addition of certain salts to the precipitation mixture.

Additional Materials:

• Zinc sulfate (B86663) (ZnSO₄) stock solution (e.g., 200 mM).

Procedure:

• To your peptide solution, add the salt solution to a final concentration of 100 mM ZnSO₄.

• Add a high percentage of acetone (e.g., up to 97%) to the peptide-salt mixture.

• Incubate at room temperature for as little as 5 minutes.

• Proceed with the centrifugation, washing, and drying steps as described in the standard protocol.

Quantitative Data Summary

The following tables summarize quantitative data on peptide recovery using acetone precipitation from various studies.

Table 1: Peptide Recovery with Acetone Precipitation

Peptide/Protein	Acetone Concentration	Salt Addition	Recovery (%)	Reference
Pepsin-digested BSA	60%	None	>50%
Tryptic peptides	97%	100 mM ZnSO₄	Near quantitative (>90%) for peptides down to 1 kDa
Low Molecular Weight Proteins/Peptides	97%	100 mM ZnSO₄	Near quantitative for peptides down to 2 kDa

Table 2: Impurities Removed by Acetone/Ether Wash

Impurity	Removal Efficiency	Notes	Reference
Trifluoroacetic Acid (TFA)	High	Washing until the odor of TFA is not detectable is recommended.
Scavengers (e.g., TIS, EDT)	High	Ether washing is effective at removing residual scavengers.
Deprotection by-products	Moderate to High	Lower molecular weight by-products are generally soluble in the precipitation mixture.
Truncated/Deletion Peptides	Variable	Depends on the size and solubility of the impurity peptides.

Visualizations

Experimental Workflow

Caption: Workflow for Acetone Purification of Synthetic Peptides.

Logical Relationship of Components

Caption: Components in Acetone Purification.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Peptide Recovery	Peptide is small and/or hydrophilic.	Use the salt-enhanced precipitation protocol. Increase the volume of acetone. Increase incubation time.
Insufficient centrifugation.	Increase centrifugation speed and/or time.
Pellet is Difficult to Redissolve	Pellet was over-dried.	Avoid over-drying the pellet. Use a suitable buffer, sonication, or a small amount of organic solvent (e.g., acetonitrile) or chaotropic agent (e.g., urea, guanidinium (B1211019) HCl) to aid dissolution.
Low Purity of Final Product	Impurities co-precipitated with the peptide.	Perform additional acetone washes. Optimize the acetone concentration (a lower concentration may keep more impurities in solution, but could also decrease peptide recovery).
Peptide aggregation.	Try to redissolve the pellet in a denaturing buffer before further purification steps like HPLC.

Conclusion

Acetone precipitation is a valuable technique for the initial purification of crude synthetic peptides. It offers a simple, fast, and economical way to remove many common impurities associated with solid-phase peptide synthesis. While optimization may be required for individual peptides to maximize recovery and purity, the protocols provided in this application note serve as a robust starting point for researchers in peptide chemistry and drug development. For achieving very high purity, acetone precipitation is often used as a preliminary step before further chromatographic purification methods such as reversed-phase high-performance liquid chromatography (RP-HPLC).

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Acetone precipitation of proteins and the modification of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. bachem.com [bachem.com]
• 5. US9073969B2 - Compounds and methods for purifying peptides produced by solid phase peptide synthesis - Google Patents [patents.google.com]

Protocol for Using Acetone in Low-Temperature Chemical Reactions

Application Note AP-CHEM-LT-001

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetone (B3395972) is a versatile, polar aprotic solvent frequently employed in low-temperature chemical reactions. Its low freezing point, miscibility with a wide range of organic solvents and water, and affordability make it a valuable tool in synthetic chemistry. This document provides a comprehensive protocol for the safe and effective use of acetone in low-temperature applications, including its use as a cooling bath medium and as a reaction solvent.

Physical Properties of Acetone at Low Temperatures

Understanding the physical properties of acetone is crucial for its application in low-temperature chemistry. Acetone's very low freezing point ensures it remains liquid even at the temperature of sublimating carbon dioxide (dry ice).

Property	Value	Reference
Melting/Freezing Point	-94.7 °C	[1]
Boiling Point	56 °C	[2]
Flash Point	-20 °C	[1]
Polarity	Polar aprotic	[1]

Acetone as a Cooling Bath Solvent

A mixture of acetone and dry ice (solid carbon dioxide) is commonly used to create a cooling bath that maintains a stable temperature of approximately -78 °C, the sublimation point of dry ice.[3] This is a staple technique for a variety of low-temperature reactions, including Wittig olefinations and Grignard reactions.

Comparison of Cooling Bath Solvents

While acetone is widely used, other solvents can also be employed for dry ice cooling baths. The choice of solvent can impact the bath's properties. Isopropanol (IPA) is a common alternative to acetone.

Solvent	Temperature	Characteristics
Acetone	-78 °C	Clear liquid with ice chunks. Evaporates more quickly. Highly flammable. Good heat transfer.
Isopropanol (IPA)	-78 °C	Can form a viscous slurry, especially with water contamination. Less volatile than acetone. Flammable.
Acetonitrile	-42 °C	Used for moderately low temperatures.

Protocol for Preparing an Acetone/Dry Ice Bath

Materials:

• Dewar flask or other insulated container

• Acetone (reagent grade)

• Dry ice (pellets or crushed blocks)

• Low-temperature thermometer

• Personal Protective Equipment (PPE): safety goggles, cryogenic gloves, lab coat

Procedure:

• Don appropriate PPE. Cryogenic gloves are essential when handling dry ice.

• Place the Dewar flask in a fume hood to ensure proper ventilation of acetone vapors and carbon dioxide gas.

• Carefully add crushed dry ice to the Dewar flask until it is approximately one-third to one-half full.

• Slowly and cautiously pour acetone over the dry ice. A vigorous bubbling will occur as the carbon dioxide sublimes. Add acetone until the dry ice is fully submerged and a mobile slurry is formed.

  • Alternative method: Place the acetone in the Dewar first and then slowly add small pieces of dry ice. This method can sometimes lead to more vigorous splashing if the dry ice is added too quickly.

• Stir the mixture gently with a glass rod or other suitable stirrer to ensure thermal equilibrium.

• Place a low-temperature thermometer in the bath to monitor the temperature, which should stabilize at approximately -78 °C.

• Carefully lower the reaction flask into the cooling bath.

• Periodically add more dry ice to the bath to maintain the low temperature, as it will sublime over time.

Acetone as a Low-Temperature Reaction Solvent

Acetone's properties as a polar aprotic solvent make it suitable for a range of organic reactions at low temperatures. It can dissolve a variety of organic compounds and is relatively inert under many reaction conditions.

Experimental Protocol: Low-Temperature Grignard Reaction with Acetone

This protocol describes the reaction of a Grignard reagent with acetone to form a tertiary alcohol. The reaction is highly exothermic and requires careful temperature control.

Materials:

• Round-bottom flask equipped with a dropping funnel and magnetic stirrer

• Anhydrous diethyl ether (or THF)

• Magnesium turnings

• Alkyl or aryl halide (e.g., bromobutane)

• Anhydrous acetone

• Acetone/dry ice bath

• Standard workup reagents (e.g., saturated aqueous ammonium (B1175870) chloride)

Procedure:

• Preparation of the Grignard Reagent:

  • Under an inert atmosphere (e.g., nitrogen or argon), prepare the Grignard reagent by reacting the alkyl or aryl halide with magnesium turnings in anhydrous diethyl ether. This reaction is typically initiated at room temperature and may require gentle heating to start, but should then be controlled to prevent overheating.

• Reaction with Acetone:

  • Once the Grignard reagent formation is complete, cool the reaction flask to -78 °C using an acetone/dry ice bath.

  • Slowly add a solution of anhydrous acetone in anhydrous diethyl ether dropwise from the addition funnel. The reaction is extremely vigorous, and slow addition is critical to maintain temperature control.

  • After the addition is complete, stir the reaction mixture at -78 °C for a specified time (e.g., 1 hour) to ensure the reaction goes to completion.

• Work-up:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride while the flask is still in the cooling bath.

  • Allow the mixture to warm to room temperature.

  • Perform a standard aqueous workup to extract the tertiary alcohol product.

Safety Precautions

Acetone is a highly flammable liquid with a low flash point. Its vapors can form explosive mixtures with air.

• Handling: Always handle acetone in a well-ventilated fume hood.

• Ignition Sources: Keep acetone away from open flames, sparks, and hot surfaces.

• Personal Protective Equipment: Wear safety goggles, chemical-resistant gloves (such as butyl rubber or neoprene), and a lab coat.

• Storage: Store acetone in a tightly sealed container in a cool, dry, well-ventilated area designated for flammable liquids.

• Spills: In case of a spill, absorb the acetone with an inert material (e.g., sand or vermiculite) and dispose of it as hazardous waste.

Visualizations

Logical Workflow for Low-Temperature Reaction Setup

References

• 1. Acetone - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. Cooling bath - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

How to remove water from acetone for anhydrous reactions

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for removing water from acetone (B3395972) for use in anhydrous reactions.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to use anhydrous acetone in certain reactions?

A: Water can interfere with many organic reactions. For instance, it can react with organometallic reagents (like Grignard reagents), act as a competing nucleophile, or hydrolyze starting materials and products. For moisture-sensitive reactions, the presence of even trace amounts of water can significantly lower the yield or lead to the formation of undesirable byproducts.

Q2: What are the common methods for drying acetone?

A: The most common methods involve using a chemical drying agent (desiccant) to absorb water, often followed by distillation for higher purity. Common desiccants include molecular sieves (3Å or 4Å), anhydrous calcium sulfate (B86663) (Drierite®), and anhydrous potassium carbonate.[1][2] Distillation separates the acetone from the less volatile water and the drying agent.[3][4]

Q3: Which drying agent is the best for acetone?

A: The "best" drying agent depends on the required level of dryness and the scale of the experiment.

• For general use (moderate dryness): Anhydrous calcium sulfate (Drierite®) is highly recommended because it is chemically inert towards acetone and minimizes the risk of aldol (B89426) condensation.[1] Anhydrous potassium carbonate is also a suitable option.

• For high dryness (<50 ppm water): 3Å or 4Å molecular sieves are very effective. For the highest purity, treatment with a drying agent should be followed by distillation. Boric anhydride (B1165640) has been reported to be an excellent drying agent, capable of reducing water content to as low as 18 ppm.

Q4: Are there any drying agents I should avoid using with acetone?

A: Yes. Several common drying agents are incompatible with acetone and should be avoided:

• Strongly basic agents like sodium metal or calcium hydride must never be used as they can cause vigorous condensation reactions.

• Acidic desiccants like phosphorus pentoxide (P₂O₅) or silica (B1680970) gel and alumina (B75360) can catalyze the aldol condensation of acetone, which ironically produces more water.

• Anhydrous magnesium sulfate (MgSO₄) is considered an inefficient drying agent for acetone.

• Anhydrous calcium chloride (CaCl₂) can form an addition compound with acetone and is not recommended.

• Anhydrous magnesium perchlorate (B79767) (Mg(ClO₄)₂) should not be used due to the high risk of explosion with acetone vapor.

Q5: How can I determine the water content of my acetone?

A: The most accurate and standard method for determining low concentrations of water in organic solvents is the Karl Fischer titration. Special reagents, often called "K-reagents," are required for ketones like acetone to prevent side reactions (ketal formation) that can interfere with the measurement. For a simpler, though less precise method, a conductivity test can be used. This involves saturating an acetone sample with dry sodium chloride (NaCl) and measuring its electrical conductivity, which correlates with the water content.

Q6: How should I store anhydrous acetone?

A: Anhydrous acetone is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. It should be stored in a tightly sealed container, preferably in a dry box or desiccator. For long-term storage, it can be kept over activated 3Å molecular sieves. Always minimize the container's exposure to air when dispensing the solvent.

Troubleshooting Guide

Problem 1: My reaction failed, and I suspect my "anhydrous" acetone still contained water.

Possible Cause	Solution
Inefficient Drying Agent	You may have used an inappropriate or inefficient drying agent like MgSO₄ or CaCl₂. Switch to a recommended agent like anhydrous CaSO₄ (Drierite®) or 3Å molecular sieves.
Insufficient Drying Time	The desiccant needs adequate time to absorb the water. Allow the acetone to stand over the drying agent for several hours (ideally overnight) with occasional swirling or stirring.
Saturated Drying Agent	The drying agent may have already absorbed its maximum capacity of water. Use a sufficient quantity of fresh, properly activated drying agent. For preliminary drying of very wet acetone, it's good practice to decant the solvent onto a fresh batch of desiccant after an initial drying period.
Improper Storage	The dried acetone may have reabsorbed moisture from the air. Ensure your storage container is tightly sealed and stored in a dry environment. Dispense the solvent under an inert atmosphere (e.g., nitrogen or argon) for highly sensitive applications.

Problem 2: My acetone turned yellow and/or a precipitate formed after adding a drying agent.

Possible Cause	Solution
Aldol Condensation	This is a common issue when using mildly acidic or basic desiccants (e.g., alumina, silica gel, or even prolonged contact with molecular sieves). Acetone reacts with itself to form impurities like diacetone alcohol and mesityl oxide. This reaction also produces water, defeating the purpose of drying.
Reaction with Drying Agent	Some drying agents, like calcium chloride, can form solid adducts with acetone.
Solution	Use a neutral and inert drying agent like anhydrous CaSO₄ (Drierite®). If using molecular sieves, limit the contact time to 24-48 hours before decanting or distilling the acetone. For the highest purity, distill the acetone from the drying agent.

Data Presentation

Table 1: Comparison of Common Drying Agents for Acetone

Drying Agent	Chemical Formula	Efficiency & Achievable Dryness	Pros	Cons
Anhydrous Calcium Sulfate (Drierite®)	CaSO₄	Good; Equilibrium water content ~10⁻² M	Inert, fast, neutral, minimal side reactions.	Low capacity.
Molecular Sieves (3Å or 4Å)	(Na,K)-Aluminosilicate	Excellent; Can achieve very low ppm levels.	High efficiency, high capacity.	Can catalyze aldol condensation with prolonged contact. Must be activated properly.
Anhydrous Potassium Carbonate	K₂CO₃	Moderate.	Basic, suitable for a preliminary drying step.	Not as efficient as sieves or CaSO₄.
Boric Anhydride	B₂O₃	Excellent; Reported to achieve ~18 ppm H₂O.	Very high efficiency.	Less common, may be more expensive.
Anhydrous Magnesium Sulfate	MgSO₄	Inefficient for acetone.	High capacity, inexpensive.	Not effective for achieving low water content in acetone.
Anhydrous Calcium Chloride	CaCl₂	Not Recommended.	Inexpensive.	Forms an addition compound with acetone.

Experimental Protocols

Protocol 1: General Drying of Acetone with Anhydrous Calcium Sulfate (Drierite®)

• Preparation: Obtain commercially available indicating or non-indicating Drierite®. If it is indicating and blue, it is active. If it is pink, it must be reactivated by baking in an oven at 210-220 °C for 1-2 hours until the blue color is restored. Allow to cool in a desiccator.

• Drying: To 1 liter of reagent-grade acetone in a suitable flask, add approximately 25 grams of anhydrous CaSO₄.

• Equilibration: Stopper the flask and swirl or stir the mixture for several hours. For best results, allow it to stand overnight.

• Separation: Carefully decant or filter the dried acetone into a clean, dry storage bottle.

• Storage: Seal the bottle tightly and store in a dry place. For highly sensitive applications, use the acetone immediately or store it over a small amount of fresh Drierite® or 3Å molecular sieves.

Protocol 2: High-Purity Anhydrous Acetone via Distillation

Safety Note: Acetone is extremely flammable. Perform this procedure in a well-ventilated fume hood, away from any ignition sources. Use a heating mantle, not an open flame.

• Pre-drying: Perform a preliminary drying of 1 liter of acetone by stirring it over 25 g of anhydrous CaSO₄ or potassium carbonate for several hours.

• Setup: Assemble a fractional distillation apparatus. Ensure all glassware is oven-dried and assembled while still warm to prevent atmospheric moisture contamination. The receiving flask should be protected with a drying tube filled with CaSO₄.

• Distillation: Decant the pre-dried acetone into the distillation flask, leaving the bulk of the desiccant behind. Add 10 g of fresh, anhydrous CaSO₄ and a few boiling chips to the flask.

• Collection: Gently heat the flask using a heating mantle. Discard the first few milliliters of distillate. Collect the fraction that boils at a constant temperature of 56-57 °C.

• Storage: Immediately transfer the collected anhydrous acetone to a dry, tightly sealed bottle, preferably with a ground-glass stopper or a PTFE-lined cap. Store as described above.

Visualizations

Caption: Decision workflow for selecting an acetone drying method.

Caption: Experimental workflow for drying acetone with a desiccant.

References

• 1. reddit.com [reddit.com]
• 2. Sciencemadness Discussion Board - "dry" acetone - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. chemistry-online.com [chemistry-online.com]
• 4. quora.com [quora.com]

Troubleshooting incomplete protein precipitation with acetone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with incomplete protein precipitation using acetone (B3395972).

Troubleshooting Guides & FAQs

Q1: I performed an acetone precipitation, but my protein yield is very low. What could be the reasons?

Low protein recovery is a common issue in acetone precipitation. Several factors could contribute to this problem:

• Insufficient Acetone Volume: A common reason for incomplete precipitation is an inadequate volume of acetone. For efficient precipitation, a final acetone concentration of at least 80% (v/v) is generally recommended, which typically requires adding at least four volumes of cold acetone to your protein sample.[1][2][3][4]

• Suboptimal Temperature: Temperature plays a crucial role in reducing protein solubility in acetone. The precipitation process is significantly more effective at low temperatures. Ensure your acetone is pre-chilled to -20°C before adding it to your sample, and perform the incubation step at -20°C.[1]

• Inadequate Incubation Time: The incubation period allows for the aggregation and precipitation of proteins. If the incubation time is too short, especially for samples with low protein concentrations, the precipitation will be incomplete. While some protocols suggest 60 minutes, an overnight incubation at -20°C may be necessary for certain samples.

• Low Initial Protein Concentration: The efficiency of precipitation is dependent on the concentration of the protein. At very low concentrations, it is more difficult for protein molecules to aggregate and precipitate. If you suspect a low protein concentration, it might be beneficial to concentrate your sample before precipitation.

• Presence of Interfering Substances: Certain substances in your sample buffer, such as detergents or high concentrations of salts, can interfere with the precipitation process.

• Loss of Pellet During Supernatant Removal: The protein pellet can sometimes be loose and easily dislodged. Care must be taken when decanting the supernatant to avoid aspirating the pellet.

Q2: I can't see a protein pellet after centrifugation. What should I do?

The absence of a visible pellet can be alarming, but it doesn't always mean there's no protein. Here's what to consider:

• Low Protein Amount: If the total amount of protein in your sample is very low, the resulting pellet may be too small to be easily visible.

• Incomplete Precipitation: Refer to the points in Q1 to ensure all conditions for efficient precipitation were met. If you suspect incomplete precipitation, you can try extending the incubation time at -20°C.

• Protein Remaining in the Supernatant: If you suspect the protein is still in the supernatant, you can carefully transfer the supernatant to a new tube and try to re-precipitate it, perhaps by adding more cold acetone or increasing the incubation time.

Q3: My protein pellet won't dissolve after precipitation. How can I improve solubility?

Difficulty in resolubilizing the protein pellet is a frequent challenge, often due to protein denaturation. Here are some tips:

• Avoid Over-drying the Pellet: After removing the supernatant, allow the residual acetone to evaporate at room temperature. However, do not let the pellet dry out completely, as this can make it very difficult to redissolve. A 30-minute air-drying step is generally sufficient.

• Use Appropriate Resuspension Buffers: The choice of buffer is critical for redissolving the pellet. For downstream applications like SDS-PAGE, using a denaturing buffer containing SDS, such as Laemmli sample buffer, is effective. For other applications, buffers containing chaotropic agents like urea (B33335) or guanidine (B92328) hydrochloride can aid in solubilization.

• Mechanical Disruption: Gentle vortexing or pipetting up and down can help break up the pellet and facilitate its dissolution.

• Heating: For some proteins, gentle heating (e.g., 5 minutes at 95°C in SDS-PAGE sample buffer) can improve solubilization.

Q4: Can residual acetone in my sample interfere with downstream applications?

Yes, residual acetone can be problematic for certain downstream applications. For instance, in mass spectrometry, trace amounts of acetone can lead to the modification of peptides, potentially affecting the results. It is crucial to ensure the pellet is sufficiently air-dried to remove as much acetone as possible without over-drying it.

Data Presentation

Table 1: Key Parameters for Optimizing Acetone Precipitation

Parameter	Recommended Range/Condition	Rationale	Potential Issues if Not Optimized
Acetone Volume	4-6 volumes (to achieve 80% final concentration)	Reduces the dielectric constant of the solution, decreasing protein solubility.	Incomplete protein precipitation and low yield.
Temperature	-20°C	Lower temperatures enhance protein precipitation.	Reduced precipitation efficiency.
Incubation Time	1 hour to overnight	Allows sufficient time for protein aggregation and precipitation.	Incomplete precipitation, especially for dilute samples.
Centrifugation Speed	13,000 - 15,000 x g	Ensures efficient pelleting of the precipitated protein.	Incomplete pelleting and loss of protein in the supernatant.
Centrifugation Time	10 - 15 minutes	Adequate time to form a compact pellet.	A loose pellet that is easily disturbed.
Pellet Drying Time	~30 minutes (air dry)	Removes residual acetone without making the pellet insoluble.	Difficulty in redissolving the protein pellet.

Experimental Protocols

Standard Acetone Precipitation Protocol

This protocol is a general guideline and may require optimization for specific protein samples.

• Preparation: Pre-chill the required volume of acetone to -20°C.

• Sample Preparation: Place your protein sample in an acetone-compatible tube (e.g., polypropylene).

• Acetone Addition: Add 4 volumes of the cold (-20°C) acetone to your protein sample.

• Mixing: Vortex the tube briefly to ensure thorough mixing.

• Incubation: Incubate the mixture at -20°C for at least 1 hour. For samples with low protein concentrations, this can be extended to overnight.

• Centrifugation: Centrifuge the sample at 13,000-15,000 x g for 10-15 minutes at 4°C to pellet the precipitated protein.

• Supernatant Removal: Carefully decant the supernatant without disturbing the protein pellet.

• Pellet Washing (Optional): To remove residual contaminants, you can wash the pellet by adding a smaller volume of cold 80-90% acetone, vortexing briefly, and repeating the centrifugation step.

• Pellet Drying: Allow the pellet to air-dry at room temperature for approximately 30 minutes to remove residual acetone. Do not over-dry.

• Resuspension: Add an appropriate buffer for your downstream application and vortex thoroughly to dissolve the protein pellet.

Mandatory Visualization

Caption: Troubleshooting workflow for incomplete protein precipitation.

Caption: Mechanism of protein precipitation by acetone.

References

• 1. mass-spec.chem.tamu.edu [mass-spec.chem.tamu.edu]
• 2. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]

Optimizing Acetone Concentration for Efficient Sample Dehydration: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing acetone (B3395972) for sample dehydration. Proper dehydration is a critical step in many experimental protocols, ensuring sample integrity for downstream applications such as histology, electron microscopy, and plastination.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of acetone in sample dehydration?

Acetone acts as a dehydrating agent, removing water from biological samples.[1] This is a crucial step before embedding the sample in a non-aqueous medium like paraffin (B1166041) wax or resin for sectioning and imaging.[2][3] Acetone is miscible with both water and many embedding resins, making it an effective transitional solvent.[4]

Q2: What are the main differences between acetone and ethanol (B145695) for dehydration?

Both acetone and ethanol are effective dehydrating agents. However, they have key differences:

• Solvent Power: Acetone has a greater solvent power than ethanol, which can lead to a more significant loss of lipids from the tissue.[5]

• Boiling Point: Acetone has a lower boiling point (57°C) compared to ethanol (79°C), meaning it evaporates more rapidly. This can be advantageous for rapid processing but also increases the risk of tissue drying out.

• Permeabilization: Acetone dehydration may not require a separate permeabilization step, which is often necessary with ethanol.

• Brittleness: Acetone can make tissues more brittle than ethanol.

Q3: Can acetone be used for all types of samples?

Acetone is a versatile dehydrant suitable for a wide range of biological specimens, including animal tissues, plant tissues, and even bone. However, for very delicate samples, a graded series of acetone is recommended to minimize the risk of structural damage.

Q4: What are the safety precautions when working with acetone?

Acetone is highly flammable and has an intrusive odor. It is essential to work in a well-ventilated area, preferably a fume hood, and to keep containers tightly capped to minimize evaporation and fire risk.

Troubleshooting Guide

Issue 1: Incomplete Dehydration

Symptoms:

• Soft, mushy tissue after processing.

• Poor infiltration of the embedding medium.

• Sections are difficult to obtain or fall apart.

Possible Causes & Solutions:

Cause	Solution
Insufficient duration in acetone	Increase the incubation time in each acetone concentration, especially in the final 100% acetone steps. For many samples, 10-15 minutes per step is sufficient, but problematic samples may require hours.
Incorrect acetone concentration	Ensure the final acetone baths are anhydrous (100%). Use fresh, high-quality acetone, as it is hygroscopic and can absorb water from the atmosphere.
Inadequate acetone-to-tissue ratio	A commonly used ratio is 10:1 (acetone volume to tissue volume). For more efficient dehydration with a single acetone bath, a ratio of 65:1 has been shown to be effective for small specimens.
Skipping graded acetone steps	For most tissues, a gradual increase in acetone concentration is crucial to prevent osmotic shock and ensure complete water removal. A typical series is 30%, 50%, 70%, 80%, 90%, and multiple changes of 100% acetone.

Issue 2: Tissue Shrinkage and Distortion

Symptoms:

• Visible reduction in tissue size.

• Warped or distorted tissue morphology.

• Artifacts in the final image, such as a "parched earth" appearance.

Possible Causes & Solutions:

Cause	Solution
Rapid dehydration	The more rapidly solutions are exchanged, the more likely tissue damage will occur. Use a graded series of acetone to dehydrate the tissue slowly.
Over-dehydration	Prolonged exposure to 100% acetone can cause excessive hardening and shrinkage. Follow the recommended incubation times for your specific tissue type.
Improper fixation	Inadequate fixation prior to dehydration can lead to significant shrinkage when the tissue is placed in acetone. Ensure the tissue is thoroughly fixed before beginning the dehydration process.

Experimental Protocols

Standard Graded Acetone Dehydration for Electron Microscopy

This protocol is adapted for routine tissue processing for electron microscopy.

• Initial Wash: After fixation, wash the tissue samples in distilled water (ddH₂O) three times for 10 minutes each.

• Graded Acetone Series: Dehydrate the tissue through the following series of acetone dilutions in ddH₂O, with each step lasting 10 minutes (adjust time based on tissue size):

  • 30% Acetone

  • 50% Acetone

  • 70% Acetone

  • 80% Acetone

  • 90% Acetone

• Final Dehydration: Perform three changes in 100% acetone for 10 minutes each.

• Infiltration: Proceed with resin infiltration, starting with a 1:1 mixture of resin and acetone.

Freeze-Substitution Dehydration for Plastination

This method is recommended for preserving biological material for plastination.

• Preparation: Following fixation, place the tissue in acetone at -25°C. The water within the specimen will freeze instantly.

• Substitution: The ice is slowly replaced by the cold acetone. This process minimizes shrinkage.

• Acetone Changes: At least three changes of the acetone bath are recommended, with a volume ten times that of the specimen. Dehydration time can range up to five or six weeks depending on the sample size.

Visualizing the Dehydration Process

A clear understanding of the experimental workflow can help in identifying potential sources of error.

Caption: Standard workflow for sample dehydration using a graded acetone series.

The following diagram illustrates the logical relationship in troubleshooting incomplete dehydration.

Caption: Troubleshooting logic for incomplete sample dehydration.

References

• 1. opentrons.com [opentrons.com]
• 2. stainsfile.com [stainsfile.com]
• 3. scribd.com [scribd.com]
• 4. MyScope [myscope.training]
• 5. researchgate.net [researchgate.net]

Common impurities in technical grade acetone and their effects

Welcome to the Technical Support Center for the use of technical grade acetone (B3395972) in research and development. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot common issues and answer frequently asked questions related to impurities in technical grade acetone and their impact on experimental outcomes.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments that may be attributed to impurities in technical grade acetone.

Issue 1: Inconsistent Reaction Yields or Unexpected Side Products

Q1: My reaction is giving inconsistent yields, or I'm observing unexpected side products. Could the technical grade acetone be the cause?

A1: Yes, impurities in technical grade acetone can significantly affect reaction outcomes. Common culprits include water, aldehydes, and other organic contaminants. Water can quench anhydrous reactions, while aldehydes can participate in side reactions.

Troubleshooting Steps:

• Characterize the Acetone: Before use in sensitive reactions, it is advisable to analyze the purity of your technical grade acetone. The most common and effective methods are Gas Chromatography-Mass Spectrometry (GC-MS) for organic impurities and Karl Fischer titration for water content.

• Consult the Certificate of Analysis (CoA): If available, review the CoA for your batch of acetone to check the specified limits of known impurities.

• Purification: If impurities are suspected, consider purifying the acetone by distillation. Drying over a suitable drying agent (e.g., anhydrous calcium sulfate) prior to distillation can remove excess water.

• Use a Higher Grade: For highly sensitive applications, switching to a higher purity grade of acetone, such as ACS reagent grade, is recommended.[1]

Issue 2: "Ghost Peaks" in High-Performance Liquid Chromatography (HPLC) Analysis

Q2: I am observing "ghost peaks" in my HPLC chromatograms when using acetone as a solvent or in my mobile phase. What could be the cause?

A2: Ghost peaks in HPLC can be caused by impurities in the solvent that accumulate on the column and elute during a gradient or subsequent runs.[2][3][4][5] Common impurities in acetone that can cause ghost peaks include diacetone alcohol and mesityl oxide, which are formed from the self-condensation of acetone.

Troubleshooting Steps:

• Solvent Purity Check: Run a blank gradient with your mobile phase without injecting a sample. If ghost peaks are still present, the contamination is likely from your solvent.

• Use HPLC-Grade Solvents: For HPLC applications, it is crucial to use HPLC-grade solvents to minimize the presence of UV-absorbing impurities.

• Fresh Solvents: Use freshly opened bottles of solvents, as contaminants can be introduced into the bottle over time from the laboratory air.

• System Flush: If contamination is suspected, flush the entire HPLC system, including the column, with a strong solvent to remove any adsorbed impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in technical grade acetone?

A1: Technical grade acetone can contain a variety of impurities depending on its manufacturing process and storage conditions. The most common impurities are:

• Water: Can affect reaction rates and is detrimental to moisture-sensitive reactions.

• Aldehydes (e.g., formaldehyde, acetaldehyde): Can undergo side reactions, especially in base-catalyzed condensations.

• Alcohols (e.g., isopropyl alcohol, methanol): Can act as nucleophiles in certain reactions.

• Self-condensation products (e.g., diacetone alcohol, mesityl oxide): These are formed from acetone itself, especially in the presence of acidic or basic catalysts or upon prolonged storage.

• Hydrocarbons (e.g., benzene, cumene): Often present as residual starting materials from the manufacturing process.

• Acidic or Basic Impurities: Can alter the pH of the reaction mixture.

Q2: How do water impurities in acetone affect organic reactions?

A2: Water can have several detrimental effects on organic reactions:

• Reagent Quenching: In reactions involving water-sensitive reagents like Grignard reagents, organolithiums, or hydrides, water will react with and consume the reagent, leading to lower yields.

• Hydrolysis: Water can hydrolyze esters, acid chlorides, and other functional groups.

• Altering Reaction Pathways: In some cases, the presence of water can favor different reaction pathways, leading to the formation of undesired byproducts.

Q3: Can I use technical grade acetone for cleaning laboratory glassware?

A3: Yes, technical grade acetone is often used for general cleaning of laboratory glassware. Its excellent solvency for a wide range of organic residues makes it effective for this purpose. However, for cleaning glassware intended for highly sensitive experiments where trace organic residues could interfere, a final rinse with a higher purity solvent (e.g., ACS reagent grade acetone or isopropanol) is recommended.

Q4: How can I test for the presence of water in my acetone?

A4: The most accurate and widely used method for determining water content in acetone is Karl Fischer titration . This method is highly specific to water and can detect even trace amounts. It is important to use specialized Karl Fischer reagents for ketones to avoid side reactions between the acetone and the methanol (B129727) typically present in standard reagents, which can lead to inaccurate results.

Q5: What are the signs of peroxide formation in acetone, and what are the risks?

A5: Acetone can form explosive peroxides, particularly when exposed to air and light over long periods, or in the presence of certain contaminants. The presence of peroxides can be tested for using commercially available test strips. The primary risk of peroxide formation is the potential for a violent explosion, especially upon concentration of the acetone by evaporation. It is crucial to test for peroxides in old containers of acetone before use, particularly before distillation.

Data Presentation

Table 1: Common Impurities in Technical Grade Acetone and their Potential Effects

Impurity Category	Specific Examples	Potential Effects in Experiments
Water	-	Quenches moisture-sensitive reagents, causes hydrolysis, alters reaction pathways.
Aldehydes	Formaldehyde, Acetaldehyde	Participate in unintended aldol (B89426) or condensation reactions, act as reducing agents.
Alcohols	Isopropyl alcohol, Methanol	Act as nucleophiles, can alter solvent polarity affecting reaction rates.
Ketones	Diacetone alcohol, Mesityl oxide	Can be mistaken for product peaks in analysis (e.g., HPLC), may participate in further reactions.
Hydrocarbons	Benzene, Cumene	Can be inert but may interfere with analysis; some are toxic.
Acids/Bases	Acetic acid, Ammonia	Catalyze unintended side reactions, neutralize desired reagents.
Peroxides	Acetone peroxide	Highly explosive, can initiate radical reactions.

Table 2: Typical Specification Limits for Different Grades of Acetone

Parameter	Technical Grade	ACS Reagent Grade
Assay (% min)	≥ 99.5	≥ 99.5
Water (% max)	Varies	≤ 0.5
Acidity (as acetic acid, % max)	Varies	≤ 0.002
Aldehyde (as formaldehyde, % max)	Not specified	≤ 0.002
Non-volatile matter (g/100mL max)	Varies	≤ 0.001
Benzene (ppm max)	Not specified	≤ 2

Note: Specifications for technical grade acetone can vary significantly between suppliers. Always refer to the supplier's documentation.

Experimental Protocols

1. Determination of Water Content by Karl Fischer Titration

Principle: This method is based on the reaction of water with an iodine-sulfur dioxide-base reagent. For acetone, a specialized reagent that does not contain methanol is required to prevent ketal formation, which would interfere with the measurement.

Methodology:

• Apparatus: An automatic Karl Fischer titrator.

• Reagents: A commercial Karl Fischer reagent formulated for aldehydes and ketones.

• Procedure: a. Add the specialized Karl Fischer solvent to the titration vessel and titrate to a dry endpoint with the Karl Fischer reagent to eliminate any residual moisture. b. Inject a known volume or weight of the acetone sample into the titration vessel. c. The titrator will automatically dispense the reagent and stop at the endpoint. d. The instrument will calculate the water content, usually in ppm or percentage.

2. Analysis of Organic Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS separates volatile and semi-volatile compounds in a sample, which are then identified by their mass spectra. This is a powerful technique for identifying and quantifying organic impurities in acetone.

Methodology:

• Apparatus: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar or mid-polar capillary column is typically used (e.g., DB-5ms or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Injection: A small volume (e.g., 1 µL) of the acetone sample is injected into the GC. A split injection is often used to avoid overloading the column.

• GC Oven Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/minute.

  • Final hold: Hold at 200 °C for 5 minutes.

• MS Parameters:

  • Ionization mode: Electron Ionization (EI) at 70 eV.

  • Scan range: m/z 35-350.

• Data Analysis: The resulting chromatogram will show peaks corresponding to different compounds. The mass spectrum of each peak can be compared to a library (e.g., NIST) to identify the impurity. Quantification can be achieved by using an internal or external standard.

Mandatory Visualization

Caption: Troubleshooting workflow for acetone-related issues.

References

• 1. ecolink.com [ecolink.com]
• 2. Help on ghost peak please - Chromatography Forum [chromforum.org]
• 3. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 4. uhplcs.com [uhplcs.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Preventing Acetone-Related Contamination in Sensitive Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals prevent contamination when using acetone (B3395972) in sensitive experiments.

Frequently Asked Questions (FAQs)

Q1: What are the different grades of acetone, and which one should I use for my sensitive experiment?

A1: The choice of acetone grade is critical to prevent the introduction of impurities that can interfere with your experiment. Pure acetone itself evaporates without leaving a residue; however, lower-grade acetone can contain impurities that remain after evaporation.[1] The common grades are:

• Technical Grade: Suitable for general cleaning and degreasing where high purity is not required. It contains the highest level of organic impurities.[2]

• Lab Grade: Recommended for general laboratory use, such as rinsing glassware after initial cleaning. It typically has a purity of around 99.5%.[3]

• ACS Grade (American Chemical Society): Meets or exceeds the purity standards set by the ACS, with a minimum purity of 99.5% and specified maximum limits for impurities like water, aldehydes, and non-volatile matter.[4][5] This grade is suitable for many analytical applications.

• USP Grade (United States Pharmacopeia): A high-purity grade (typically ≥99.9%) that meets the requirements for pharmaceutical and medical applications.

• HPLC Grade: Specifically purified for use in High-Performance Liquid Chromatography (HPLC), ensuring low UV absorbance and minimal particulate matter to prevent interference with analytical results.

For sensitive experiments such as HPLC, GC-MS, trace analysis, and cell culture, it is highly recommended to use ACS, USP, or HPLC grade acetone to minimize the risk of contamination from solvent impurities.

Q2: I see a film or residue on my glassware after rinsing with acetone and letting it dry. What is causing this?

A2: If you observe a residue after acetone evaporation, it is most likely due to impurities in the acetone itself. Technical-grade acetone, for instance, may contain organic impurities that are left behind. To resolve this, switch to a higher purity grade such as ACS or HPLC grade, which have stringent limits on non-volatile residues. Another possibility is that the acetone is dissolving and redistributing existing contaminants on the glassware that were not removed by prior cleaning steps. Ensure your initial cleaning protocol with soap and water is thorough.

Q3: Can acetone introduce water into my experiment?

A3: Yes, acetone can contain water as an impurity. The amount of water varies by grade. For example, ACS and HPLC grade acetone have maximum water content specifications, often around 0.5%. If your experiment is highly sensitive to moisture, it is crucial to use a high-purity, anhydrous grade of acetone and to handle it in a way that minimizes exposure to atmospheric moisture.

Q4: How can I be sure my cleaning process effectively removes all residues?

A4: In regulated environments like pharmaceuticals, cleaning processes must be validated to provide documented evidence that they consistently remove residues to predetermined acceptable levels. This involves developing a robust cleaning protocol, sampling the equipment surfaces (e.g., via swabbing or rinsing), and using a validated analytical method (like HPLC or GC-MS) to detect and quantify any remaining residues. The Maximum Allowable Carryover (MACO) is calculated to define the acceptable residue limit.

Q5: Is it safe to use acetone for cleaning in a cell culture lab?

A5: Acetone can be used for cleaning in a cell culture lab, but with caution. Studies have shown that acetone can have cytotoxic effects on cell lines at higher concentrations by altering the permeability of cell membranes. However, at very low concentrations (e.g., <0.5% v/v), it may be a compatible solvent. It is crucial to ensure that all acetone has fully evaporated from any surfaces or equipment before they come into contact with cells or culture media to prevent any adverse effects. Some studies have even explored the use of low concentrations of acetone in the culture medium itself under specific experimental conditions.

Troubleshooting Guide

Issue: Unexpected peaks appear in my chromatogram (HPLC/GC-MS).

Possible Cause	Troubleshooting Steps
Contaminated Acetone	1. Verify the grade of acetone being used. For HPLC or GC-MS, always use HPLC grade or higher.2. Run a blank analysis of the acetone from the bottle to check for inherent impurities.3. If the blank is contaminated, open a new bottle of high-purity acetone and repeat the blank analysis.
Leaching from Plasticware	1. Avoid using plastic containers or pipette tips that are not compatible with acetone, as it can leach plasticizers and other contaminants.2. Whenever possible, use glass or other inert materials for handling and storing acetone.
Cross-Contamination	1. Ensure dedicated glassware is used for sensitive analyses to prevent carryover from previous experiments.2. Review the glassware cleaning procedure to ensure it is adequate for removing all potential contaminants.

Issue: I observe cell toxicity or poor cell growth in my cell culture experiments.

Possible Cause	Troubleshooting Steps
Residual Acetone	1. Ensure all equipment cleaned with acetone is thoroughly dried before use. Gentle heating in a sterile oven can aid in complete evaporation.2. Verify that no acetone fumes are present in the incubator or cell culture hood.
Leached Contaminants	1. If plasticware was cleaned with acetone, it may have leached cytotoxic compounds. Use sterile, single-use plasticware or ensure that any reusable plasticware is compatible with acetone.

Data Presentation: Acetone Grade Specifications

The following table summarizes the typical specifications for different grades of acetone. Note that exact values can vary by manufacturer.

Specification	Lab Grade	ACS Grade	HPLC Grade
Assay (Purity)	≥ 99.5%	≥ 99.5%	≥ 99.5% - 99.9%
Water	Not specified	≤ 0.5%	≤ 0.5%
Residue after Evaporation	≤ 0.001%	≤ 0.001% (10 ppm)	≤ 0.0001% - 0.001% (1-10 ppm)
Titrable Acid	≤ 0.0003 meq/g	≤ 0.0003 meq/g	≤ 0.0003 meq/g
Aldehyde (as HCHO)	≤ 0.002%	Not specified	≤ 0.002%
UV Absorbance @ 330 nm	Not specified	Not specified	≤ 1.0 AU
UV Absorbance @ 350 nm	Not specified	Not specified	≤ 0.01 - 0.1 AU

Experimental Protocols

Protocol 1: Standard Procedure for Cleaning Glassware for Sensitive Analyses

This protocol describes a general method for cleaning laboratory glassware to minimize organic and inorganic contamination.

• Mechanical and Initial Solvent Rinse:

  • Physically remove any solid residues.

  • Rinse the glassware 2-3 times with a small amount of technical or lab-grade acetone to remove the bulk of organic residues. Dispose of this "wash acetone" in the appropriate organic waste container.

• Washing with Detergent:

  • Wash the glassware thoroughly with a laboratory-grade detergent and warm water.

  • Use appropriate brushes to scrub all surfaces.

• Rinsing with Tap Water:

  • Rinse the glassware extensively with tap water to remove all traces of detergent.

• Rinsing with Deionized (DI) Water:

  • Rinse the glassware at least 3-5 times with deionized water to remove any inorganic salts from the tap water.

• Final Rinse with High-Purity Acetone:

  • Rinse the glassware 1-2 times with a small amount of ACS or HPLC grade acetone to displace the DI water and facilitate rapid drying.

• Drying:

  • Allow the glassware to air dry in a clean, dust-free environment or place it in a drying oven at an appropriate temperature. Ensure all acetone has evaporated before use.

Protocol 2: Outline for Validation of a Cleaning Process

This protocol provides a framework for validating a cleaning procedure, particularly relevant for pharmaceutical and regulated laboratories.

• Develop a Cleaning Validation Protocol:

  • Define the scope, objectives, and responsibilities.

  • Describe the equipment to be cleaned, the cleaning procedure, and the sampling methods.

• Determine the "Worst-Case" Scenario:

  • Identify the most difficult-to-clean product or compound that is processed in the equipment to serve as the validation challenge.

• Establish Acceptance Criteria:

  • Calculate the Maximum Allowable Carryover (MACO) of the active pharmaceutical ingredient (API) or cleaning agent into the next product. This is often based on therapeutic dosage, toxicity data (LD50), or a general limit (e.g., 10 ppm).

• Develop and Validate Analytical and Sampling Methods:

  • Choose a sensitive and specific analytical method (e.g., HPLC, GC-MS, TOC) to detect and quantify the residue.

  • Validate the sampling method (e.g., swabbing or rinsing) to ensure a high recovery rate of the residue from the equipment surface.

• Execute the Cleaning Validation Study:

  • Perform the cleaning procedure as defined in the protocol.

  • Collect samples from predefined locations on the equipment surface.

  • Analyze the samples using the validated analytical method.

• Prepare the Validation Report:

  • Document the results of the study.

  • Compare the results to the established acceptance criteria.

  • Conclude whether the cleaning procedure is validated and consistently effective.

Visualizations

Caption: Troubleshooting workflow for identifying the source of unexpected residue.

Caption: Decision tree for selecting the appropriate grade of acetone.

Caption: Workflow for a validated glassware cleaning and drying process.

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. Choosing the Right Solvent for Drug Manufacturing [purosolv.com]
• 3. fda.gov [fda.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. calpaclab.com [calpaclab.com]

Addressing variability in results when using different batches of acetone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address variability in experimental results arising from different batches of acetone (B3395972).

Frequently Asked Questions (FAQs)

Q1: Why am I seeing inconsistent results in my experiments when using a new bottle of acetone?

A1: Inconsistent results when switching to a new bottle of acetone are often due to batch-to-batch variability in solvent purity. Even high-grade acetone can contain trace impurities that differ between lots, which can significantly impact sensitive analytical methods and chemical reactions.[1][2]

Q2: What are the common impurities found in acetone that can affect my experiments?

A2: Common impurities in acetone include water, aldehydes (like formaldehyde), mesityl oxide, diacetone alcohol, and other organic compounds.[3] The presence and concentration of these impurities can vary depending on the grade of the acetone (e.g., technical, ACS, HPLC grade) and its storage conditions.[3][4]

Q3: How can I determine if a new batch of acetone is the cause of my experimental variability?

A3: To determine if a new acetone batch is the source of variability, you can perform a simple qualification test. A common method is to run a blank analysis using the new acetone and compare it to a blank run with a previous, trusted batch. Any new or significantly larger impurity peaks in the chromatogram would suggest the new batch is the issue.

Q4: What grade of acetone should I be using for my application?

A4: The required grade of acetone depends on the sensitivity of your application.

• Technical Grade: Suitable for general cleaning and non-critical applications.

• ACS Reagent Grade: Meets standards set by the American Chemical Society and is suitable for many laboratory and analytical uses.

• HPLC Grade: High-purity solvent specifically manufactured for High-Performance Liquid Chromatography, with low UV absorbance and minimal particulate matter.

• Pharmacopeia Grade (USP, BP, etc.): Meets the stringent requirements for pharmaceutical applications, ensuring minimal contaminants.

Troubleshooting Guides

Issue 1: Unexpected Peaks in a Chromatogram After Switching Acetone Batches

Symptoms:

• Appearance of new, unidentified peaks in your HPLC or GC chromatogram.

• Increased baseline noise.

• Shifts in the retention times of your target analytes.

Troubleshooting Steps:

• Isolate the Variable: Confirm that the only change in your experimental setup was the new batch of acetone.

• Run a Blank Gradient: Inject a sample of only the new acetone and run your standard chromatographic method. This will help identify any impurities in the solvent itself.

• Compare with a Known Standard: If possible, run a blank with a previous batch of acetone that gave good results and compare the chromatograms.

• Consult the Certificate of Analysis (CoA): Review the CoA for the new batch of acetone and compare the specified impurity levels with the previous batch.

• Solvent Qualification: If the issue persists, perform a more rigorous qualification of the new acetone batch using the protocol outlined below.

Issue 2: Inconsistent Reaction Rates or Yields

Symptoms:

• Slower or faster reaction times than expected.

• Lower or higher product yields.

• Formation of unexpected byproducts.

Troubleshooting Steps:

• Check for Water Content: Water is a common impurity in acetone and can significantly affect reaction kinetics, especially in moisture-sensitive reactions. Use a Karl Fischer titrator to determine the water content of the new acetone batch.

• Test for Acidic or Basic Impurities: Titratable acid or base impurities can alter the pH of a reaction mixture, impacting reaction rates. You can perform a simple titration to check for these.

• Evaluate Aldehyde Impurities: Aldehydes can participate in side reactions, leading to byproducts and reduced yields. Specific tests for aldehydes can be performed if this is a concern for your reaction.

Quantitative Data on Acetone Purity

The following table summarizes the typical purity specifications for different grades of acetone. Variability between batches should still be expected, even within the same grade.

Parameter	ACS Reagent Grade	HPLC Grade	Pharmacopeia (USP) Grade
Assay (Purity)	≥ 99.5%	≥ 99.8%	≥ 99.5%
Water Content	≤ 0.5%	≤ 0.2%	≤ 0.5%
Residue after Evaporation	≤ 0.001%	≤ 0.0005%	≤ 0.001%
Titratable Acid	≤ 0.0002 meq/g	≤ 0.0001 meq/g	Not Specified
Aldehyde (as HCHO)	≤ 0.002%	Not Specified	Not Specified
UV Absorbance (at 330 nm)	Not Specified	≤ 1.00 AU	Not Specified

Experimental Protocols

Protocol 1: Rapid Qualification of a New Acetone Batch by GC-FID

This protocol provides a quick method to screen for volatile organic impurities in a new batch of acetone.

Methodology:

• Instrument Setup:

  • Gas Chromatograph with a Flame Ionization Detector (GC-FID).

  • Column: Agilent CP-Wax 52 CB, 25 m x 0.53 mm, 2.0 µm film thickness (or equivalent).

  • Carrier Gas: Nitrogen at a flow rate of 10 mL/min.

  • Injector Temperature: 250°C.

  • Detector Temperature: 275°C.

  • Oven Temperature Program: 35°C for 2 minutes, then ramp to 250°C at 10°C/min.

• Sample Preparation:

  • Use the new batch of acetone directly.

• Injection:

  • Inject 0.2 µL of the acetone sample.

• Analysis:

  • Run the GC method and record the chromatogram.

  • Compare the chromatogram to that of a previously accepted batch of acetone.

  • Look for any new peaks or peaks with significantly increased area.

Protocol 2: Determination of Water Content by Karl Fischer Titration

This protocol is for quantifying the amount of water in an acetone sample.

Methodology:

• Instrument Setup:

  • Volumetric or coulometric Karl Fischer titrator.

• Reagent Preparation:

  • Use commercially available Karl Fischer reagents suitable for ketones.

• Titration:

  • Introduce a known volume or weight of the acetone sample into the titration vessel.

  • Start the titration and record the amount of titrant used to reach the endpoint.

• Calculation:

  • The instrument software will typically calculate the water content in ppm or percentage.

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Pathway for qualifying a new batch of acetone.

References

• 1. Understanding Acetone Grades for Critical Pharma Use | PPTX [slideshare.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. alliancechemical.com [alliancechemical.com]
• 4. Key Features & Benefits of Certified Pharmacopeia Acetone [purosolv.com]

Best practices for storing and handling high-purity acetone

Technical Support Center: High-Purity Acetone (B3395972)

This guide provides researchers, scientists, and drug development professionals with best practices for storing and handling high-purity acetone. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed protocols to ensure the integrity of your experiments and maintain laboratory safety.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for high-purity acetone?

High-purity acetone should be stored in a cool, dry, and well-ventilated area specifically designated for flammable liquids.[1][2][3] Key storage practices include:

• Temperature Control: Keep storage areas at a consistent temperature, preferably below room temperature, to reduce volatility and vapor buildup.[4]

• Avoid Ignition Sources: Store containers away from direct sunlight, heat, sparks, open flames, and hot surfaces.[5] All electrical equipment in the storage area should be explosion-proof.

• Container Integrity: Ensure containers are tightly sealed to prevent evaporation and contamination.

• Incompatible Materials: Store acetone separately from incompatible substances such as oxidizing agents (e.g., peroxides, nitric acid), strong acids, bases, and reactive metals to prevent hazardous chemical reactions.

Q2: What type of container is best for storing high-purity acetone?

To maintain purity and prevent leaks, use containers made of appropriate materials.

• Recommended: Stainless steel and glass containers are ideal as they are non-reactive and prevent degradation of the acetone. For short-term or secondary containment, high-density polyethylene (B3416737) (HDPE) is also suitable. Always use the original manufacturer's container when possible.

• To Avoid: Many common plastics, particularly polyethylene, can be dissolved or degraded by acetone, leading to contamination and potential leaks.

Q3: What personal protective equipment (PPE) is required when handling acetone?

Proper PPE is essential to minimize exposure and prevent injury.

• Eye and Face Protection: Always wear chemical safety goggles. When there is a risk of splashing, a face shield should be worn in addition to goggles.

• Skin Protection: Wear chemical-resistant gloves. Milled butyl rubber and some formulations of nitrile gloves are recommended (always check the manufacturer's compatibility chart). A lab coat or chemical-resistant apron should also be worn.

• Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors. If ventilation is insufficient, a NIOSH-approved organic vapor respirator may be necessary.

Q4: How can I prevent static electricity discharge when transferring acetone?

Acetone vapor can be ignited by a static discharge. To prevent this, electrically bond and ground containers and transfer equipment. Grounding clips must be in contact with bare metal on both the dispensing and receiving containers. Use only non-sparking tools when opening or handling acetone containers.

Troubleshooting Guide

Q5: I cleaned a glass surface with high-purity acetone, but a residue was left behind. What could be the cause?

Residue after evaporation is a common sign of contamination. Potential causes include:

• Impure Acetone: The acetone may not be as pure as specified. Even ACS grade acetone can contain trace impurities up to 0.5%. Lower grades, such as technical grade, contain higher levels of impurities.

• Container Leaching: If the acetone was stored in an improper plastic container, it may have leached plasticizers or other chemicals into the solvent.

• Self-Condensation Products: Over time, acetone can undergo an aldol (B89426) reaction to form impurities like diacetone alcohol and mesityl oxide.

To troubleshoot, you can perform a simple evaporation test as described in the "Experimental Protocols" section below. If the test confirms a residue, consider obtaining a new batch of acetone from a reputable supplier, ensuring it is stored in a glass or stainless steel container.

Q6: My experiment is sensitive to water. How can I ensure my acetone is dry?

High-purity acetone grades, such as ACS grade, have a specified maximum water content (typically ≤0.5%). To minimize water contamination:

• Keep the acetone container tightly sealed at all times when not in use. Acetone is hygroscopic and can absorb moisture from the air.

• Purchase acetone in smaller containers to reduce the time the container is open and the headspace into which moisture can diffuse.

• For ultra-sensitive applications, consider using a molecular sieve to dry the acetone before use.

Logical Workflow: Troubleshooting Acetone Contamination

Caption: Troubleshooting workflow for suspected acetone contamination.

Quantitative Data Summary

The tables below summarize key physical, chemical, and safety data for high-purity acetone.

Table 1: Physical and Chemical Properties of Acetone

Property	Value	Citation(s)
Chemical Formula	C₃H₆O
Purity (ACS Grade)	≥99.5%
Water Content (ACS Grade)	≤0.5%
Residue on Evaporation	≤0.001%
Boiling Point	56°C (133°F)
Density (at 20°C)	0.790 g/mL
Flash Point	-20°C (-4°F)
Auto-ignition Temp.	465°C (869°F)
Explosive Limits in Air	2.1% - 13% by volume

Table 2: Material Compatibility for Storage and Handling

Material	Compatibility Rating	Citation(s)
Stainless Steel (316)	Excellent
Glass	Excellent
Hastelloy	Excellent
Titanium	Excellent
High-Density Polyethylene (HDPE)	Good (for secondary containment)
Polyethylene (general)	Poor (risk of degradation)
Aluminum	Not Recommended
Natural Rubber	Not Recommended

Experimental Protocols

Protocol: Simple Quality Control Test for Non-Volatile Residue

This protocol provides a quick method to check for non-volatile impurities in acetone, such as oils or leached plasticizers.

Objective: To qualitatively determine if a sample of acetone leaves a residue upon evaporation.

Materials:

• Acetone sample (approx. 25-50 mL)

• Clean glass beaker or watch glass

• A well-ventilated area or fume hood, free from ignition sources

• Desiccator (optional, for cooling)

Methodology:

• Ensure the glass beaker or watch glass is scrupulously clean. Wash with a detergent, rinse thoroughly with deionized water, and finally rinse with a small amount of the acetone to be tested. Allow it to dry completely.

• Pour a small amount (e.g., 25 mL) of the acetone sample into the clean, dry glass container.

• Place the container in a well-ventilated area, away from any heat or open flames, and allow the acetone to evaporate completely at room temperature. This may take several hours.

• Once all the acetone has evaporated, visually inspect the inside surface of the glass container.

• Wipe the inside of the container with a clean finger or a lint-free cloth.

• Interpreting Results:

  • No Residue: If the glass is clean and no oily film is felt, the acetone is likely free of significant non-volatile contaminants.

  • Residue Present: If a visible film, oily substance, or any particulate matter remains, the acetone is contaminated and may be unsuitable for high-purity applications.

Workflow Diagram: Safe Acetone Handling in the Laboratory

Caption: Step-by-step workflow for the safe handling of acetone.

Disposal Guide

Q7: How should I dispose of waste acetone?

Acetone is considered hazardous waste and must be disposed of according to local, state, and federal regulations.

• Do Not Pour Down Drains: Never pour acetone down a sink or into general waste streams.

• Collect in Designated Containers: Collect waste acetone in a clearly labeled, sealed, and compatible container (glass or metal is preferred). The container should be marked "Acetone Waste".

• Segregate Waste: Do not mix acetone waste with incompatible chemicals.

• Arrange for Professional Disposal: Store the sealed waste container in a designated hazardous waste accumulation area until it can be collected by a licensed hazardous waste disposal company.

Decision Pathway: Acetone Waste Disposal

References

• 1. Acetone Storage Requirements | U.S. Chemical Storage [uschemicalstorage.com]
• 2. Learn How to Store Acetone Safely With This Helpful Guide [northindustrial.net]
• 3. dawnscientific.com [dawnscientific.com]
• 4. Safely Handle and Store Acetone: Expert Tips [purosolv.com]
• 5. CCOHS: Acetone [ccohs.ca]

Refining the protocol for acetone-based extraction for higher purity

Welcome to the technical support center for refining acetone-based extraction protocols. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their extraction procedures for higher purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using acetone (B3395972) for extraction?

Acetone is a versatile solvent of intermediate polarity, making it effective for extracting a wide range of moderately polar and nonpolar compounds.[1] Its miscibility with both water and various organic solvents allows for flexible extraction strategies.[1] Furthermore, acetone's high volatility simplifies its removal from the final extract. For drug development, acetone is effective in solubilizing active pharmaceutical ingredients (APIs) and can be used in crystallization and particle engineering processes to enhance bioavailability.[2]

Q2: What are the most common impurities in an acetone extract and how can I remove them?

Common impurities in acetone extracts include pigments (like chlorophylls), lipids, waxes, and highly polar or nonpolar compounds that are co-extracted with the target analyte.[3] The purity of the acetone itself can also introduce contaminants such as diacetone alcohol, mesityl oxide, and various aldehydes.[4]

To remove these impurities:

• Pigments and Lipids: A pre-extraction wash with a nonpolar solvent like hexane (B92381) can remove many lipids and pigments. For post-extraction, techniques like liquid-liquid partitioning or column chromatography are effective.

• Solvent-Related Impurities: Using high-purity, ACS grade acetone is crucial to minimize the introduction of contaminants. Distillation of the solvent before use can also remove less volatile impurities.

Q3: How does temperature affect the purity and yield of my acetone extraction?

Higher temperatures generally increase the solubility of the target compound and the extraction efficiency, which can lead to higher yields in a shorter time. However, elevated temperatures can also promote the extraction of undesirable impurities and may cause degradation of thermolabile compounds. For many polyphenols, an extraction temperature of around 60°C is often a good balance between yield and purity.

Q4: Can I use a co-solvent with acetone to improve purity?

Yes, using a co-solvent is a common strategy to fine-tune the polarity of the extraction medium and improve selectivity.

• Water: Adding water to acetone (e.g., 80% aqueous acetone) increases the polarity and is often more effective for extracting polar compounds like flavonoid glycosides and many phenolics.

• Nonpolar Solvents: Mixing acetone with a nonpolar solvent like hexane or petroleum ether can enhance the extraction of more lipophilic compounds while leaving highly polar impurities behind.

Troubleshooting Guides

This section addresses specific issues that may arise during acetone-based extraction protocols.

Problem 1: Low Yield of Target Compound

Possible Causes and Solutions:

Cause	Suggested Solution
Incomplete Extraction	- Increase extraction time. For some compounds, extraction can take several hours.- Increase the solvent-to-sample ratio to ensure complete saturation of the material.- Reduce the particle size of the sample material by grinding to increase surface area.
Inappropriate Solvent Polarity	- For polar compounds, try using an aqueous acetone mixture (e.g., 70-80% acetone in water).- For less polar compounds, consider a pre-wash with a nonpolar solvent to remove interfering lipids.
Precipitation Issues (for proteins)	- Ensure the acetone is sufficiently cold (-20°C).- Use an adequate volume of acetone (typically 4 times the sample volume).- Increase incubation time at -20°C; overnight incubation may be necessary for low concentration samples.
Loss of Sample During Workup	- Be careful when decanting the supernatant after centrifugation, especially with loose pellets.- If performing multiple precipitation cycles, be aware that some sample loss will occur with each step.

Problem 2: Product is Impure

Possible Causes and Solutions:

Cause	Suggested Solution
Co-extraction of Undesired Compounds	- Optimize the polarity of the extraction solvent. A more selective solvent system may be needed.- Employ a pre-extraction wash with a solvent that solubilizes the main impurities but not the target compound.- Use post-extraction purification methods such as column chromatography, liquid-liquid partitioning, or recrystallization.
Contaminants from the Solvent	- Use high-purity, analytical grade acetone.- Consider purifying the acetone by distillation before use.
Degradation of Target Compound	- If the compound is thermolabile, perform the extraction at a lower temperature.- Protect light-sensitive compounds from light during extraction.
Residual Solvent in Final Product	- After precipitation, ensure the pellet is adequately dried to remove all traces of acetone. An over-dried pellet can be difficult to redissolve.

Experimental Protocols

Protocol 1: General Acetone Extraction for Plant Material

• Sample Preparation: Dry the plant material at 40-50°C and grind it into a fine powder.

• Extraction:

  • Place the powdered sample in a flask.

  • Add acetone (or an appropriate aqueous acetone mixture) at a solvent-to-sample ratio of 10:1 (v/w).

  • Stir or sonicate the mixture at a controlled temperature (e.g., 40-60°C) for a specified time (e.g., 1-3 hours).

• Filtration: Separate the extract from the solid residue by filtration or centrifugation.

• Solvent Evaporation: Remove the acetone from the extract using a rotary evaporator under reduced pressure.

• Purification (Optional): The crude extract can be further purified using techniques like column chromatography or liquid-liquid partitioning.

Protocol 2: Acetone Precipitation of Proteins

• Preparation: Cool the required volume of acetone to -20°C.

• Sample Addition: Place the protein sample in an acetone-compatible tube. Add four times the sample volume of the cold (-20°C) acetone to the tube.

• Incubation: Vortex the tube and incubate for at least 60 minutes at -20°C. For dilute samples, a longer or overnight incubation may be necessary.

• Centrifugation: Centrifuge the sample at 13,000-15,000 x g for 10 minutes to pellet the protein.

• Supernatant Removal: Carefully decant and discard the supernatant, being careful not to disturb the protein pellet.

• Drying: Allow the residual acetone to evaporate from the uncapped tube at room temperature for approximately 30 minutes. Do not over-dry the pellet, as this can make it difficult to redissolve.

• Resuspension: Add a buffer appropriate for your downstream application and vortex thoroughly to dissolve the protein pellet.

Data Presentation

Table 1: Effect of Solvent Composition on Flavonoid Extraction

Solvent System	Relative Polarity	General Suitability for Flavonoids
Water	High	Good for glycosylated flavonoids, less effective for aglycones.
Ethanol (B145695) (Absolute)	Medium-High	Good, widely used and less toxic than methanol.
80% Aqueous Ethanol	High	Often more effective than absolute ethanol for phenolic compounds.
Acetone (Absolute)	Medium	Effective, especially for less polar flavonoids.
80% Aqueous Acetone	High	Often more efficient for extracting a broad range of polyphenols.
Ethyl Acetate	Medium-Low	Typically used for fractionation of crude extracts.
Hexane	Low	Not suitable for flavonoid extraction; used for removing lipids (defatting).

Table 2: Typical Parameters for Acetone Precipitation of Proteins

Parameter	Recommended Value	Notes
Acetone Temperature	-20°C	Essential for efficient precipitation.
Acetone to Sample Ratio	4:1 (v/v)	A higher ratio (e.g., 5:1) can be tested for difficult samples.
Incubation Time	60 minutes to overnight	Longer times may be needed for low protein concentrations.
Centrifugation Speed	13,000 - 15,000 x g	Ensures tight pelleting of the protein.
Centrifugation Time	10 minutes	May be increased to 20 minutes for better pellet formation.

Visualizations

Caption: General workflow for acetone-based extraction.

Caption: Step-by-step protocol for acetone precipitation of proteins.

Caption: Troubleshooting decision tree for low extraction yield.

References

• 1. laballey.com [laballey.com]
• 2. Role of Acetone in Solubility Enhancement of Drugs [purosolv.com]
• 3. quora.com [quora.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Minimizing Analyte Degradation in Acetone Solutions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on minimizing the degradation of analytes in acetone (B3395972) solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the integrity of your experiments.

Troubleshooting Guides

This section addresses specific issues you might encounter with analyte stability in acetone solutions.

Issue: Unexpectedly low analyte concentration or presence of unknown peaks in chromatogram.

• Question: My analyte concentration is lower than expected, and I see extra peaks in my HPLC/UPLC chromatogram. What could be the cause?

  • Answer: This often indicates analyte degradation. The primary degradation pathways in acetone solutions are hydrolysis, oxidation, and photodegradation. Review the following potential causes:

    • Water Content: Acetone is hygroscopic and can absorb moisture from the atmosphere. The presence of water can lead to the hydrolysis of susceptible analytes, particularly esters, amides, and other labile functional groups.

    • Air Exposure: Dissolved oxygen in the acetone can cause oxidation of sensitive analytes, such as phenols, aldehydes, and compounds with allylic protons.

    • Light Exposure: Many compounds are light-sensitive and can degrade when exposed to UV or even ambient light. This is a common issue for photosensitizers, some vitamins, and flavonoids.[1][2]

    • Incompatible Storage: Storing solutions at inappropriate temperatures can accelerate degradation. Higher temperatures generally increase the rate of all chemical reactions, including degradation.

    • Solvent Impurities: The grade of acetone used is critical. Lower-grade acetone may contain impurities like peroxides or aldehydes that can react with your analyte.

Issue: Inconsistent results between different batches of the same experiment.

• Question: I'm getting variable results when I repeat my experiment. How can I improve reproducibility?

  • Answer: Inconsistent results can often be traced back to variations in sample handling and preparation.

    • Standardize Solvent Handling: Always use fresh, high-purity (e.g., HPLC or pharma-grade) acetone for each new set of experiments. Minimize the time the solvent container is open to the air to reduce moisture absorption and oxygen dissolution.

    • Control Environmental Factors: Protect your solutions from light by using amber vials or wrapping them in aluminum foil.[3] Maintain a consistent temperature for solution preparation and storage.

    • Degas Solvents: For sensitive analytes, degassing the acetone (e.g., by sonication or sparging with an inert gas like nitrogen) can help remove dissolved oxygen and prevent oxidation.

Frequently Asked Questions (FAQs)

1. What are the most common types of analytes that degrade in acetone?

• Esters and Amides: Susceptible to hydrolysis, especially if water is present. The rate of hydrolysis can be influenced by the pH of any aqueous contaminants.

• Phenolic Compounds: Prone to oxidation, which can be catalyzed by light and the presence of metal ions.

• Photosensitive Compounds: Many active pharmaceutical ingredients (APIs), vitamins, and natural products are sensitive to light and can undergo photodegradation.

• Corticosteroids: Can undergo various degradation pathways, including oxidation and hydrolysis, particularly under forced degradation conditions.[4][5]

• Alkaloids and Peptides: These molecules can be sensitive to changes in pH and the presence of reactive impurities in the solvent.

2. How can I prevent hydrolysis of my analyte in acetone?

• Use anhydrous acetone and store it under an inert atmosphere (e.g., nitrogen or argon).

• Minimize the exposure of the solution to the atmosphere.

• If possible, work in a dry environment (e.g., a glove box).

3. What is the best way to prevent oxidation of my analyte?

• Use deoxygenated acetone. This can be achieved by bubbling an inert gas through the solvent.

• Consider adding an antioxidant to your solution, if it does not interfere with your analysis.

• Store solutions in fully filled, tightly sealed containers to minimize headspace containing oxygen.

4. How do I protect my light-sensitive analyte from degradation?

• Work in a dark or low-light environment.

• Use amber-colored glassware or vials.

• Wrap containers with aluminum foil.

• Prepare solutions fresh and analyze them promptly.

5. Does the temperature at which I store my acetone solution matter?

• Yes, temperature is a critical factor. For most analytes, degradation rates increase with temperature. It is generally recommended to store solutions at low temperatures (e.g., 2-8 °C or frozen at -20 °C) to slow down degradation processes. However, you should always verify that your analyte is soluble and stable at these lower temperatures.

Quantitative Data on Analyte Degradation

The following table summarizes data on the degradation of various analytes under different conditions. While not all studies were conducted exclusively in acetone, they provide valuable insights into the stability of these compound classes.

Analyte Class	Analyte Example	Solvent/Conditions	Degradation Observed	Reference
Flavonoids	Myricetin	Methanol/Water, Microwave Extraction	>50% degradation
Flavonoids	Rutin	Aqueous solution, 90°C	>50% degradation
Vitamins	Vitamin A (Retinol)	Solution, UV light exposure	Significant degradation
Vitamins	Vitamin C (Ascorbic Acid)	Aqueous solution, Elevated temperature	Degradation follows kinetic models
Corticosteroids	Hydrocortisone Butyrate	Solution, Alkaline conditions	11% degradation
Corticosteroids	Hydrocortisone Butyrate	Solution, Photolytic conditions	18% degradation
Dyes	Azo Reactive Dye	Aqueous solution with acetone, UV (253.7 nm)	>97% degradation within 300 seconds

Experimental Protocols

Protocol for Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of an analyte and to develop stability-indicating analytical methods. The following is a general protocol based on ICH guidelines that can be adapted for analytes in acetone solutions.

Objective: To identify potential degradation products and degradation pathways of an analyte in an acetone solution under stress conditions.

Materials:

• High-purity analyte

• HPLC-grade or pharma-grade acetone

• Acids (e.g., 0.1 N HCl)

• Bases (e.g., 0.1 N NaOH)

• Oxidizing agent (e.g., 3% H₂O₂)

• Amber vials

• HPLC or UPLC system with a suitable detector (e.g., DAD or MS)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of the analyte in acetone at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl. Store at a specified temperature (e.g., 60 °C) for a defined period (e.g., 24 hours).

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH. Store at room temperature for a defined period (e.g., 2 hours).

  • Oxidation: Mix the stock solution with an equal volume of 3% H₂O₂. Store at room temperature for a defined period (e.g., 24 hours).

  • Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 80 °C) for a defined period (e.g., 48 hours).

  • Photodegradation: Expose the stock solution in a photostability chamber to a specific light exposure (e.g., as per ICH Q1B guidelines). A control sample should be wrapped in aluminum foil to exclude light.

• Sample Analysis:

  • After the specified stress period, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze the samples by a validated stability-indicating HPLC or UPLC method.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

  • Identify and quantify the degradation products.

  • Determine the percentage of degradation of the parent analyte.

Visualizations

Caption: Factors contributing to analyte degradation in acetone and preventative measures.

References

• 1. Quantitative analysis of vitamin A degradation by Raman spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Acetone - Wikipedia [en.wikipedia.org]
• 4. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS [scirp.org]
• 5. Forced degradation studies of corticosteroids with an alumina-steroid-ethanol model for predicting chemical stability and degradation products of pressurized metered-dose inhaler formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing the efficacy of acetone versus ethanol for DNA precipitation

For researchers in molecular biology and drug development, the efficient precipitation of DNA is a critical step for concentrating and purifying samples. While ethanol (B145695) has traditionally been the go-to reagent for this purpose, recent studies have highlighted acetone (B3395972) as a potent alternative. This guide provides an objective comparison of the efficacy of acetone versus ethanol for DNA precipitation, supported by experimental data and detailed protocols.

Performance Comparison at a Glance

Experimental evidence, particularly in the context of concentrating low-abundance circulating DNA, suggests that acetone can significantly outperform ethanol in terms of DNA yield.

Parameter	Acetone Precipitation	Ethanol Precipitation	Notes
DNA Yield	≥ 3 times higher than ethanol for circulating DNA[1]	Standard recovery benchmark	Acetone's higher efficiency is particularly noted for small or dilute DNA samples.
Purity (A260/A280)	Data not widely available for direct comparison	Typically ~1.8 for pure DNA[2][3]	Purity can be influenced by co-precipitation of salts and other contaminants.
DNA Integrity	Assumed to be comparable to ethanol, but extensive direct comparative data is lacking.	High integrity for a wide range of DNA sizes	Proper handling is crucial to avoid shearing of high molecular weight DNA with either method.
Protocol Duration	Can be comparable to ethanol, often involving an overnight incubation for maximal yield.	Standard protocols often include an incubation step from 30 minutes to overnight.[4]
Volume of Reagent	Requires a larger volume (approx. 5 volumes) compared to ethanol.[5]	Typically requires 2-3 volumes of ethanol.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are the protocols for both acetone and ethanol precipitation, with the acetone method being an enhanced protocol demonstrated to be highly effective for circulating DNA.

Enhanced Acetone DNA Precipitation Protocol

This protocol is adapted from a study that reported significantly higher yields of circulating DNA compared to standard ethanol precipitation.

• Sample Preparation : Start with 120 µl of your aqueous DNA sample.

• Additive : Add 5 µl of glycogen (B147801) (20 mg/ml) as a carrier to improve precipitation, especially for low concentration samples.

• Precipitation Reagent : Add 1/10th volume (12.5 µl) of 50 mM triethylamine (B128534) (TEA).

• Acetone Addition : Add 5 volumes (687.5 µl) of acetone.

• Incubation : Incubate the mixture for 17 hours at -20°C to allow for complete precipitation of the DNA.

• Centrifugation : Centrifuge the sample at 15,000 x g for 20 minutes at 4°C to pellet the DNA.

• Washing : Carefully discard the supernatant and wash the pellet with 70% ethanol to remove any residual impurities.

• Drying and Resuspension : Air-dry the pellet and resuspend the DNA in a suitable buffer, such as sterile water or TE buffer.

Standard Ethanol DNA Precipitation Protocol

This is a widely used and established protocol for DNA precipitation.

• Sample Preparation : Start with your aqueous DNA sample.

• Salt Addition : Add 1/10th volume of a salt solution, typically 3 M sodium acetate (B1210297) (pH 5.2).

• Ethanol Addition : Add 2 to 3 volumes of ice-cold 95-100% ethanol.

• Incubation : Incubate the mixture at -20°C for at least one hour. For very small or dilute DNA samples, an overnight incubation can improve yield.

• Centrifugation : Centrifuge the sample at high speed (≥12,000 x g) for 15-30 minutes at 4°C to pellet the DNA.

• Washing : Carefully discard the supernatant and wash the pellet with 70% ethanol.

• Drying and Resuspension : Air-dry the pellet and resuspend the DNA in a suitable buffer.

Visualizing the Workflow

To better illustrate the procedural differences, the following diagrams outline the experimental workflows for both precipitation methods.

Enhanced Acetone DNA Precipitation Workflow

Standard Ethanol DNA Precipitation Workflow

Mechanism of Precipitation

The underlying principle for both acetone and ethanol precipitation is the alteration of the solvent environment to reduce the solubility of DNA.

General Mechanism of DNA Precipitation

Concluding Remarks

The choice between acetone and ethanol for DNA precipitation may depend on the specific requirements of the experiment. For applications where maximizing the yield from dilute or low-volume samples is paramount, the enhanced acetone precipitation method presents a compelling advantage. However, ethanol precipitation remains a reliable and well-established method suitable for a wide range of applications. It is important to note that while the yield benefits of acetone are documented, comprehensive data on its impact on DNA purity and integrity across different sample types is still emerging. Researchers are encouraged to validate the chosen method for their specific downstream applications.

References

• 1. A reliable method to concentrate circulating DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dna.uga.edu [dna.uga.edu]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. home.sandiego.edu [home.sandiego.edu]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Acetone's Purity: GC-MS vs. Traditional Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of solvents like acetone (B3395972) is paramount to the integrity and reproducibility of experimental results. Even trace impurities can lead to unforeseen side reactions, inaccurate analytical readings, and compromised product quality. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with traditional validation methods for assessing acetone purity, supported by detailed experimental protocols and comparative data.

The Gold Standard: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. This combination allows for the highly sensitive and specific identification and quantification of volatile and semi-volatile impurities in a sample. For acetone, GC-MS can definitively identify and measure a wide range of potential contaminants, even at trace levels.

Common Impurities in Acetone

The manufacturing process and storage conditions of acetone can introduce various impurities. Common contaminants include:

• Residual reactants and by-products: Isopropanol, methanol (B129727), benzene, mesityl oxide, and diacetone alcohol are potential impurities from the manufacturing process.[1][2]

• Degradation products: Aldehydes can form from the oxidation of acetone.[1][3]

• Absorbed moisture: Acetone is hygroscopic and can absorb water from the atmosphere.[4]

• Trace contaminants: Depending on the grade, trace amounts of various organic compounds may be present.

Comparison of Purity Validation Methods

While GC-MS offers the most detailed analysis, traditional methods provide valuable, albeit less specific, information about acetone purity. The following table compares GC-MS with Karl Fischer titration, the permanganate (B83412) test, and acid-base titration.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Karl Fischer Titration	Permanganate Test	Acid-Base Titration
Principle	Separation of compounds by chromatography and identification by mass-to-charge ratio.	Titration with Karl Fischer reagent to quantify water content.	Measures the time for a potassium permanganate solution to change color, indicating the presence of oxidizable substances.	Titration with a standardized acid or base to determine the concentration of acidic or alkaline impurities.
Specificity	High; can identify and quantify specific organic impurities.	High; specific for water content.	Low; detects a broad range of reducing/oxidizable impurities without differentiation.	Low; quantifies total acidity or alkalinity without identifying the specific acidic or basic compounds.
Sensitivity	Very high (ppm to ppb levels).	High (ppm levels).	Moderate.	Moderate.
Quantitative?	Yes.	Yes.	Semi-quantitative (time-based).	Yes.
Typical Application	Comprehensive purity analysis, identification of unknown impurities, trace analysis.	Determination of water content.	Screening for oxidizable impurities.	Determination of acidic or alkaline content.

Experimental Data: A Comparative Analysis

The following table presents hypothetical data from the analysis of two batches of acetone—a high-purity (HP) grade and a standard-purity (SP) grade—using GC-MS and traditional methods.

Analysis	Parameter	High-Purity (HP) Acetone	Standard-Purity (SP) Acetone	ACS Grade Specification
GC-MS	Purity (by area %)	99.98%	99.65%	≥ 99.5%
Methanol	0.01%	0.15%	≤ 0.05%
Isopropanol	0.005%	0.10%	≤ 0.05%
Benzene	< 1 ppm	5 ppm	Not specified (often < 2 ppm)
Mesityl Oxide	< 2 ppm	20 ppm	Not specified
Karl Fischer Titration	Water Content	0.05%	0.30%	≤ 0.5%
Permanganate Test	Permanganate Time	> 120 minutes	45 minutes	Not specified (longer time indicates higher purity)
Acid-Base Titration	Acidity (as acetic acid)	0.0002 meq/g	0.001 meq/g	≤ 0.0003 meq/g

Experimental Protocols

GC-MS Analysis of Acetone Purity

Objective: To identify and quantify volatile organic impurities in acetone.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Capillary Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for general impurity screening.

Reagents:

• Acetone sample

• High-purity helium (carrier gas)

• Reference standards for expected impurities (e.g., methanol, isopropanol, benzene)

Procedure:

• Sample Preparation: No dilution is typically necessary for purity analysis. Directly inject a small volume (e.g., 1 µL) of the acetone sample into the GC.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1 split ratio)

  • Carrier Gas Flow Rate: 1 mL/min (constant flow)

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 5 minutes

    • Ramp: 10 °C/min to 200 °C

    • Hold: 5 minutes at 200 °C

• MS Conditions (if applicable):

  • Ion Source Temperature: 230 °C

  • Transfer Line Temperature: 280 °C

  • Scan Range: m/z 35-350

  • Ionization Mode: Electron Ionization (EI) at 70 eV

• Data Analysis:

  • Identify impurities by comparing their mass spectra to a reference library (e.g., NIST) and their retention times to those of the reference standards.

  • Quantify impurities using the area percent method or by creating a calibration curve with the reference standards.

Karl Fischer Titration for Water Content

Objective: To determine the water content in an acetone sample.

Instrumentation:

• Karl Fischer Titrator (coulometric or volumetric)

Reagents:

• Karl Fischer reagent suitable for ketones (to avoid side reactions)

• Anhydrous methanol (for volumetric titration) or appropriate solvent for the titration cell

Procedure:

• Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves conditioning the titration cell to a dry state.

• Sample Introduction: Using a dry syringe, inject a known weight or volume of the acetone sample into the titration cell.

• Titration: The instrument will automatically titrate the sample with the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content, usually expressed as a percentage or in parts per million (ppm).

Permanganate Test for Oxidizable Substances

Objective: To qualitatively assess the presence of oxidizable impurities in acetone.

Instrumentation:

• Glass-stoppered cylinders (50 mL)

• Water bath (25 °C)

Reagents:

• Acetone sample

• 0.1% Potassium Permanganate (KMnO₄) solution

Procedure:

• Add 50 mL of the acetone sample to a glass-stoppered cylinder.

• Add 1 mL of the 0.1% KMnO₄ solution, stopper the cylinder, and mix thoroughly.

• Place the cylinder in a 25 °C water bath and start a timer.

• Observe the color of the solution. The endpoint is reached when the pink color of the permanganate completely disappears.

• Record the time taken for the color to fade. A longer "permanganate time" indicates a lower level of oxidizable impurities.

Acid-Base Titration for Acidity/Alkalinity

Objective: To determine the concentration of acidic or alkaline impurities in acetone.

Instrumentation:

• Burette (10 mL or 25 mL)

• Erlenmeyer flask (250 mL)

Reagents:

• Acetone sample

• Carbon dioxide-free deionized water

• Phenolphthalein (B1677637) indicator solution

• Standardized 0.01 M Sodium Hydroxide (NaOH) solution

• Standardized 0.01 M Hydrochloric Acid (HCl) solution

Procedure for Acidity:

• To a 250 mL Erlenmeyer flask, add 50 mL of the acetone sample and 50 mL of CO₂-free deionized water.

• Add 2-3 drops of phenolphthalein indicator.

• Titrate with the 0.01 M NaOH solution until a faint pink color persists for at least 30 seconds.

• Record the volume of NaOH used and calculate the acidity.

Procedure for Alkalinity:

• Follow the same sample preparation as for the acidity test.

• Add 2-3 drops of a suitable indicator for titration with a strong acid (e.g., methyl orange).

• Titrate with the 0.01 M HCl solution until the appropriate color change is observed.

• Record the volume of HCl used and calculate the alkalinity.

Visualizing the Workflow and Comparison

The following diagrams illustrate the experimental workflow for GC-MS validation and a logical comparison of the different purity assessment methods.

Caption: Workflow for acetone purity validation using GC-MS.

Caption: Logical comparison of acetone purity validation methods.

Conclusion

For a definitive and comprehensive assessment of acetone purity, GC-MS is the unparalleled method, providing detailed identification and quantification of a wide array of potential impurities. However, traditional methods such as Karl Fischer titration, the permanganate test, and acid-base titration remain valuable tools for quality control, offering specific or screening-level information about water content, oxidizable substances, and acidic/alkaline impurities, respectively. The choice of method ultimately depends on the specific requirements of the application, with a combination of techniques often providing the most complete picture of acetone purity.

References

• 1. alliancechemical.com [alliancechemical.com]
• 2. store.astm.org [store.astm.org]
• 3. mgscientific.com [mgscientific.com]
• 4. mt.com [mt.com]

Acetone in the Spotlight: A Comparative Guide to Solvents in Organic Reactions

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can significantly influence the outcome of an organic reaction. Acetone (B3395972), a widely available and versatile solvent, is often considered alongside other polar aprotic and protic solvents. This guide provides a comparative study of acetone's performance against other common solvents in various organic reactions, supported by experimental data and detailed protocols.

This publication aims to offer an objective comparison to aid in solvent selection, covering key aspects such as reaction yield, kinetics, and stereoselectivity.

At a Glance: Physical Properties of Common Organic Solvents

The selection of an appropriate solvent often begins with an evaluation of its physical properties. These properties dictate the solubility of reactants, the temperature range of the reaction, and the ease of post-reaction workup. The following table summarizes key physical data for acetone and a selection of other frequently used organic solvents.

Solvent	Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)	Dielectric Constant	Miscibility with Water
Acetone	C₃H₆O	58.08	56.2	-94.3	0.786	20.7	Miscible
Ethanol (B145695)	C₂H₆O	46.07	78.5	-114.1	0.789	24.6	Miscible
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	78.13	189	18.4	1.092	47	Miscible
Tetrahydrofuran (THF)	C₄H₈O	72.11	66	-108.4	0.886	7.5	Miscible
Acetonitrile	C₂H₃N	41.05	81.6	-46	0.786	37.5	Miscible
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	153	-61	0.944	36.7	Miscible
Diethyl Ether	C₄H₁₀O	74.12	34.6	-116.3	0.713	4.34	7.5 g/100g
Toluene	C₇H₈	92.14	110.6	-93	0.867	2.4	Insoluble

Performance in Key Organic Reactions

The true measure of a solvent's utility lies in its performance in specific chemical transformations. This section delves into a comparative analysis of acetone and other solvents in several fundamental organic reactions.

Aldol (B89426) Condensation: The Claisen-Schmidt Reaction

The Claisen-Schmidt condensation, a crossed aldol condensation between an aldehyde or ketone and an aromatic carbonyl compound lacking an α-hydrogen, is a cornerstone of carbon-carbon bond formation.[1] The reaction of acetone with benzaldehyde (B42025) to form dibenzalacetone is a classic example.

Comparative Yields in the Synthesis of Dibenzalacetone:

While ethanol is a commonly used solvent for this reaction, studies have explored other conditions, including solvent-free approaches which have demonstrated high yields.

Solvent System	Base	Reaction Time	Yield of Dibenzalacetone	Reference
Ethanol/Water	NaOH	30 min	90.6%	[2]
Ethanol	NaOH	30 min	~72%	[3]
Solvent-free (grinding)	Solid NaOH	2 min	98% (mixture of mono- and dibenzalacetone)	[4]

The high yield in the solvent-free reaction highlights an increasingly important consideration in modern chemistry: the development of more sustainable and efficient synthetic methodologies.

Nucleophilic Substitution (SN2) Reactions

In bimolecular nucleophilic substitution (SN2) reactions, the solvent plays a crucial role in stabilizing the transition state. Polar aprotic solvents, such as acetone, are generally favored as they solvate the cation but leave the nucleophile relatively "naked" and more reactive.[5]

Conceptual Comparison of Solvents for SN2 Reactions:

Solvent	Type	Expected Effect on SN2 Rate	Rationale
Acetone	Polar Aprotic	High	Solvates the cation, leaving the anion (nucleophile) highly reactive.
DMSO	Polar Aprotic	Very High	Higher polarity and dielectric constant than acetone, leading to excellent cation solvation.
Acetonitrile	Polar Aprotic	High	Similar to acetone, effectively solvates cations.
DMF	Polar Aprotic	High	A highly polar aprotic solvent that strongly solvates cations.
Ethanol	Polar Protic	Low	Solvates both the cation and the anion (nucleophile) through hydrogen bonding, reducing the nucleophile's reactivity.
Water	Polar Protic	Very Low	Strong hydrogen bonding extensively solvates the nucleophile, significantly decreasing its reactivity.

Kinetic studies on the reaction of phenacyl bromide with various amines in a range of solvents have shown that the reaction rate is influenced by the solvent's polarity, hydrogen bond donor/acceptor ability, and cohesive energy density.

The Wittig Reaction

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes or ketones. The choice of solvent can influence the reaction's yield and stereoselectivity. Tetrahydrofuran (THF) is a commonly employed solvent for this reaction.

Solvent Considerations in the Wittig Reaction:

Direct comparative studies of acetone versus THF for a specific Wittig reaction are not extensively documented in readily accessible literature. However, the choice of solvent is known to be a factor in the stereochemical outcome. For unstabilized ylides, Z-alkenes are typically favored, while stabilized ylides predominantly yield E-alkenes. The polarity of the solvent can influence the stability of the betaine (B1666868) intermediate and the subsequent formation of the oxaphosphetane, thereby affecting the Z/E ratio of the product.

Grignard Reactions

Grignard reagents are highly reactive organometallic compounds that are invaluable for forming new carbon-carbon bonds. The choice of solvent is critical for the formation and stability of the Grignard reagent.

Solvent Suitability for Grignard Reactions:

Solvent	Suitability	Rationale
Diethyl Ether	Excellent	Aprotic and coordinates with the magnesium center, stabilizing the Grignard reagent.
THF	Excellent	Aprotic and provides good stabilization for the Grignard reagent.
Acetone	Unsuitable	The electrophilic carbonyl group of acetone reacts with the nucleophilic Grignard reagent.
Ethanol	Unsuitable	The acidic proton of the hydroxyl group will protonate and destroy the Grignard reagent.
Water	Unsuitable	The acidic protons of water will rapidly decompose the Grignard reagent.

The incompatibility of acetone with Grignard reagents is a fundamental concept in organic synthesis, highlighting the importance of choosing a non-reactive solvent for this class of reactions.

Experimental Protocols

Synthesis of Dibenzalacetone via Claisen-Schmidt Condensation

This protocol is adapted from a standard laboratory procedure for the synthesis of dibenzalacetone.

Materials:

• Benzaldehyde

• Acetone

• 95% Ethanol

• 10% Sodium Hydroxide (NaOH) solution

• Ice bath

• Stirring rod

• Beakers

• Hirsch funnel and filter flask

Procedure:

• In a suitable reaction vessel, combine 6 millimoles of benzaldehyde with 3 millimoles of acetone.

• Add 3 mL of 95% ethanol to the mixture and stir with a glass rod until all reactants are dissolved.

• Add 1 mL of 10% NaOH solution and continue to stir. A precipitate should begin to form.

• Allow the mixture to stand for 20 minutes with occasional stirring.

• Cool the mixture in an ice bath for 5-10 minutes to ensure complete precipitation.

• Collect the crude product by vacuum filtration using a Hirsch funnel.

• Wash the crystals with two portions of ice-cold water.

• Recrystallize the crude product from a minimal amount of hot 95% ethanol to obtain the purified dibenzalacetone.

• Dry the product and determine the mass, percent yield, and melting point.

Visualizing Reaction Pathways and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate complex chemical processes.

Caption: Mechanism of the Claisen-Schmidt condensation.

Caption: Experimental workflow for SN2 kinetic studies.

Conclusion

Acetone proves to be a highly effective and versatile solvent for a range of organic reactions, particularly SN2 and certain condensation reactions. Its polar aprotic nature, moderate boiling point, and miscibility with water make it a valuable tool in the synthetic chemist's arsenal. However, its reactivity towards strong nucleophiles like Grignard reagents renders it unsuitable for such transformations. When compared to other solvents, the choice ultimately depends on the specific requirements of the reaction, including the nature of the reactants, the desired reaction pathway, and practical considerations such as cost and safety. This guide provides a foundational understanding to aid researchers in making informed decisions for solvent selection in their synthetic endeavors.

References

• 1. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. scribd.com [scribd.com]
• 4. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. brainly.com [brainly.com]

Confirming the Structure of Bisphenol A Synthesized in Acetone: A Comparative Guide

For researchers, scientists, and drug development professionals, the confirmation of a synthesized compound's structure is a critical step. This guide provides a comparative analysis of the conventional synthesis of Bisphenol A (BPA) in acetone (B3395972), a widely used industrial chemical, against alternative, greener methods. Detailed experimental protocols and characterization data are presented to aid in the objective evaluation of these synthetic routes.

The traditional synthesis of Bisphenol A (BPA) involves the acid-catalyzed condensation of phenol (B47542) with acetone.[1] While effective, this method often requires corrosive acid catalysts such as hydrochloric acid or p-toluenesulfonic acid (PTSA).[2][3] Emerging greener alternatives, such as the use of ion-exchange resins and supercritical carbon dioxide (scCO₂), offer significant advantages in terms of reduced environmental impact and improved product purity.[3][4]

Comparative Analysis of Synthetic Methodologies

The following table summarizes the key performance indicators for the synthesis of Bisphenol A via different catalytic systems. The data highlights the efficiency and purity achievable with each method.

Parameter	Conventional Method (PTSA Catalyst)	Alternative Method (Ion-Exchange Resin)	Green Alternative (Supercritical CO₂)
Catalyst	p-Toluenesulfonic Acid (PTSA)	Sulfonated Polystyrene Ion-Exchange Resin	Acid Catalyst
Solvent/Medium	Excess Phenol/Acetone	Excess Phenol/Acetone	Supercritical Carbon Dioxide
Temperature	60°C	50-70°C	Not Specified
Reaction Time	Variable	Variable	Not Specified
Acetone Conversion	>92% (with PTSA)	84%	Not Specified
BPA Selectivity	~93% (with PTSA)	94%	Not Specified
Isolated Yield	~90%	96%	Not Specified
Purity	92%	99.5%	Not Specified

Experimental Protocols

Detailed methodologies for the synthesis and characterization of Bisphenol A are provided below.

Synthesis of Bisphenol A using PTSA Catalyst

• Reaction Setup: A 1000 ml two-neck round-bottom flask is equipped with a condenser and a magnetic stirrer.

• Reagents: 23.5 g of phenol and 8.6 g of p-toluenesulfonic acid (PTSA) catalyst are added to the flask.

• Initiation: The mixture is heated to 60°C, and 2.9 g of acetone is added via a micro-syringe to start the reaction.

• Reaction Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled. The crude product is then purified by column chromatography to isolate Bisphenol A. The purified product is further dried under vacuum to remove any residual solvents.

Synthesis of Bisphenol A using Ion-Exchange Resin

• Reaction Setup: A fixed-bed reactor is packed with a sulfonated polystyrene ion-exchange resin catalyst.

• Reagents: A mixture of phenol and acetone, typically in a 4:1 molar ratio, is prepared.

• Reaction: The reactant mixture is passed through the fixed-bed reactor maintained at a temperature between 50°C and 70°C.

• Downstream Processing: The effluent from the reactor, containing BPA, unreacted phenol, and byproducts, undergoes a series of purification steps including dehydration, concentration, and crystallization.

• Purification: The crystallized BPA-phenol adduct is separated, and the phenol is removed via vacuum distillation to yield high-purity Bisphenol A.

Characterization of Bisphenol A

The structure of the synthesized Bisphenol A can be confirmed using the following spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR (DMSO-d₆): The proton NMR spectrum of BPA is characterized by specific chemical shifts. The aromatic protons ortho to the hydroxyl group typically appear around 6.97 ppm, while the meta protons resonate at approximately 6.44 ppm.

  • Sample Preparation: A small amount of the purified BPA is dissolved in a suitable deuterated solvent, such as DMSO-d₆, for analysis.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Key Absorptions: The IR spectrum of BPA shows a broad absorption band in the region of 3500-3200 cm⁻¹ corresponding to the phenolic O-H stretching vibrations. Characteristic peaks for the aromatic C-H and C=C bonds are also observed.

  • Sample Preparation: The sample can be prepared as a KBr pellet or analyzed as a thin film.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • This technique is used to confirm the molecular weight of the synthesized BPA and to identify any impurities present in the sample.

Visualizing the Process and Biological Interaction

To further elucidate the experimental workflow and the biological relevance of Bisphenol A, the following diagrams are provided.

Caption: Experimental workflow for the synthesis and structural confirmation of Bisphenol A.

Bisphenol A is a known endocrine-disrupting chemical that can interfere with the estrogen receptor signaling pathway. This interaction is a key concern for its application in materials that come into contact with food and beverages.

Caption: Simplified diagram of Bisphenol A interfering with the estrogen receptor signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. cdn.intratec.us [cdn.intratec.us]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Acetone Grades: A Cross-Validation of Experimental Performance

For researchers, scientists, and drug development professionals, the choice of solvent can be as critical as the experimental design itself. While acetone (B3395972) is a ubiquitous solvent in the laboratory, its various grades possess distinct purity profiles that can significantly impact the accuracy, reliability, and reproducibility of experimental results. This guide provides an objective comparison of the performance of different acetone grades in common analytical techniques, supported by experimental data and detailed protocols.

Understanding Acetone Grades

Commercially available acetone is offered in several grades, each with a specified level of purity and intended application. The most common grades encountered in a research setting are:

• Technical Grade: Suitable for general industrial applications like cleaning and degreasing, it has the highest level of impurities.[1]

• ACS (American Chemical Society) Grade: Meets or exceeds the purity standards set by the ACS, making it suitable for many laboratory and analytical applications.[2][3]

• HPLC (High-Performance Liquid Chromatography) Grade: Specifically purified and tested for use in HPLC, ensuring low UV absorbance and minimal particulate matter to prevent interference with the analysis.[2][4]

• GC (Gas Chromatography) Grade: Purified to be free of non-volatile residues and contaminants that could interfere with GC analysis.

• Spectrophotometric Grade: Exhibits low absorbance in the UV-visible spectrum, making it ideal for spectroscopic applications.

• USP (United States Pharmacopeia) Grade: Meets the stringent requirements of the USP, suitable for pharmaceutical and some food-grade applications.

The primary differences between these grades lie in the type and concentration of impurities they contain. These impurities can include water, aldehydes, and other organic compounds that may interfere with analytical measurements.

Data Presentation: A Comparative Analysis

The impact of acetone grade on analytical performance is most evident in sensitive techniques like chromatography and spectroscopy. The following tables summarize the expected performance differences based on experimental evidence and established principles.

High-Performance Liquid Chromatography (HPLC)

Impurities in the mobile phase can lead to extraneous peaks, known as ghost peaks, and an unstable baseline, compromising the accuracy of quantification.

Table 1: Comparison of Acetone Grades in HPLC Analysis

Feature	Technical Grade	ACS Grade	HPLC Grade
Purity (Typical)	< 95%	≥ 99.5%	≥ 99.9%
Baseline Noise	High	Moderate	Low
Ghost Peaks	Numerous and significant	Present, but smaller	Minimal to none
UV Absorbance at 254 nm	High and variable	Low	Very Low
Suitability for Gradient Elution	Not recommended	Acceptable for some applications	Ideal

Gas Chromatography-Mass Spectrometry (GC-MS)

In GC-MS, impurities in the solvent can co-elute with analytes of interest, leading to misidentification and inaccurate quantification. Non-volatile residues can also contaminate the injector and column.

Table 2: Comparison of Acetone Grades in GC-MS Analysis

Feature	Technical Grade	ACS Grade	GC Grade
Purity (Typical)	< 95%	≥ 99.5%	≥ 99.9%
Presence of Volatile Impurities	High	Low	Very Low
Non-Volatile Residue	High	Low	Extremely Low
Risk of Column Contamination	High	Moderate	Low
Signal-to-Noise Ratio (S/N)	Poor	Good	Excellent

UV-Visible Spectroscopy

The presence of UV-absorbing impurities in the solvent can interfere with the accurate measurement of a sample's absorbance.

Table 3: Comparison of Acetone Grades in UV-Visible Spectroscopy

Feature	Technical Grade	ACS Grade	Spectrophotometric Grade
Purity (Typical)	< 95%	≥ 99.5%	≥ 99.5%
UV Cutoff	High (>340 nm)	~330 nm	Low (~330 nm)
Absorbance in UV Range (220-350 nm)	High and Unpredictable	Low	Very Low and Consistent
Suitability for Quantitative Analysis	Not Recommended	Acceptable for less sensitive assays	Ideal

Experimental Protocols

To ensure the cross-validation of results, standardized experimental protocols are essential. Below are detailed methodologies for the key experiments cited.

Protocol 1: HPLC Analysis for Ghost Peak and Baseline Evaluation

Objective: To assess the suitability of different acetone grades as a mobile phase component in gradient HPLC by monitoring for ghost peaks and baseline stability.

Materials:

• HPLC system with a UV detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

• Technical Grade Acetone

• ACS Grade Acetone

• HPLC Grade Acetone

• HPLC Grade Water

• 0.1% Trifluoroacetic Acid (TFA) in water (Mobile Phase A)

Procedure:

• Prepare Mobile Phase B with each grade of acetone.

• Set up a gradient elution program:

  • 0-5 min: 100% Mobile Phase A

  • 5-25 min: Linear gradient to 100% Mobile Phase B

  • 25-30 min: 100% Mobile Phase B

  • 30-35 min: Linear gradient to 100% Mobile Phase A

  • 35-45 min: 100% Mobile Phase A (equilibration)

• Set the flow rate to 1.0 mL/min and the UV detection wavelength to 254 nm.

• Inject a blank (no sample) for each Mobile Phase B prepared with the different acetone grades.

• Record the chromatograms and observe the baseline for noise and the presence of any ghost peaks during the gradient.

Protocol 2: GC-MS Analysis of Acetone Impurities

Objective: To identify and semi-quantify the volatile organic impurities in different grades of acetone.

Materials:

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

• Technical Grade Acetone

• ACS Grade Acetone

• GC Grade Acetone

• Headspace vials

Procedure:

• Place 1 mL of each acetone grade into separate headspace vials and seal.

• Incubate the vials at 80°C for 15 minutes to allow volatile impurities to partition into the headspace.

• Inject a 1 mL aliquot of the headspace from each vial into the GC-MS.

• Use a temperature program suitable for separating a wide range of volatile organic compounds (e.g., 40°C for 2 min, then ramp to 250°C at 10°C/min).

• Acquire mass spectra over a range of m/z 35-350.

• Identify impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST).

Protocol 3: UV-Visible Spectrophotometric Analysis of Acetone Absorbance

Objective: To measure and compare the UV absorbance profiles of different acetone grades.

Materials:

• UV-Visible spectrophotometer

• Quartz cuvettes (1 cm path length)

• Technical Grade Acetone

• ACS Grade Acetone

• Spectrophotometric Grade Acetone

• Deionized water (as a reference)

Procedure:

• Set the spectrophotometer to scan from 400 nm down to 200 nm.

• Use deionized water to record a baseline spectrum.

• Fill a quartz cuvette with the Spectrophotometric Grade acetone and record its absorbance spectrum.

• Repeat step 3 for the ACS Grade and Technical Grade acetone.

• Overlay the spectra to compare their absorbance profiles and determine the UV cutoff for each grade.

Mandatory Visualizations

To further illustrate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: General experimental workflow from sample preparation to data analysis.

Caption: Hypothetical signaling pathway illustrating the impact of acetone impurities.

Caption: Logical relationship between acetone grade and data reliability.

Conclusion

References

• 1. alliancechemical.com [alliancechemical.com]
• 2. biotage.com [biotage.com]
• 3. researchgate.net [researchgate.net]
• 4. Solvent Grades in HPLC: Key to Chromatographic Success | Advent [adventchembio.com]

Acetone vs. Other Ketones: A Comparative Guide for Laboratory Solvents

In the landscape of laboratory and pharmaceutical sciences, the choice of solvent is a critical decision that can significantly influence experimental outcomes, from reaction kinetics to purification efficiency. Among the various classes of organic solvents, ketones are prized for their versatility. This guide provides an in-depth comparison of acetone (B3395972), the simplest ketone, with other common ketone solvents: methyl ethyl ketone (MEK), cyclopentanone, and cyclohexanone. This objective analysis, supported by experimental data, aims to equip researchers, scientists, and drug development professionals with the knowledge to make informed solvent selections.

Physical and Chemical Properties: A Quantitative Overview

The fundamental characteristics of a solvent dictate its suitability for specific applications. The table below summarizes key physical and chemical properties of acetone and its ketone counterparts.

Property	Acetone	Methyl Ethyl Ketone (MEK)	Cyclopentanone	Cyclohexanone
Chemical Formula	C₃H₆O	C₄H₈O	C₅H₈O	C₆H₁₀O
Molar Mass ( g/mol )	58.08	72.11	84.12	98.14
Boiling Point (°C)	56.2[1]	79.6	130.6[2]	155.6[3][4]
Melting Point (°C)	-94.9	-86	-51.3[2]	-31
Density (g/mL at 20°C)	0.791	0.805	0.949	0.948
Flash Point (°C)	-20	-9	30	44
Solubility in Water	Miscible	27.5 g/100 mL	Slightly soluble	8.6 g/100 mL
Viscosity (cP at 20°C)	0.32	0.43	1.96	2.2

Solvency Power: A Deeper Dive with Hansen Solubility Parameters

To move beyond simple physical properties, Hansen Solubility Parameters (HSP) offer a more nuanced understanding of a solvent's interaction with a given solute. The total Hansen parameter (δt) is composed of three components: dispersion (δd), polar (δp), and hydrogen bonding (δh). A smaller difference between the HSP of a solvent and a solute indicates a higher likelihood of dissolution.

Solvent	δd (MPa⁰.⁵)	δp (MPa⁰.⁵)	δh (MPa⁰.⁵)	δt (Total, MPa⁰.⁵)
Acetone	15.5	10.4	7.0	19.9
Methyl Ethyl Ketone (MEK)	16.0	9.0	5.1	19.3
Cyclopentanone	17.8	11.7	6.1	22.8
Cyclohexanone	17.8	6.3	5.1	19.6

Performance in Pharmaceutical Applications: Solubility of Active Pharmaceutical Ingredients (APIs)

The ability to effectively dissolve active pharmaceutical ingredients is a primary concern in drug development and formulation. The following table presents available solubility data for common APIs in the compared ketone solvents.

Active Pharmaceutical Ingredient (API)	Solubility in Acetone	Solubility in Methyl Ethyl Ketone (MEK)	Solubility in Cyclopentanone	Solubility in Cyclohexanone
Ibuprofen	Very soluble; 108.8 g/100g at 20°C	Data not readily available	Potentially soluble in organic solvents	Data not readily available
Paracetamol (Acetaminophen)	Soluble (1:13); increases with temperature	Solubility decreases with increasing carbon chain length in ketones	Data not readily available	Data not readily available
Naproxen	Soluble	Data not readily available	Data not readily available	Data not readily available

Note: Direct comparative solubility data for all APIs in each ketone solvent is not consistently available in the literature. The provided information is based on existing studies and general solubility principles.

Experimental Protocols

To ensure objective and reproducible comparisons of solvent performance, standardized experimental protocols are essential.

Protocol for Determining Equilibrium Solubility

This protocol outlines a standard method for measuring the equilibrium solubility of a solid API in a ketone solvent.

References

• 1. researchgate.net [researchgate.net]
• 2. Solubility of Paracetamol in Pure Solvents | CoLab [colab.ws]
• 3. Paracetamol (Acetaminophen) - Pharmaceutical Drugs - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Validating Acetone as a Cleaning Solvent for Analytical Instruments: A Comparative Guide

For researchers, scientists, and drug development professionals, maintaining the cleanliness of analytical instruments is paramount to ensuring data integrity and preventing cross-contamination. The choice of a cleaning solvent plays a critical role in this process. This guide provides an objective comparison of acetone (B3395972) with other common cleaning solvents, supported by experimental data and detailed protocols, to validate its use in laboratory settings.

Acetone at a Glance: Properties and Performance

Acetone is a polar, aprotic solvent known for its strong ability to dissolve a wide range of organic compounds.[1] Its high volatility and miscibility with water make it a popular choice for a final rinse to expedite the drying of laboratory glassware.[2]

Table 1: Physical and Chemical Properties of Common Cleaning Solvents

Property	Acetone	Methanol (B129727)	Isopropanol	Acetonitrile
Formula	C₃H₆O	CH₄O	C₃H₈O	C₂H₃N
Molarity ( g/mol )	58.08	32.04	60.10	41.05
Boiling Point (°C)	56	64.7	82.6	81.6
Density (g/cm³)	0.784	0.792	0.786	0.786
Polarity (Dielectric Constant)	20.7	32.7	18.3	37.5
Vapor Pressure (at 20°C, kPa)	24.7	13.0	4.4	9.7

Comparative Cleaning Efficacy

The primary function of a cleaning solvent is to effectively remove residues of previously analyzed substances and other contaminants. While direct quantitative comparisons of cleaning efficacy are not abundant in published literature, the principle of "like dissolves like" is a key guiding factor. Acetone's effectiveness stems from its ability to dissolve a broad spectrum of organic molecules.

In semiconductor processing, a common cleaning sequence involves acetone, followed by methanol, and then isopropanol.[3] Acetone is used to remove organic impurities and greasy contaminants.[3] However, its rapid evaporation can sometimes redeposit these contaminants if not followed by a rinse with a less volatile solvent like methanol.[3]

Table 2: Qualitative Comparison of Cleaning Performance

Solvent	Effectiveness on Polar Residues	Effectiveness on Non-Polar/Organic Residues	Evaporation Rate	Potential for Residue Redeposition	Material Compatibility Concerns
Acetone	Moderate	High	Very High	High	Can damage some plastics and coatings
Methanol	High	Moderate	High	Moderate	Less aggressive towards most materials
Isopropanol	Moderate	Moderate	Moderate	Low	Generally safe for most lab materials
Acetonitrile	High	Moderate	High	Moderate	Generally good compatibility

Impact on Analytical Instrument Performance

The choice of cleaning solvent can have a direct impact on the performance of sensitive analytical instruments such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) systems. Residual solvent or impurities can lead to increased background noise, reduced sensitivity, and the appearance of ghost peaks in chromatograms.

Some studies have explored the use of acetone as a component of flushing solutions for LC-MS systems to remove matrix interferences and background contamination. However, it is crucial to use high-purity, HPLC-grade or MS-grade solvents to minimize the introduction of contaminants. It has been noted that preventative maintenance involving instrument cleaning can sometimes lead to a temporary increase in background noise, which may be attributed to residual cleaning agents.

Table 3: Potential Impact of Cleaning Solvents on Instrument Performance

Solvent	Potential for Increased Background Noise (MS)	Potential for Ghost Peaks (Chromatography)	Impact on Signal-to-Noise Ratio
Acetone	Moderate to High (if impurities are present)	Moderate	Can be negative if residues remain
Methanol	Low to Moderate	Low	Generally minimal impact with high-purity grades
Isopropanol	Low	Low	Generally minimal impact with high-purity grades
Acetonitrile	Low	Low	Generally minimal impact with high-purity grades

Experimental Protocols

To validate the use of acetone as a cleaning solvent, a systematic approach is necessary. This involves developing a cleaning procedure, a sampling method to test for residues, and an analytical method to quantify any remaining contaminants.

Logical Workflow for Cleaning Solvent Selection and Validation

The following diagram illustrates the decision-making process for selecting and validating a cleaning solvent for analytical instruments.

Caption: Logical workflow for selecting and validating a cleaning solvent.

Experimental Workflow for Cleaning Validation

This diagram outlines the key steps in an experimental protocol to validate a cleaning procedure using a specific solvent.

Caption: Experimental workflow for cleaning validation.

Detailed Experimental Protocol: Validating Acetone for Cleaning Caffeine (B1668208) Residue from Stainless Steel Surfaces

This protocol provides a specific example of how to validate the use of acetone for cleaning a common laboratory contaminant, caffeine, from a surface representative of many analytical instruments.

1. Objective: To determine the efficacy of acetone in removing caffeine residue from a stainless steel surface to a pre-defined acceptance limit.

2. Materials:

• Caffeine standard
• HPLC-grade acetone
• HPLC-grade methanol (for sampling)
• Stainless steel coupons (e.g., 10 cm x 10 cm)
• Low-lint swabs
• Vials for sample extraction
• HPLC system with UV detector

3. Procedure:

4. Acceptance Criteria:

• The amount of residual caffeine detected should be below a pre-determined limit (e.g., less than 1% of the initial spiked amount, or a specific concentration limit like < 1 µg/cm²).

5. Data Analysis and Reporting:

• Calculate the amount of residual caffeine recovered from the cleaned surface.
• Compare the result to the acceptance criteria.
• Document all procedures, results, and conclusions in a validation report.

Conclusion

Acetone can be an effective cleaning solvent for a variety of organic residues commonly found on analytical instruments. Its high volatility is both an advantage for rapid drying and a potential disadvantage due to the risk of redepositing contaminants. A multi-step cleaning process, often involving a final rinse with a less volatile solvent like methanol or isopropanol, can mitigate this risk.

The validation of any cleaning procedure is crucial, especially in regulated environments. The experimental protocol outlined in this guide provides a framework for scientifically validating the use of acetone or any other solvent for its intended cleaning purpose. By systematically evaluating cleaning efficacy and potential impact on instrument performance, researchers can ensure the reliability and accuracy of their analytical data.

References

• 1. researchgate.net [researchgate.net]
• 2. ANALYTICAL CLEANING METHOD VALIDATION – PharmaGuideHub [pharmaguidehub.com]
• 3. quora.com [quora.com]

Comparative analysis of reaction kinetics in acetone versus other polar aprotic solvents

In the realm of chemical synthesis and drug development, the choice of solvent is a critical parameter that can profoundly influence the rate and outcome of a reaction. This guide provides a detailed comparative analysis of reaction kinetics in acetone (B3395972) against other commonly used polar aprotic solvents: acetonitrile, dimethyl sulfoxide (B87167) (DMSO), and dimethylformamide (DMF). The focus of this comparison is the bimolecular nucleophilic substitution (SN2) reaction, a fundamental transformation in organic chemistry.

Executive Summary

Polar aprotic solvents are known to accelerate SN2 reactions by effectively solvating cations while leaving the anionic nucleophile relatively unsolvated and therefore more reactive. Among these, acetone, acetonitrile, DMSO, and DMF are frequently employed. While all four solvents facilitate SN2 reactions, their efficacy varies due to differences in their physicochemical properties, primarily their dielectric constant and dipole moment, which influence their ability to stabilize charge separation in the transition state.

This guide will delve into the quantitative aspects of these solvent effects, using the Menschutkin reaction—the reaction of a tertiary amine with an alkyl halide to form a quaternary ammonium (B1175870) salt—as a model SN2 process. Experimental data will be presented to illustrate the relative reaction rates in these solvents, followed by a detailed experimental protocol for determining these kinetic parameters.

Data Presentation: Reaction Kinetics of the Menschutkin Reaction

The following table summarizes the rate constants and activation parameters for the Menschutkin reaction between triethylamine (B128534) (Et3N) and ethyl iodide (EtI) in acetone, acetonitrile, DMSO, and DMF. This reaction is a classic example of an SN2 reaction where the solvent plays a crucial role in the reaction rate.

Solvent	Dielectric Constant (ε) at 20°C	Dipole Moment (μ, Debye)	Rate Constant (k) x 10^5 (L mol⁻¹ s⁻¹) at 25°C	Activation Energy (Ea, kJ/mol)
Acetone	20.7	2.88	Data not found	Data not found
Acetonitrile	37.5	3.92	36.6	50.2
Dimethylformamide (DMF)	36.7	3.82	39.0	54.0
Dimethyl Sulfoxide (DMSO)	46.7	3.96	158.0	50.2

Note: While extensive research has been conducted on the Menschutkin reaction in these solvents, a single study with directly comparable rate constants for the Et3N and EtI reaction in all four solvents proved elusive in the literature search. The provided data for acetonitrile, DMF, and DMSO are from studies on similar Menschutkin reactions and are illustrative of the general trends observed. The trend generally shows an increase in reaction rate with increasing solvent polarity and ability to stabilize the transition state.

Interpretation of Kinetic Data

The data, although incomplete for acetone in this specific reaction, aligns with the general understanding of solvent effects on SN2 reactions. The rate of reaction is expected to increase with the increasing polarity and solvating power of the medium for the charged transition state.

• DMSO typically exhibits the highest rate constant for SN2 reactions among these solvents. Its high dielectric constant and dipole moment make it exceptionally effective at solvating the transition state, which has a developing charge separation.

• DMF and Acetonitrile are also very effective at promoting SN2 reactions, with rates that are significantly higher than in nonpolar or polar protic solvents.

• Acetone , with a lower dielectric constant compared to the other three, is generally a less effective solvent for accelerating SN2 reactions, though still significantly better than polar protic or nonpolar solvents.

The activation energies are also influenced by the solvent. A more effective solvating solvent can lower the energy of the transition state, thereby reducing the activation energy and increasing the reaction rate.

Experimental Protocols

To determine the reaction kinetics of a Menschutkin reaction, a common method involves monitoring the change in concentration of reactants or products over time. The following is a detailed protocol for a kinetic study of the reaction between triethylamine and ethyl iodide using a titration method to determine the concentration of the unreacted amine.

Objective: To determine the second-order rate constant for the reaction of triethylamine with ethyl iodide in a polar aprotic solvent.

Materials:

• Triethylamine (Et3N), freshly distilled

• Ethyl iodide (EtI), freshly distilled

• Acetone (or other polar aprotic solvent), anhydrous

• Standardized hydrochloric acid (HCl) solution (e.g., 0.01 M)

• Bromothymol blue indicator

• Thermostated water bath

• Volumetric flasks, pipettes, and burettes

• Conical flasks

Procedure:

• Solution Preparation:

  • Prepare stock solutions of known concentrations of triethylamine and ethyl iodide in the chosen anhydrous solvent (e.g., 0.1 M).

  • Ensure all glassware is thoroughly dried to prevent side reactions with water.

• Reaction Initiation:

  • Equilibrate the stock solutions of triethylamine and ethyl iodide in the thermostated water bath at the desired temperature (e.g., 25°C).

  • To start the reaction, mix equal volumes of the two solutions in a larger flask, also equilibrated at the reaction temperature. Start a stopwatch immediately upon mixing.

• Reaction Monitoring:

  • At regular time intervals (e.g., every 10, 20, 30, 60 minutes), withdraw a known volume of the reaction mixture (e.g., 5.0 mL) using a pipette.

  • Immediately quench the reaction in the withdrawn sample by adding it to a conical flask containing a known volume of ice-cold solvent. This slows down the reaction significantly.

• Titration:

  • To the quenched sample, add a few drops of bromothymol blue indicator.

  • Titrate the unreacted triethylamine with the standardized hydrochloric acid solution until the endpoint is reached (color change from blue to yellow).

  • Record the volume of HCl used.

• Data Analysis:

  • Calculate the concentration of unreacted triethylamine at each time point using the titration data.

  • For a second-order reaction, a plot of 1/[Et3N] versus time will yield a straight line.

  • The slope of this line is equal to the second-order rate constant, k.

Alternative Monitoring Techniques:

• Conductivity Measurement: As the reaction proceeds, a non-ionic starting material is converted into an ionic product (quaternary ammonium salt). The increase in the conductivity of the solution over time can be monitored and correlated to the progress of the reaction.

• UV-Vis Spectrophotometry: If one of the reactants or products has a distinct absorbance in the UV-Vis spectrum, the change in absorbance at a specific wavelength can be followed over time.

Mandatory Visualization

Caption: Experimental workflow for kinetic analysis of the Menschutkin reaction.

A Researcher's Guide to Purity Assessment of Compounds Recrystallized from Acetone

For researchers, scientists, and professionals in drug development, ensuring the purity of a synthesized or isolated compound is a critical step in the research and development pipeline. Recrystallization is a fundamental technique for purifying solid organic compounds, with acetone (B3395972) being a commonly used solvent due to its favorable solubility characteristics for a wide range of organic molecules. This guide provides a comprehensive comparison of various analytical techniques to assess the purity of a compound recrystallized from acetone, complete with experimental data, detailed protocols, and visual workflows to aid in methodological selection and execution.

The Role of the Recrystallization Solvent: A Comparison

The choice of solvent in recrystallization is paramount to achieving high purity. An ideal solvent should dissolve the compound sparingly or not at all at room temperature but have high solubility at its boiling point. Acetone is a popular choice due to its polarity and volatility, which allows for the dissolution of many polar organic compounds and easy removal after crystallization. However, its performance can be compared with other common solvents.

Table 1: Comparison of Common Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Advantages	Disadvantages
Acetone	56	20.7	Good solvent for many organic compounds, volatile and easy to remove.[1]	Low boiling point can lead to rapid evaporation and premature crystallization; flammable.[1][2]
Ethanol	78	24.3	Excellent general-purpose solvent, less volatile than acetone.[1]	May not be suitable for very nonpolar compounds.
Water	100	80.4	Inexpensive, non-flammable, and excellent for polar compounds.[1]	High boiling point and high heat of vaporization make it slow to remove.
Hexane	69	1.9	Good for nonpolar compounds.	Poor solvent for polar compounds, flammable.
Ethyl Acetate	77	6.0	Good general-purpose solvent with moderate polarity.	Can be prone to hydrolysis if water is present.

Methods for Purity Assessment

Several analytical techniques can be employed to determine the purity of a recrystallized compound. The choice of method depends on the nature of the compound, the suspected impurities, and the required level of accuracy.

Melting Point Analysis

Melting point determination is a simple and rapid technique to assess the purity of a crystalline solid. Pure crystalline compounds have a sharp and characteristic melting point range (typically 0.5-1°C), while impurities will cause a depression and broadening of the melting point range.

Table 2: Interpreting Melting Point Data

Observation	Indication of Purity
Sharp melting range (1-2°C)	High purity.
Broad melting range (>2°C)	Presence of impurities.
Depressed melting point	Presence of impurities.

• Sample Preparation: Finely powder a small amount of the dry, recrystallized compound.

• Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to pack a small amount of material (2-3 mm in height) into the bottom.

• Apparatus Setup: Place the capillary tube into the heating block of the Mel-Temp apparatus.

• Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid heating to get a rough estimate.

• Accurate Determination: For an accurate measurement, set the heating rate to 1-2°C per minute, especially when approaching the expected melting point.

• Observation and Recording: Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid particle melts (completion of melting). This range is the melting point of the compound.

Thin-Layer Chromatography (TLC)

Thin-Layer Chromatography is a quick, inexpensive, and sensitive technique used to separate components of a mixture based on their differential partitioning between a stationary phase (e.g., silica (B1680970) gel) and a mobile phase (a solvent or solvent mixture). For a pure compound, a single spot should be observed on the TLC plate. The presence of multiple spots indicates impurities.

Table 3: Interpreting TLC Results

Observation	Indication of Purity
Single, well-defined spot	Likely a pure compound.
Multiple spots	Presence of impurities.
Spot tailing or streaking	May indicate an overloaded sample, decomposition, or interaction with the stationary phase.

• Plate Preparation: Using a pencil, gently draw a baseline about 1 cm from the bottom of a TLC plate. Mark starting points for your sample(s).

• Sample Preparation: Dissolve a small amount of the recrystallized compound in a volatile solvent (e.g., acetone or dichloromethane) to make a dilute solution (about 1%).

• Spotting: Use a capillary tube to spot a small amount of the solution onto the baseline of the TLC plate. The spot should be as small as possible (1-2 mm in diameter).

• Developing Chamber: Pour a small amount of the chosen mobile phase (eluent) into a developing chamber, ensuring the solvent level is below the baseline on the TLC plate. Place a piece of filter paper inside to saturate the chamber with solvent vapors.

• Development: Place the spotted TLC plate into the chamber and close it. Allow the solvent to ascend the plate by capillary action until it is about 1 cm from the top.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry. Visualize the spots using a UV lamp or by staining (e.g., in an iodine chamber).

• Analysis: Calculate the Retention Factor (Rf) for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front). A pure compound should exhibit a single Rf value under specific conditions.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful analytical technique that separates, identifies, and quantifies components in a mixture. It offers high resolution and sensitivity, making it a gold standard for purity determination. The purity of the compound is typically determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Table 4: Interpreting HPLC Data

Parameter	Indication of Purity
Peak Area Percentage	The area of the main peak divided by the total area of all peaks, multiplied by 100. A value of >95% is often required for pharmaceutical applications.
Number of Peaks	A single, sharp peak is indicative of a pure compound. Multiple peaks suggest the presence of impurities.
Peak Shape	Symmetrical (Gaussian) peaks are ideal. Tailing or fronting can indicate issues with the separation or the presence of co-eluting impurities.

• Mobile Phase Preparation: Prepare the appropriate mobile phase (a mixture of solvents) as per the established method for the compound of interest. Degas the mobile phase to prevent bubble formation.

• System Preparation: Prime the HPLC pumps and equilibrate the column with the mobile phase until a stable baseline is achieved.

• Sample Preparation: Accurately weigh and dissolve a small amount of the recrystallized compound in the mobile phase or a compatible solvent to a known concentration. Filter the sample solution to remove any particulate matter.

• Injection: Inject a precise volume of the sample solution into the HPLC system.

• Data Acquisition: Run the analysis according to the method parameters (e.g., flow rate, gradient, run time, and detector wavelength).

• Data Analysis: Integrate the peaks in the resulting chromatogram and calculate the area percentage of the main peak to determine the purity.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Quantitative NMR is a primary analytical method that can be used to determine the absolute purity of a compound without the need for a reference standard of the analyte itself. It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a known signal from the analyte to the integral of a signal from a certified internal standard of known purity and concentration, the purity of the analyte can be accurately determined.

Table 5: Interpreting qNMR Data

Parameter	Indication of Purity
Purity Calculation	Calculated based on the integral ratios, molecular weights, and masses of the analyte and the internal standard.
Presence of Impurity Signals	Additional signals in the NMR spectrum that do not correspond to the analyte or the internal standard indicate the presence of impurities.

• Sample Preparation: Accurately weigh a specific amount of the recrystallized compound and a certified internal standard into an NMR tube.

• Dissolution: Add a precise volume of a suitable deuterated solvent to the NMR tube and ensure complete dissolution of both the analyte and the standard.

• NMR Data Acquisition: Acquire the ¹H NMR spectrum using appropriate quantitative parameters, including a sufficient relaxation delay to ensure full relaxation of all relevant protons.

• Data Processing: Process the spectrum, including phasing and baseline correction.

• Integration: Carefully integrate the signals corresponding to the analyte and the internal standard.

• Purity Calculation: Calculate the purity of the analyte using the following equation: Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard Where: I = integral value, N = number of protons for the integrated signal, MW = molecular weight, m = mass, and P_standard = purity of the internal standard.

Visualizing the Workflow and Concepts

To better illustrate the process and principles discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for assessing the purity of a recrystallized compound.

Caption: Principle of chromatographic separation in TLC and HPLC.

Caption: Decision tree for selecting a purity assessment method.

References

• 1. athabascau.ca [athabascau.ca]
• 2. chem.libretexts.org [chem.libretexts.org]

Comparison of acetone's performance with other fixatives in immunohistochemistry

For researchers, scientists, and drug development professionals, the choice of fixative is a critical step in immunohistochemistry (IHC) that significantly impacts the preservation of tissue morphology and antigenicity. While formalin is a widely used standard, organic solvents like acetone (B3395972) offer distinct advantages for specific applications. This guide provides an objective comparison of acetone's performance against other common fixatives, supported by experimental data and detailed protocols.

Mechanism of Action: A Tale of Two Fixation Strategies

Fixatives are broadly categorized into two groups based on their mechanism of action: cross-linking and precipitating (or dehydrating) fixatives.

• Cross-linking Fixatives (e.g., Formaldehyde, Paraformaldehyde): These aldehydes form covalent bonds (cross-links) between proteins, creating a stable, insoluble network. This method excels at preserving cellular structure but can mask antigenic epitopes, often necessitating an antigen retrieval step to unmask the target protein for antibody binding.[1][2][3] Over-fixation with these agents can lead to irreversible epitope masking and high background staining.[2][4]

• Precipitating Fixatives (e.g., Acetone, Methanol (B129727), Ethanol): These organic solvents work by dehydrating the tissue, which causes proteins to precipitate and become insoluble. This process is generally faster and can be less harsh on certain epitopes compared to cross-linking. Acetone and alcohols also permeabilize cell membranes by dissolving lipids, eliminating the need for a separate permeabilization step in the IHC protocol.

Performance Comparison of Common Fixatives

The choice of fixative should be tailored to the specific antibody, antigen, and tissue type. The following table summarizes the key performance characteristics of acetone compared to other common fixatives.

Feature	Acetone	Formalin/Paraformaldehyde	Methanol/Ethanol
Mechanism	Precipitation & Dehydration	Cross-linking	Precipitation & Dehydration
Antigen Preservation	Excellent for many epitopes, especially those sensitive to aldehydes.	Can mask epitopes, often requiring antigen retrieval.	Good, but methanol can be harsh on some epitopes (e.g., some CD markers).
Morphology Preservation	Can cause cell shrinkage and morphological distortion, particularly with prolonged fixation. Not ideal for nuclear antigens.	Excellent preservation of cellular and tissue architecture.	Can cause some cellular shrinkage and distortion.
Fixation Time	Rapid (typically 5-10 minutes at -20°C).	Slower, often requiring hours to days depending on tissue size.	Rapid (typically 5-10 minutes at -20°C).
Permeabilization	Yes, simultaneous with fixation.	No, requires a separate permeabilization step.	Yes, simultaneous with fixation.
Antigen Retrieval	Generally not required.	Often necessary to unmask epitopes.	Generally not required.
Common Applications	Frozen sections, cytological preparations, detection of phosphoproteins.	Paraffin-embedded tissues, routine histopathology.	Frozen sections, cell cultures.
Disadvantages	Dissolves lipids, can make tissues brittle.	Can introduce autofluorescence, harsh chemical.	Methanol can be destructive to some antigens.

Experimental Protocols

Detailed and consistent protocols are paramount for reproducible IHC results. Below are standard protocols for acetone and formalin fixation.

Acetone Fixation Protocol for Frozen Sections

This protocol is adapted for staining frozen tissue sections.

• Sectioning: Cut fresh frozen tissue sections at 5-10 µm using a cryostat and mount them on charged slides.

• Drying: Air dry the sections for 20-30 minutes at room temperature.

• Fixation: Immerse the slides in ice-cold acetone (-20°C) for 5-10 minutes.

• Rehydration: Air dry briefly and then rehydrate the sections by washing with Phosphate Buffered Saline (PBS) three times for 5 minutes each.

• Staining: Proceed with the standard immunohistochemical staining protocol (blocking, primary antibody incubation, secondary antibody incubation, and detection). No separate permeabilization step is required.

Formalin Fixation Protocol for Paraffin-Embedded Tissues

This is a general protocol for formalin-fixed, paraffin-embedded (FFPE) tissues.

• Fixation: Immediately immerse the fresh tissue in 10% Neutral Buffered Formalin (NBF) for 18-24 hours at room temperature. The volume of fixative should be 15-20 times the volume of the tissue.

• Processing: Dehydrate the tissue through a series of graded alcohols, clear with xylene, and infiltrate with molten paraffin (B1166041) wax.

• Embedding: Embed the tissue in a paraffin block.

• Sectioning: Cut sections at 4-5 µm using a microtome and float them onto a warm water bath. Mount the sections on slides.

• Deparaffinization and Rehydration: Deparaffinize the sections in xylene and rehydrate through a graded series of alcohols to water.

• Antigen Retrieval: Perform antigen retrieval if required for the specific antibody. This can be heat-induced (HIER) or enzymatic (EIER).

• Staining: Proceed with the standard immunohistochemical staining protocol.

Visualizing the Workflow and Mechanisms

To better understand the processes involved, the following diagrams illustrate the IHC workflow and the mechanisms of different fixatives.

A standard workflow for immunohistochemistry on paraffin-embedded tissues.

Mechanisms of action for cross-linking versus precipitating fixatives.

Conclusion

References

• 1. docs.abcam.com [docs.abcam.com]
• 2. Appropriate Fixation of IHC/ICC Samples | R&D Systems: R&D Systems [rndsystems.com]
• 3. Fixation and Permeabilization in Immunocytochemistry/Immunofluorescence (ICC/IF) | Bio-Techne [bio-techne.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Acetone in a Laboratory Setting

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Acetone (B3395972) is a highly flammable and volatile solvent commonly used in laboratory settings for tasks such as cleaning glassware and as a reagent in chemical syntheses.[1][2] Improper handling and disposal of acetone waste can lead to significant safety hazards, including fires and explosions, as well as environmental contamination and health risks for personnel.[1][3] Adherence to proper disposal procedures is critical for maintaining a safe laboratory environment.

This guide provides step-by-step procedures for the safe disposal of acetone, tailored for researchers, scientists, and drug development professionals.

Immediate Handling and Segregation of Acetone Waste

Proper disposal begins at the point of generation. Never dispose of acetone by pouring it down the drain or into regular trash containers.[3] Acetone can contaminate water supplies, harm aquatic life, and its heavy, flammable vapors can create an explosion risk in sewer systems.

Procedure for Liquid Acetone Waste:

• Designate a Waste Container: Use a dedicated, properly labeled container for liquid acetone waste. This is often a large beaker or a specific waste bottle kept in a fume hood.

• Transfer Waste: Carefully pour waste acetone from your experimental glassware into the designated waste container.

• Segregate Waste Streams: Do not mix acetone with incompatible chemicals, such as oxidizers or acids. Store halogenated and non-halogenated solvent waste separately.

Procedure for Acetone-Contaminated Solids:

• Collect Solids: Place items such as used paper towels, gloves, or absorbent pads contaminated with small amounts of acetone into a designated, sealed, and fireproof container.

• Drying (If Permitted): For materials that are merely damp, some protocols may involve allowing the acetone to fully evaporate in a well-ventilated fume hood before disposal as solid waste. However, always consult your institution's specific guidelines, as many regulations require all contaminated materials to be treated as hazardous waste.

Accumulation and Storage of Acetone Waste

Proper storage of accumulated acetone waste is crucial to prevent fires and exposure.

Storage Protocol:

• Use Appropriate Containers: Store acetone waste in sealed, leak-proof, and chemically compatible containers, such as high-density polyethylene (B3416737) (HDPE) or glass bottles.

• Labeling: Clearly label the waste container with the words "Hazardous Waste, Acetone," and list any other compatible chemicals included. The label should also include the accumulation start date.

• Secure Storage Location: Store waste containers in a designated, cool, dry, and well-ventilated area. This must be a flammable-resistant cabinet, away from heat sources, direct sunlight, sparks, or open flames.

• Grounding: To prevent static discharge, which can ignite acetone vapors, ensure containers and any transfer equipment are properly grounded.

Disposal Procedures

Final disposal of acetone waste must be handled by certified professionals.

Disposal Workflow:

• Engage a Licensed Service: Your institution's Environmental Health & Safety (EHS) office will have a contract with a licensed chemical waste disposal firm. This is the only acceptable method for disposing of industrial or laboratory quantities of acetone.

• Schedule Pickup: Follow your organization's internal procedures to schedule a waste pickup.

• Maintain Records: Keep detailed manifests that document the quantity, concentration, and container types of the waste being disposed of, as required by regulatory agencies.

Quantitative Data: Acetone Safety Profile

The following table summarizes key quantitative safety data for acetone, primarily sourced from Safety Data Sheets (SDS).

Property	Value	Significance for Disposal and Handling
Flash Point	-20 °C (-4 °F)	Acetone is extremely flammable; vapors can ignite at temperatures well below room temperature.
Flammability Limits	2.5% to 12.8% by volume in air	The vapor-air mixture is explosive within this wide range. Requires storage in well-ventilated areas.
Autoignition Temp.	465 °C (869 °F)	The temperature at which acetone will self-ignite without an external spark or flame.
Vapor Density	2.0 (Air = 1)	Vapors are heavier than air and can accumulate in low-lying areas, posing a fire and inhalation risk.
OSHA PEL (TWA)	1000 ppm (2400 mg/m³)	Permissible Exposure Limit over an 8-hour workday. Work should be done in a fume hood or well-ventilated area.

Experimental Protocol: Triple Rinsing of Empty Containers

Empty acetone containers are not truly empty and must be managed as hazardous waste unless properly decontaminated. The triple-rinse protocol can effectively reduce chemical residue by over 99%.

Methodology:

• First Rinse: Add a small amount of a suitable rinsing agent (such as water, if compatible with your waste stream) to the empty container. The amount should be enough to coat the interior surfaces (approx. 10% of the container volume).

• Collect Rinsate: Securely cap and agitate the container. Pour the resulting rinse liquid (rinsate) into your designated hazardous acetone waste container.

• Repeat: Perform this rinsing procedure two more times for a total of three rinses.

• Final Disposal: After the final rinse and draining, allow the container to air dry completely. Cross out the original label. The now-decontaminated container can typically be recycled or disposed of as non-hazardous waste, but confirm this with your local regulations.

Visualization of Acetone Disposal Workflow

The following diagram illustrates the procedural flow for proper acetone waste management in a laboratory setting.

Caption: Logical workflow for the safe disposal of acetone waste.

References

• 1. dawnscientific.com [dawnscientific.com]
• 2. ehs.com [ehs.com]
• 3. A Detail Guide on Acetone Disposal | CloudSDS [cloudsds.com]

Navigating the Safe Handling of Acetone: A Guide to Personal Protective Equipment

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. Acetone (B3395972), a common solvent, requires specific personal protective equipment (PPE) to mitigate risks of exposure and ensure a safe laboratory environment. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to build deep trust and value beyond the product itself.

Essential Personal Protective Equipment for Acetone

When working with acetone, a comprehensive PPE strategy is crucial. This includes protection for the skin, eyes, and respiratory system. The following table summarizes the recommended PPE for handling acetone.

Body Part	Personal Protective Equipment	Material/Type
Hands	Chemical-resistant gloves	Butyl rubber, Latex, Neoprene
Eyes	Chemical splash goggles or safety glasses with side shields	ANSI Z87.1 certified
Face	Face shield (in addition to goggles for splash hazards)	---
Body	Laboratory coat or chemical-resistant apron	---
Respiratory	Air-purifying respirator with organic vapor cartridges	NIOSH-approved

Quantitative Data on PPE and Acetone Properties

To facilitate informed decisions on PPE selection and safe handling, the following tables provide key quantitative data.

Table 1: Glove Material Breakthrough Time for Acetone

Glove Material	Breakthrough Time (minutes)
Butyl Rubber	> 480
Natural Rubber/Latex	> 480
Neoprene	10
Nitrile	< 10

Breakthrough time indicates the time it takes for the chemical to permeate the glove material. Longer breakthrough times signify greater protection.

Table 2: Occupational Exposure Limits and Respiratory Protection for Acetone

Organization	Exposure Limit (Time-Weighted Average)	Respirator Requirement
OSHA (PEL)	1000 ppm (8-hour)	Not specified at PEL
NIOSH (REL)	250 ppm (10-hour)	Respirator with organic vapor cartridges recommended above REL
ACGIH (TLV)	500 ppm (8-hour)	Respirator with organic vapor cartridges recommended above TLV

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value. All units are in parts per million (ppm).

Table 3: Physical and Chemical Properties of Acetone

Property	Value
Molecular Formula	C₃H₆O
Molecular Weight	58.08 g/mol
Boiling Point	56°C (133°F)
Flash Point	-20°C (-4°F)
Autoignition Temperature	465°C (869°F)
Lower Explosive Limit	2.5%
Upper Explosive Limit	12.8%
Vapor Pressure	180 mmHg at 20°C
Specific Gravity	0.79
Solubility in Water	Miscible

Experimental Protocol: Testing Chemical Resistance of Protective Gloves (ASTM F739)

The breakthrough time of glove materials when exposed to acetone is determined using a standardized test method, ASTM F739. This protocol measures the resistance of protective clothing materials to permeation by liquids and gases.

In this test, the protective material is placed in a test cell, acting as a barrier between the challenge chemical (acetone) and a collection medium (gas or liquid). The collection medium is continuously monitored for the presence of the chemical. The time from the initial contact of the chemical with the outside surface of the material until it is detected on the inside surface is the breakthrough time. This provides a quantitative measure of the glove's barrier effectiveness.[1][2][3][4][5]

Procedural Guidance for Handling and Disposal

Handling Acetone:

• Ventilation: Always handle acetone in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.

• Ignition Sources: Acetone is highly flammable. Eliminate all potential ignition sources, such as open flames, sparks, and hot surfaces, from the work area.

• Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the tables above. Ensure gloves are inspected for any signs of degradation or puncture.

• Dispensing: Use appropriate dispensing equipment to avoid splashes and spills.

• Contingency Plan: Have a spill kit readily available and be familiar with the emergency procedures for acetone exposure.

Disposal of Acetone Waste:

Acetone is considered hazardous waste and must be disposed of accordingly.

• Segregation: Collect all acetone-containing waste in a designated, properly labeled, and sealed container.

• Container Compatibility: Use containers made of materials compatible with acetone, such as glass or high-density polyethylene (B3416737) (HDPE).

• Labeling: Clearly label the waste container with "Hazardous Waste - Acetone" and any other required information as per your institution's and local regulations.

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed and certified hazardous waste disposal company. Never pour acetone down the drain.

Logical Workflow for Handling Acetone

The following diagram illustrates the step-by-step process for safely handling acetone, from preparation to disposal.

References

• 1. ASTM F739 method for testing the permeation resistance of protective clothing materials: critical analysis with proposed changes in procedure and test-cell design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. tandfonline.com [tandfonline.com]
• 5. store.astm.org [store.astm.org]